Prop-2-yne-1-sulfonamide

Core Science & Biosynthesis

Prop-2-yne-1-sulfonamide: Structural Dynamics, Mechanistic Reactivity, and Applications in Rational Drug Design

Executive Summary

In the landscape of modern medicinal chemistry and bioconjugation, bifunctional molecular scaffolds are critical for the rapid assembly of complex pharmacophores. Prop-2-yne-1-sulfonamide (also known as propargyl sulfonamide) represents a highly versatile, low-molecular-weight building block characterized by a terminal alkyne and a primary sulfonamide moiety.

From a mechanistic standpoint, the terminal alkyne serves as an ideal bioorthogonal handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) and multicomponent A³-coupling reactions. Concurrently, the sulfonamide group acts as a privileged pharmacophore, providing robust hydrogen bond donor/acceptor capabilities essential for target protein binding. This whitepaper synthesizes the physicochemical properties, mechanistic reactivity, and validated protocols for utilizing prop-2-yne-1-sulfonamide in advanced synthetic workflows.

Physicochemical Profiling & Structural Dynamics

Prop-2-yne-1-sulfonamide (CAS: 1339666-93-1) is a compact molecule that offers minimal steric hindrance, making it an ideal linker or terminal fragment in fragment-based drug discovery (FBDD) [1]. The electron-withdrawing nature of the sulfonyl group subtly influences the electronic environment of the adjacent propargylic carbon, while the terminal alkyne remains highly accessible for metal insertion.

Table 1: Quantitative Physicochemical Properties of Prop-2-yne-1-sulfonamide

Property	Value	Clinical/Synthetic Relevance
IUPAC Name	prop-2-yne-1-sulfonamide	Standardized nomenclature for structural identification.
Molecular Formula	C₃H₅NO₂S	Defines the low molecular weight fragment.
Molecular Weight	119.14 g/mol	Ideal for fragment-based screening (Rule of 3 compliant) [1].
Topological Polar Surface Area (TPSA)	68.5 Ų	Indicates excellent membrane permeability potential [1].
XLogP3	-1.0	High aqueous solubility, beneficial for biological assays [1].
SMILES	C#CCS(=O)(=O)N	Used for in silico docking and cheminformatics.

Mechanistic Reactivity: The Bifunctional Advantage

As an application scientist, I prioritize reagents that offer orthogonal reactivity. Prop-2-yne-1-sulfonamide allows for the independent functionalization of the alkyne and the sulfonamide nitrogen, enabling divergent synthetic pathways.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The terminal alkyne of prop-2-yne-1-sulfonamide is uniquely suited for CuAAC "click" chemistry [2]. The reaction forms a rigid 1,4-disubstituted 1,2,3-triazole ring. The causality behind choosing this specific alkyne is twofold:

• The resulting triazole acts as a bioisostere for amide bonds, resisting proteolytic degradation.

• The adjacent sulfonamide group provides a high dipole moment and hydrogen bonding capacity, which frequently anchors the molecule within the enzymatic binding pockets of proteases and kinases [2].

Caption: CuAAC click chemistry workflow for 1,2,3-triazole sulfonamide synthesis.

Multicomponent A³-Coupling

The A³-coupling (Aldehyde-Alkyne-Amine) is a highly atom-economical method to synthesize propargylamine-based sulfonamides [3]. By utilizing a copper(I) iodide catalyst, the terminal alkyne is activated into a copper acetylide, which subsequently attacks an in situ generated iminium ion. This reaction is highly modular, allowing medicinal chemists to rapidly generate libraries of structurally diverse sulfonamides by simply varying the aldehyde and secondary amine inputs[3].

Caption: Multicomponent A3-coupling pathway for propargylamine sulfonamides.

Gold-Catalyzed Asymmetric Isomerization

Recent advancements have demonstrated that propargylic sulfonamides can undergo gold-catalyzed asymmetric isomerization and cyclization to form chiral 3-pyrrolines [4]. Utilizing a chiral bifunctional phosphine ligand, the metal-ligand cooperation enables precise stereocontrol, yielding highly valuable 2,5-cis- or 2,5-trans-3-pyrrolines depending on the ligand enantiomer used [4].

Translational Applications in Drug Discovery

The integration of prop-2-yne-1-sulfonamide into larger molecular frameworks has yielded significant breakthroughs across multiple therapeutic areas.

Table 2: Representative Biological Activity of Propargyl Sulfonamide Derivatives

Derivative Class	Target / Application	Primary Assay Metric	Mechanism of Action
Quinoline-5-sulfonamides	MRSA / Cancer Cell Lines	IC₅₀ ~ 100 µM	Metal chelation and enzymatic system disruption [5].
Fluorescent-linked Sulfonamides	PI4KB (Lipid Kinase)	IC₅₀ = 13.6 - 208.5 nM	Competitive active site inhibition via hydrogen bonding [6].
N-acyl aminocoumarins	Cysteine Proteases (Huntington's)	Kᵢ ~ 810 - 910 nM	Substrate-based fragment binding within the catalytic gorge [7].

Fluorescent Probes for Enzyme Characterization

Propargyl sulfonamides have been successfully coupled with fluorophores (e.g., coumarin and pyrene) to create fluorescent inhibitors for characterizing enzymes like Phosphatidylinositol 4-kinase beta (PI4KB) [6]. The sulfonamide linkage provides the necessary geometric orientation and hydrogen bonding to anchor the inhibitor in the active site, allowing researchers to measure dissociation constants (K_D) via fluorescence anisotropy [6].

Antimicrobial and Anticancer Agents

Hybrid molecules combining 8-hydroxyquinoline with propargyl sulfonamides have demonstrated potent antiproliferative and antibacterial activities [5]. The propargyl tail enhances lipophilicity and membrane penetration, while the sulfonamide core interacts with intracellular targets, making these derivatives highly effective against methicillin-resistant S. aureus (MRSA) [5].

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. The causality behind reagent selection and environmental conditions is explicitly detailed.

Protocol A: Regioselective CuAAC Synthesis of 1,2,3-Triazole Sulfonamides

Objective: To synthesize 1,4-disubstituted 1,2,3-triazoles from prop-2-yne-1-sulfonamide and an organic azide.

• Reagent Preparation: Dissolve prop-2-yne-1-sulfonamide (1.0 equiv) and the target organic azide (1.0 equiv) in a 1:1 mixture of tert-butanol and water. Causality: The biphasic solvent system ensures the solubility of the organic substrates while maintaining the solubility of the inorganic copper salts.

• Catalyst Generation: In a separate vial, dissolve CuSO₄·5H₂O (0.05 equiv) and sodium ascorbate (0.10 equiv) in a minimal amount of water. The solution will shift from blue to colorless, indicating the reduction of Cu(II) to the catalytically active Cu(I) species. Causality: Generating Cu(I) in situ prevents the oxidative homocoupling of the alkyne (Glaser coupling), which is a common side reaction when using pre-formed Cu(I) salts in the presence of oxygen [2].

• Cycloaddition: Add the catalyst solution to the substrate mixture dropwise. Stir at room temperature for 12–24 hours. Monitor via TLC until the alkyne is consumed.

• Workup: Dilute with ethyl acetate, wash with brine, and dry over anhydrous Na₂SO₄. Purify via flash column chromatography (Hexanes/EtOAc).

Protocol B: CuI-Catalyzed A³-Coupling for Propargylamines

Objective: One-pot synthesis of propargylamine-based sulfonamides.

• Reaction Assembly: In an oven-dried Schlenk tube under an argon atmosphere, combine morpholine (1.0 mmol), the target aldehyde (1.0 mmol), and prop-2-yne-1-sulfonamide (1.0 mmol).

• Catalyst Addition: Add CuI (0.1 mmol, 10 mol%) and K₂CO₃ (0.1 mmol, 10 mol%) suspended in anhydrous toluene (4.0 mL). Causality: Toluene is utilized because its high boiling point allows the reaction to be heated to 110 °C, which is necessary to drive the dehydration step required for iminium ion formation [3]. K₂CO₃ acts as a mild base to facilitate the deprotonation of the terminal alkyne upon copper coordination.

• Thermal Activation: Stir the mixture at 110 °C for 48 hours.

• Purification: Cool to room temperature, filter through a pad of Celite to remove the copper catalyst, concentrate under reduced pressure, and purify via silica gel chromatography (Hexane–EtOAc 4:1) [3].

References

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• Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. PMC (NIH). Available at:[Link]

• Fluorescent Inhibitors as Tools To Characterize Enzymes: Case Study of the Lipid Kinase Phosphatidylinositol 4-Kinase Beta. UOCHB. Available at:[Link]

• Development of Cysteine Protease Inhibitors and Their Application Towards Huntington's Disease and Malaria Therapeutic Models. eScholarship.org. Available at:[Link]

Spectroscopic Data of Prop-2-yne-1-sulfonamide: A Technical Guide

This technical guide provides an in-depth analysis of the expected spectroscopic data for Prop-2-yne-1-sulfonamide, also known as propargyl sulfonamide. In the dynamic fields of chemical research and drug development, the precise structural elucidation of novel compounds is paramount. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are fundamental to this process, offering a detailed view into the molecular architecture of a substance.

This document serves as a valuable resource for researchers, scientists, and professionals in drug development by presenting a predictive yet scientifically grounded overview of the NMR, IR, and MS data for Prop-2-yne-1-sulfonamide. Due to the limited availability of published experimental spectra for this specific molecule, this guide leverages established principles of spectroscopy and data from analogous structures to provide a robust predictive analysis. The methodologies and interpretations presented herein are designed to guide researchers in the characterization of this and similar chemical entities.

Molecular Structure and Functional Groups

Prop-2-yne-1-sulfonamide is a small organic molecule featuring a terminal alkyne (propargyl group) attached to a sulfonamide functional group. The interplay of these two moieties dictates the compound's chemical reactivity and its spectroscopic signature.

Figure 2: General workflow for ¹H NMR analysis.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information about the carbon backbone of the molecule. Three distinct carbon signals are expected.

Predicted ¹³C NMR Data (in CDCl₃)

Chemical Shift (δ) ppm	Assignment	Rationale
~40 - 45	-CH₂-	The methylene carbon is attached to the electron-withdrawing sulfonamide group, resulting in a downfield shift.
~70 - 75	≡C-H	The terminal acetylenic carbon atom.
~78 - 83	-C≡	The internal acetylenic carbon atom, generally shifted slightly further downfield than the terminal one.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation, which corresponds to molecular vibrations.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
~3300	Strong, Sharp	≡C-H Stretch	Terminal Alkyne
~3400-3200	Medium, Broad	N-H Stretch	Sulfonamide
~2120	Weak, Sharp	C≡C Stretch	Alkyne
~1350 & ~1160	Strong	Asymmetric & Symmetric SO₂ Stretch	Sulfonamide

The presence of a sharp peak around 3300 cm⁻¹ is a clear indicator of the terminal alkyne C-H stretch. The sulfonamide group will exhibit characteristic N-H stretching bands and strong S=O stretching absorptions. [1]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation.

Predicted Mass Spectrum Data (Electron Impact - EI)

m/z	Interpretation
119	[M]⁺˙ (Molecular Ion)
80	[M - C₃H₃]⁺ or [SO₂NH₂]⁺
79	[M - SO₂]⁺˙ (rearrangement)
39	[C₃H₃]⁺ (Propargyl cation)

The molecular ion peak is expected at an m/z of 119, corresponding to the molecular weight of Prop-2-yne-1-sulfonamide. A common fragmentation pathway for sulfonamides involves the loss of SO₂. [2]Cleavage of the C-S bond can lead to the formation of the propargyl cation and the sulfonamide radical, or vice versa.

Figure 3: Predicted fragmentation of Prop-2-yne-1-sulfonamide.

Experimental Protocol for Mass Spectrometry

For a typical EI-MS analysis, a dilute solution of the compound in a volatile solvent like methanol or dichloromethane is introduced into the mass spectrometer. The molecules are then ionized by a high-energy electron beam, causing fragmentation. The resulting ions are separated based on their mass-to-charge ratio and detected.

Conclusion

The spectroscopic data presented in this guide, while predictive, are based on well-established principles and data from closely related compounds. The expected ¹H and ¹³C NMR, IR, and MS data provide a comprehensive spectroscopic profile for Prop-2-yne-1-sulfonamide. This information is intended to serve as a reliable reference for researchers in the synthesis and characterization of this and structurally similar molecules, thereby aiding in the advancement of chemical and pharmaceutical research. The provided experimental workflows offer a practical guide for obtaining high-quality spectroscopic data.

References

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Prop-2-yne-1-sulfonamide: A Versatile Alkyne Building Block for Advanced Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Prop-2-yne-1-sulfonamide, commonly known as propargyl sulfonamide, has emerged as a uniquely powerful and versatile building block in modern organic synthesis. Its structure elegantly combines a terminal alkyne and a primary sulfonamide, two functional groups of profound importance in medicinal chemistry and materials science. This guide provides an in-depth technical exploration of Prop-2-yne-1-sulfonamide, detailing its synthesis, elucidating the causality behind its diverse reactivity, and presenting field-proven protocols for its application. We will delve into its cornerstone role in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), its utility in constructing complex heterocyclic scaffolds, and its application in the synthesis of biologically active agents. This document is intended to serve as a practical resource for researchers aiming to leverage the unique synthetic potential of this compact yet powerful molecule.

Introduction: The Strategic Value of a Bifunctional Synthon

The sulfonamide moiety is a privileged scaffold in medicinal chemistry, forming the basis of a wide array of FDA-approved drugs with antibacterial, antiviral, antidiabetic, and anticancer properties.[1][2][3] Its ability to act as a hydrogen bond donor and acceptor, and to coordinate with metal ions in enzyme active sites, makes it a critical pharmacophore.[4][5] On the other hand, the terminal alkyne group is a cornerstone of "click chemistry," a concept that has revolutionized bioconjugation, drug discovery, and materials science.[6][7]

Prop-2-yne-1-sulfonamide (C₃H₅NO₂S) merges these two functionalities into a single, compact molecule.[8] This strategic combination allows for sequential or tandem functionalization, enabling the rapid assembly of complex molecular architectures. The alkyne serves as a versatile handle for carbon-carbon and carbon-heteroatom bond formation, while the sulfonamide group can be readily N-functionalized or incorporated as a key bioactive component.

Synthesis of Prop-2-yne-1-sulfonamide

The most direct and reliable method for synthesizing Prop-2-yne-1-sulfonamide involves the nucleophilic substitution of propargyl bromide with a suitable sulfonamide source. A common laboratory-scale approach utilizes a direct reaction with sulfonamide under basic conditions.

Core Synthesis Workflow

The diagram below illustrates the fundamental transformation for obtaining the target building block.

Caption: General workflow for the synthesis of Prop-2-yne-1-sulfonamide.

Detailed Experimental Protocol: Synthesis via Propargylation

This protocol describes a robust method for the synthesis of Prop-2-yne-1-sulfonamide.

Materials and Reagents:

• Sulfonamide (NH₂SO₂NH₂)

• Propargyl bromide (80% solution in toluene)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred suspension of sulfonamide (1.0 eq) and anhydrous potassium carbonate (2.5 eq) in anhydrous DMF at 0 °C, add propargyl bromide (1.2 eq) dropwise over 20 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by carefully adding water.

• Extract the aqueous phase with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield Prop-2-yne-1-sulfonamide as a solid.

Trustworthiness Note: The use of an anhydrous solvent and a non-nucleophilic base like K₂CO₃ is critical to prevent side reactions, such as hydrolysis of the propargyl bromide or competing reactions at the sulfonamide nitrogens. The aqueous workup effectively removes the DMF and inorganic salts.

Chemical Reactivity & Key Transformations

The synthetic utility of Prop-2-yne-1-sulfonamide stems from the distinct yet cooperative reactivity of its alkyne and sulfonamide functionalities.

Reactions at the Terminal Alkyne

The terminal alkyne is the primary site for molecular elaboration, most notably through cycloaddition reactions.

The CuAAC reaction is the quintessential "click" reaction, providing a highly efficient and regioselective route to 1,4-disubstituted 1,2,3-triazoles.[6] This transformation is foundational for creating libraries of compounds for drug screening and for bioconjugation applications.[9] The sulfonamide moiety is stable under these mild reaction conditions, making Prop-2-yne-1-sulfonamide an ideal partner for azido-functionalized molecules.

Caption: Schematic of the CuAAC (Click) reaction.

A more complex and powerful transformation occurs when Prop-2-yne-1-sulfonamide reacts with sulfonyl azides in the presence of a copper catalyst. Instead of forming a stable triazole, the initial cycloadduct rearranges to a highly reactive N-sulfonyl ketenimine intermediate.[10] This intermediate can be trapped in situ by a wide range of nucleophiles (e.g., water, alcohols, amines) or participate in cycloadditions, providing rapid access to diverse and densely functionalized heterocyclic structures.[10]

Reactions at the Sulfonamide Moiety

The primary sulfonamide group (–SO₂NH₂) offers a secondary site for diversification.

The acidic protons on the sulfonamide nitrogen can be removed by a base, allowing for subsequent N-acylation or N-alkylation. This is a common strategy in medicinal chemistry to modulate the pharmacokinetic and pharmacodynamic properties of a lead compound. The combination of CuAAC followed by N-acylation allows for the parallel synthesis of large compound libraries.[9]

Reaction Type	Reagent	Product Class	Significance
N-Acylation	Acyl Chloride (R-COCl)	N-Acyl Sulfonamide	Introduces amide functionality, modulates biological activity.[9]
N-Alkylation	Alkyl Halide (R-X)	N-Alkyl Sulfonamide	Increases lipophilicity, alters binding properties.
N-Arylation	Aryl Halide (Ar-X)	N-Aryl Sulfonamide	Used in catalyst and ligand design.

Table 1: Common N-Functionalization Reactions of the Sulfonamide Moiety.

Application in Heterocycle and Bioactive Molecule Synthesis

The true power of Prop-2-yne-1-sulfonamide is realized in its application as a linchpin for constructing complex molecular frameworks.

Case Study: Synthesis of Carbonic Anhydrase Inhibitors

Carbonic anhydrases (CAs) are a family of enzymes targeted for the treatment of glaucoma, edema, and certain types of cancer.[1][4] The primary sulfonamide group is a classic zinc-binding group essential for CA inhibition. By using Prop-2-yne-1-sulfonamide, researchers can employ click chemistry to append a vast array of side chains (R-groups) to the core sulfonamide pharmacophore, enabling rapid structure-activity relationship (SAR) studies.[9]

Caption: Drug discovery workflow using Prop-2-yne-1-sulfonamide.

Protocol: Representative CuAAC for Library Synthesis

This protocol provides a general method for the copper-catalyzed reaction between Prop-2-yne-1-sulfonamide and an organic azide.

Materials and Reagents:

• Prop-2-yne-1-sulfonamide (1.0 eq)

• Organic Azide (e.g., Benzyl Azide) (1.05 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.05 eq)

• Sodium ascorbate (0.10 eq)

• Solvent: t-Butanol/Water (1:1 mixture)

Procedure:

• In a vial, dissolve Prop-2-yne-1-sulfonamide and the organic azide in the t-butanol/water solvent mixture.

• In a separate vial, prepare fresh aqueous solutions of CuSO₄·5H₂O and sodium ascorbate.

• Add the sodium ascorbate solution to the reaction mixture, followed by the CuSO₄ solution. A color change is typically observed as Cu(II) is reduced to the active Cu(I) species.

• Stir the reaction vigorously at room temperature for 4-8 hours.

• Monitor the reaction by TLC or LC-MS until the starting materials are consumed.

• Upon completion, dilute the mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over MgSO₄, and concentrate in vacuo.

• Purify the resulting 1,2,3-triazole product by crystallization or silica gel chromatography.

Causality Insight: Sodium ascorbate is a critical component, acting as a reducing agent to generate the catalytically active Cu(I) species from the more stable Cu(II) salt in situ. The t-butanol/water solvent system is effective at solubilizing both the organic reactants and the inorganic catalyst components.

Conclusion and Future Outlook

Prop-2-yne-1-sulfonamide is more than just a chemical reagent; it is a strategic building block that embodies the principles of modularity and efficiency in modern synthesis. Its bifunctional nature provides two orthogonal points for chemical modification, enabling access to a vast chemical space from a single, readily prepared starting material. Its central role in click chemistry has cemented its importance in creating libraries for high-throughput screening in drug discovery.[6][9] Furthermore, its participation in complex multicomponent reactions opens avenues for the discovery of novel heterocyclic scaffolds with unique biological profiles.[10] As the demand for molecular diversity and synthetic efficiency continues to grow, the utility of Prop-2-yne-1-sulfonamide in both academic and industrial research is poised to expand even further.

References

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• Heteroannulation of N-Fluoro-N-alkylsulfonamides with Terminal Alkynes via Remote C(sp3)–H Functionalization - ACS Publications. (URL: [Link])

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Unlocking the Pharmacological Versatility of Sulfonamide Derivatives: A Technical Guide to Biological Activities, Mechanisms, and Assay Validation

Audience: Researchers, Scientists, and Drug Development Professionals Role: Senior Application Scientist

Executive Summary & Mechanistic Foundations

The sulfonamide functional group (–SO₂NH₂) represents one of the most privileged and historically significant pharmacophores in medicinal chemistry. Originally discovered as the first broad-spectrum antibacterial agents, sulfonamide derivatives have evolved into a highly versatile class of compounds capable of interacting with a diverse array of enzymatic targets 1.

As application scientists, we must approach the evaluation of these derivatives not merely as a screening exercise, but as a systematic deconstruction of structure-activity relationships (SAR). The biological efficacy of sulfonamides hinges on their ability to act as transition state analogs or metal-coordinating ligands within specific enzyme active sites 2. This technical guide explores the three primary pharmacological axes of sulfonamide derivatives—antibacterial, anti-inflammatory, and carbonic anhydrase inhibition—providing mechanistic insights, quantitative benchmarking data, and self-validating experimental protocols.

Antibacterial Activity: Targeting Folate Biosynthesis

Mechanistic Rationale

Sulfonamides exert their bacteriostatic effect by acting as competitive inhibitors of dihydropteroate synthase (DHPS) , a critical enzyme in the bacterial folic acid synthesis pathway 3. Because mammalian cells utilize preformed exogenous folate and lack DHPS, this pathway offers exceptional selective toxicity. The structural mimicry between the sulfonamide group and p-aminobenzoic acid (PABA) allows these derivatives to bind the DHPS active site, halting the production of tetrahydrofolic acid required for DNA and RNA synthesis 2.

Quantitative Benchmarking Data

Recent structural modifications, such as coupling the sulfonamide core with thienopyrimidine or carvacrol, have yielded derivatives with potent activity against multidrug-resistant strains like Staphylococcus aureus4, 5.

Compound / Derivative	Target Organism	MIC Value	Source
Carvacrol-Sulfonamide (SULF-1)	S. aureus (Resistant)	3.9 - 15.62 ppm	4
Thienopyrimidine-Sulfamethoxazole (8iii)	E. coli	125 µg/mL	5
Aryl Sulfonamide (2e)	K. pneumoniae	64 - 512 µg/mL	6

Protocol: Self-Validating Broth Microdilution MIC Assay

To ensure reproducibility and prevent false-negative resistance readouts, the choice of media is critical.

• Media Preparation: Prepare Mueller-Hinton Broth (MHB). Causality Check: The broth must have a low thymidine content. High exogenous thymidine allows bacteria to bypass the folate synthesis blockade, artificially inflating the MIC and yielding false negatives [[3]]().

• Inoculum Standardization: Adjust overnight bacterial cultures to a 0.5 McFarland standard, then dilute in MHB to achieve a final well concentration of ~5 × 10⁵ CFU/mL [[4]](), [[5]]().

• Serial Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the sulfonamide derivative (e.g., dissolved in 10% DMSO) alongside a positive control (sulfamethoxazole) and a negative growth control 6, 5.

• Incubation & Readout: Incubate aerobically at 35-37°C for 16-20 hours [[3]](). Add 20 µL of 0.1% triphenyl tetrazolium chloride (TTC) to visualize viable bacterial growth via a red color change 6. The MIC is the lowest concentration preventing visible growth.

Caption: Bacterial folate synthesis pathway and competitive DHPS inhibition by sulfonamides.

Anti-Inflammatory Applications: Selective COX-2 Inhibition

Mechanistic Rationale

The development of sulfonamide "coxibs" revolutionized the management of inflammation. Traditional non-steroidal anti-inflammatory drugs (NSAIDs) block both COX-1 (constitutive, GI-protective) and COX-2 (inducible, pro-inflammatory) 7. Sulfonamide-based coxibs, such as celecoxib and valdecoxib, exploit a hydrophilic side pocket present only in the COX-2 active site (arising from the substitution of Ile523 in COX-1 with Val523 in COX-2). The sulfonamide group inserts deeply into this pocket, achieving high selectivity and minimizing gastrointestinal toxicity 8, 7.

Quantitative Benchmarking Data

The selectivity index (COX-1 IC₅₀ / COX-2 IC₅₀) is the benchmark for evaluating the safety and efficacy of these derivatives 9.

Sulfonamide Inhibitor	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index	Source
Valdecoxib	150.0	0.005	30,000	9, 8
Celecoxib	15.0	0.040	375	[[9]]()
Rofecoxib (Methylsulfone)	>50.0	0.018	>2700	10

Protocol: In Vitro COX-1/COX-2 Fluorometric Inhibition Assay

• Enzyme Preparation: Reconstitute purified recombinant human COX-1 and COX-2 in Tris-HCl buffer (pH 8.0) containing hematin. Causality Check: Hematin is strictly essential as a cofactor to reconstitute the peroxidase activity of the COX enzymes 8.

• Inhibitor Incubation: Pre-incubate the enzymes with varying concentrations of the sulfonamide derivatives for 15 minutes at 37°C. Causality Check: Coxibs exhibit time-dependent, pseudoirreversible inhibition of COX-2; skipping pre-incubation will drastically underestimate their potency and skew the selectivity index 8.

• Reaction Initiation: Add arachidonic acid (substrate) and a fluorometric peroxidase substrate (e.g., ADHP).

• Quantification: Measure fluorescence (Ex 535 nm / Em 587 nm). Calculate IC₅₀ values using non-linear regression analysis 9.

Caption: Selective inhibition of the inducible COX-2 inflammatory pathway by sulfonamide coxibs.

Oncology and Glaucoma: Carbonic Anhydrase (CA) Inhibition

Mechanistic Rationale

Carbonic anhydrases (CAs) are zinc metalloenzymes that catalyze the reversible hydration of CO₂. The deprotonated sulfonamide nitrogen coordinates directly with the active-site Zn²⁺ ion, displacing the catalytic water molecule and halting enzyme function 11, 12. Targeting hCA II reduces intraocular pressure in glaucoma, while selectively targeting the tumor-associated hCA IX and XII disrupts the pH regulation of hypoxic cancer cells, inducing apoptosis 11.

Quantitative Benchmarking Data

Sulfonamide Derivative	hCA I IC₅₀ (µM)	hCA II IC₅₀ (µM)	hCA IX IC₅₀ (µM)	Source
Acetazolamide (Standard)	0.91	0.12	0.02	13, [[14]]()
Schiff Base Analog (3c)	0.84	0.09	N/A	13
1,4-Oxazepane Analog (OXS-001)	0.125	0.025	0.008	11

Protocol: Stopped-Flow CO₂ Hydration Assay

While the 4-nitrophenyl acetate (4-NPA) esterase assay is commonly used for high-throughput screening 13, 14, the stopped-flow CO₂ hydration assay is the gold standard for robust kinetic mapping. Causality Check: The stopped-flow method directly measures the physiological reaction (CO₂ hydration) rather than a surrogate ester cleavage, preventing artifactual IC₅₀ shifts caused by substrate-dependent binding modalities.

• Buffer System: Prepare 10 mM HEPES buffer (pH 7.4) containing a pH indicator (e.g., phenol red) 11.

• Enzyme-Inhibitor Mix: Incubate 10 nM of the specific hCA isoform with varying concentrations of the sulfonamide derivative for 15 minutes at 25°C 11.

• Reaction Initiation: Rapidly inject CO₂-saturated water into the reaction chamber using a stopped-flow spectrophotometer 11.

• Kinetic Readout: Monitor the absorbance change at 557 nm (color change of phenol red due to proton generation). Determine the initial rates from the linear portion of the progress curves to calculate the Kᵢ and IC₅₀ [[11]](), 15.

Caption: Standardized experimental workflow for Carbonic Anhydrase (CA) inhibition assays.

References

• Protocol for Assessing the Antibacterial Activity of Sulfonamides - Benchchem.
• New Sulfonamides Derived from Carvacrol: Compounds with High Antibacterial Activity - SCIRP.
• COX-2 Selective Inhibitors - Selleckchem.com.
• Synthesis of Aryl Sulfonamides by Eco-Friendly Method - iscientific.org.
• Comparative Analysis of 1,4-Oxazepane-6-sulfonamide Deriv
• A Comparative Analysis of Sulfonamides as Cyclooxygenase-2 (COX-2) Inhibitors - Benchchem.
• Antimicrobial Evaluation of Sulfonamides after Coupling with Thienopyrimidine - MDPI.
• Valdecoxib: Assessment of Cyclooxygenase-2 Potency and Selectivity - ResearchG
• Sulfonamide-Based Azaheterocyclic Schiff Base Deriv
• Synthesis, characterization and in vitro inhibition of metal complexes... - PMC.
• Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors - PMC.
• Potent inhibitors of human carbonic anhydrase ii...
• Synthesis of novel sulfonamides under mild conditions... - Taylor & Francis.
• Influence of substitution patterns on the antimicrobial properties of pyrrole sulfonamide scaffolds - PMC.
• The Multifaceted Biological Activities of Sulfonamide Deriv

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Influence of substitution patterns on the antimicrobial properties of pyrrole sulfonamide scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. New Sulfonamides Derived from Carvacrol: Compounds with High Antibacterial Activity against Resistant Staphylococcus aureus Strains [scirp.org]
• 5. Antimicrobial Evaluation of Sulfonamides after Coupling with Thienopyrimidine Coplanar Structure | MDPI [mdpi.com]
• 6. iscientific.org [iscientific.org]
• 7. Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
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• 12. tandfonline.com [tandfonline.com]
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• 14. US20170073306A1 - Potent inhibitors of human carbonic anhydrase ii and bovine carbonic anhydrase ii and their mechanism of action - Google Patents [patents.google.com]
• 15. Synthesis, characterization and in vitro inhibition of metal complexes of pyrazole based sulfonamide on human erythrocyte carbonic anhydrase isozymes I and II - PMC [pmc.ncbi.nlm.nih.gov]

Stability and Decomposition Pathways of Prop-2-yne-1-sulfonamide: A Mechanistic Guide for Researchers

Executive Summary

Prop-2-yne-1-sulfonamide (CAS: 1339666-93-1), commonly referred to as propargyl sulfonamide, is a highly versatile bifunctional building block widely utilized in click chemistry (CuAAC), cascade metathesis polymerization, and the synthesis of nitrogen-containing heterocycles. Structurally, it combines an energy-rich terminal alkyne with a robust sulfonamide moiety [1].

While the sulfonamide group imparts significant thermal and hydrolytic stability, the propargylic position is electronically activated. This activation makes the molecule susceptible to specific degradation and transformation pathways—most notably, propargyl-allene isomerization. Understanding the causality behind these decomposition pathways is critical for researchers optimizing reaction conditions, storage protocols, and pharmacokinetic profiling in drug development.

Structural Dynamics & Baseline Stability

The stability profile of Prop-2-yne-1-sulfonamide is dictated by the competing electronic effects of its two functional groups:

• The Sulfonamide Moiety ( −SO2​NH2​ ): Sulfonamides are exceptionally stable against hydrolysis due to the strong S−N bond and the electron-withdrawing nature of the sulfonyl group. Thermodynamic analyses of sulfonamides demonstrate that they resist thermal degradation up to approximately 120 °C to 140 °C in aqueous and biological matrices, only showing significant degradation at ultra-high temperatures [2].

• The Propargyl Moiety ( −CH2​−C≡CH ): The propargylic protons are flanked by the electron-withdrawing sulfonamide and the alkyne. This dual activation lowers their pKa​ , making them susceptible to base-catalyzed deprotonation. Furthermore, the terminal alkyne is a prime coordination site for transition metals (Cu, Pd, Au), which further acidifies the propargylic protons.

Quantitative Stability Profile

The following table summarizes the stability of Prop-2-yne-1-sulfonamide under various environmental and catalytic conditions.

Condition	Temperature	Catalyst/Reagent	Primary Observation	Estimated Half-Life ( t1/2​ )
Aqueous (pH 7.0)	25 °C	None	Highly stable; no degradation	> 2 years
Thermal (Solid State)	< 150 °C	None	Stable; no mass loss	Indefinite
Thermal (Solid State)	> 170 °C	None	Exothermic decomposition ( SO2​ loss)	Minutes
Basic (pH > 10)	60 °C	NaOH / KOH	Isomerization to allenyl sulfonamide	~4–6 hours
Transition Metal	100 °C	CuI / Amine base	Rapid allene formation & cyclization	< 30 minutes

Primary Decomposition & Transformation Pathways

Propargyl-Allene Isomerization (The Primary Degradation Route)

The most critical decomposition pathway for Prop-2-yne-1-sulfonamide in synthetic applications is its isomerization into an allenyl sulfonamide. This is not merely a degradation route but a highly reactive intermediate state.

Mechanistic Causality: When exposed to mild bases or transition metals (such as Cu(I) or Au(I) ), the metal coordinates to the alkyne π -system. This π -acid activation withdraws electron density, drastically increasing the acidity of the adjacent propargylic −CH2​− group. A base (even a weak amine) can then abstract a proton, initiating a 1,3-hydride shift. The resulting allene is highly reactive and rapidly undergoes 5-endo cycloisomerization to form 3-pyrrolines or polymerizes, leading to the complete consumption (degradation) of the starting material [3].

Caption: Propargyl-allene isomerization and subsequent decomposition pathways.

Cascade Metathesis and Backbone Degradation

In materials science, the unique reactivity of the propargyl sulfonamide motif is harnessed to create degradable polymers. Recent advancements (circa 2026) demonstrate that macrocyclic enyne monomers containing an exocyclic N-propargyl sulfonamide can undergo controlled cascade enyne metathesis polymerization. In these systems, the sulfonamide acts as a size-tunable trigger. Upon exposure to specific stimuli (e.g., acid or photoirradiation), the polymer backbone undergoes rapid hydrolytic degradation, breaking down into small molecular enal products [4].

Thermal Decomposition

At elevated temperatures (typically >170 °C), the intrinsic energy of the alkyne combined with the potential for S−N bond homolysis leads to thermal decomposition. This process is characterized by the extrusion of sulfur dioxide ( SO2​ ) and the generation of carbonaceous char.

Experimental Protocols for Stability Assessment

To ensure scientific integrity, the following protocols are designed as self-validating systems. By measuring specific, distinct physical properties, researchers can definitively isolate the degradation mechanism.

Protocol 1: Kinetic Profiling of Base-Catalyzed Isomerization via 1H -NMR

This protocol tracks the degradation of Prop-2-yne-1-sulfonamide by monitoring the 1,3-hydride shift in real-time. The disappearance of the propargylic protons validates the isomerization mechanism.

Materials:

• Prop-2-yne-1-sulfonamide (10 mg)

• Deuterated solvent ( DMSO−d6​ or CDCl3​ , 0.6 mL)

• Catalytic base (e.g., Triethylamine or K2​CO3​ , 0.1 eq)

• Internal standard (e.g., 1,3,5-trimethoxybenzene, 5 mg)

Step-by-Step Methodology:

• Sample Preparation: Dissolve 10 mg of Prop-2-yne-1-sulfonamide and 5 mg of the internal standard in 0.6 mL of DMSO−d6​ in a standard 5 mm NMR tube.

• Baseline Acquisition: Acquire a baseline 1H -NMR spectrum. Identify the propargylic −CH2​− doublet at ~3.8 ppm and the terminal alkyne proton triplet at ~2.5 ppm.

• Initiation: Inject the catalytic base into the NMR tube, cap tightly, and invert 3 times to mix.

• Kinetic Monitoring: Place the tube in the NMR spectrometer heated to 50 °C. Acquire spectra every 15 minutes for 4 hours.

• Data Analysis: Integrate the disappearance of the propargylic signal (~3.8 ppm) against the emergence of the allenic protons (~5.5 ppm and ~4.8 ppm). The use of the internal standard ensures that any overall signal loss (due to polymerization/precipitation) is accurately quantified as total degradation.

Protocol 2: Thermal Stability Profiling via TGA/DSC

Thermogravimetric Analysis (TGA) coupled with Differential Scanning Calorimetry (DSC) provides a definitive thermodynamic profile of the molecule's stability limit.

Step-by-Step Methodology:

• Crucible Preparation: Tare an alumina ( Al2​O3​ ) crucible.

• Sample Loading: Accurately weigh 2.0 to 5.0 mg of Prop-2-yne-1-sulfonamide into the crucible.

• Atmosphere Control: Purge the furnace with high-purity Nitrogen ( N2​ ) at a flow rate of 50 mL/min to prevent oxidative degradation, isolating purely thermal decomposition.

• Heating Program: Ramp the temperature from 25 °C to 350 °C at a strict heating rate of 10 °C/min.

• Validation & Causality:

  • Melting Point: Observe the endothermic peak on the DSC curve without mass loss on the TGA curve (validates phase change vs. degradation).

  • Decomposition Onset: Identify the extrapolated onset temperature on the TGA curve where mass loss begins. An accompanying exothermic DSC peak confirms the energy-releasing decomposition of the alkyne/sulfonamide structure.

Caption: Self-validating TGA/DSC workflow for thermal stability profiling.

Conclusion & Best Practices for Handling

Prop-2-yne-1-sulfonamide is a highly stable compound under standard physiological and storage conditions, deriving its robustness from the sulfonamide backbone. However, researchers must exercise caution when exposing the compound to transition metals ( Cu,Pd,Au ) or basic conditions, as these act as catalysts for the propargyl-allene isomerization pathway.

Best Practices:

• Storage: Store dry at 4 °C to room temperature in amber vials to prevent any slow, ambient photo-oxidative degradation.

• Reaction Design: When utilizing the terminal alkyne for CuAAC (click chemistry), maintain strict control over the equivalents of the copper catalyst and amine base to prevent the competitive Crabbé-type allene formation.

• Formulation: Avoid highly alkaline buffers (pH > 9) during the formulation of propargyl sulfonamide derivatives to ensure long-term shelf stability.

Characterization and Purification of Prop-2-yne-1-sulfonamide: A Comprehensive Technical Guide

Executive Summary

Prop-2-yne-1-sulfonamide (CAS 1339666-93-1) is a highly versatile, bifunctional building block that bridges the orthogonal reactivity of a terminal alkyne with the pharmacological utility of a primary sulfonamide[1]. In modern drug discovery and materials science, this molecule serves as a critical linchpin. It is frequently employed in the design of carbonic anhydrase inhibitors via click-chemistry-derived bioconjugates[2] and acts as a primary substrate in complex metal-catalyzed heterocyclic syntheses, such as the generation of chiral 3-pyrrolines[3].

This whitepaper provides an in-depth, self-validating framework for the synthesis, analytical characterization, and purification of Prop-2-yne-1-sulfonamide, explaining the physicochemical causality behind each experimental choice.

Physicochemical Profile

Understanding the baseline quantitative metrics of Prop-2-yne-1-sulfonamide is essential for accurate stoichiometric calculations and downstream analytical validation[1].

Property	Value	Causality / Significance
IUPAC Name	Prop-2-yne-1-sulfonamide	Defines the exact connectivity (alkyne at C2, sulfonamide at C1).
Molecular Formula	C₃H₅NO₂S	Used for exact mass calculation in MS workflows.
Molecular Weight	119.14 g/mol	Critical for stoichiometric equivalents in catalysis.
CAS Number	1339666-93-1	Primary identifier for reagent procurement.
PubChem CID	21584507	Database identifier for computational modeling.
Topological Polar Surface Area	68.5 Ų	Predicts high polarity; dictates the need for polar chromatographic eluents.

Synthesis and Preparation Workflow

The most direct and scalable route to Prop-2-yne-1-sulfonamide proceeds via the amination of prop-2-yne-1-sulfonyl chloride[4]. As an application scientist, I emphasize that controlling the thermodynamics of this reaction is critical to preventing the competitive hydrolysis of the sulfonyl chloride precursor.

Step-by-Step Methodology

• Initiation & Thermal Control: Dissolve prop-2-yne-1-sulfonyl chloride (1.0 eq) in anhydrous tetrahydrofuran (THF). Cool the reaction vessel to 0 °C using an ice-water bath. Causality: The nucleophilic attack of ammonia on the sulfonyl chloride is highly exothermic. Low temperatures suppress the formation of sulfonic acid byproducts driven by trace moisture.

• Amination: Dropwise add aqueous ammonium hydroxide (NH₄OH, 28-30%, 3.0 eq) over 30 minutes. Causality: The excess ammonia acts dually as the primary nucleophile and as an acid scavenger to neutralize the generated HCl, driving the reaction to completion.

• Quenching & Extraction: After stirring for 2 hours at room temperature, quench the mixture with deionized water. Extract the aqueous layer with Ethyl Acetate (EtOAc) (3 × 50 mL). Causality: The high topological polar surface area (68.5 Ų) of the primary sulfonamide dictates the use of a highly polar organic solvent like EtOAc; less polar solvents like dichloromethane (DCM) will result in poor extraction efficiency.

• Concentration: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

Synthesis and purification workflow of Prop-2-yne-1-sulfonamide.

Analytical Characterization

To establish a self-validating protocol, orthogonal analytical techniques must be employed. Relying on a single method can lead to false positives, especially with small, highly functionalized molecules.

Nuclear Magnetic Resonance (NMR)

• Solvent Selection: DMSO-d₆ is strictly preferred over CDCl₃. Causality: The primary sulfonamide (-SO₂NH₂) engages in strong intermolecular hydrogen bonding. In non-polar solvents like CDCl₃, these protons broaden significantly or exchange, making integration impossible. DMSO-d₆ acts as a hydrogen-bond acceptor, stabilizing the NH₂ signal as a distinct, integrable broad singlet[5].

• ¹H NMR (DMSO-d₆, 400 MHz): Expect signals at δ ~7.05 (br s, 2H, -SO₂NH₂), 3.95 (d, J = 2.6 Hz, 2H, -CH₂-), and 3.10 (t, J = 2.6 Hz, 1H, -C≡CH). The long-range coupling (⁴J) between the methylene protons and the terminal alkyne proton is a critical diagnostic feature confirming the intact propargyl system.

• ¹³C NMR (DMSO-d₆, 100 MHz): δ 79.5 (-C≡CH), 74.2 (-C≡CH), 46.8 (-CH₂-).

Infrared Spectroscopy (FT-IR)

IR is highly diagnostic for this molecule due to its distinct functional groups.

• Alkyne Signatures: A sharp, strong peak at ~3280 cm⁻¹ corresponds to the terminal alkyne C-H stretch. A weak but distinct peak at ~2120 cm⁻¹ confirms the C≡C stretch.

• Sulfonamide Signatures: The classic asymmetric and symmetric S=O stretches appear prominently at ~1330 cm⁻¹ and 1150 cm⁻¹, respectively.

Mass Spectrometry (ESI-MS)

Operate the mass spectrometer in both positive and negative ion modes. The sulfonamide nitrogen is readily deprotonated, yielding a robust [M-H]⁻ ion at m/z 118.00 in negative mode. In positive mode, the [M+H]⁺ adduct is observed at m/z 120.01[1].

Purification Strategies

Impurities typically include unreacted sulfonyl chloride (which hydrolyzes to the highly polar sulfonic acid) and trace dimeric byproducts.

Step-by-Step Flash Column Chromatography

• Stationary Phase Preparation: Pack a column with Silica gel (230-400 mesh).

• Mobile Phase: Utilize a gradient of Hexane to Ethyl Acetate (typically starting at 70:30 and pushing to 50:50). Causality: The sulfonamide group strongly interacts with the silanol groups on the silica gel. A highly polar eluent is necessary to achieve a reasonable retention factor ( Rf​≈0.3 in 1:1 Hexane:EtOAc).

• Detection: UV detection is poor due to the lack of a strong conjugated chromophore. Use Thin-Layer Chromatography (TLC) visualization with a KMnO₄ stain. Causality: KMnO₄ rapidly oxidizes the terminal alkyne, yielding a bright yellow spot on a vibrant purple background, providing instant visual validation of the product fractions.

Recrystallization (For >99% Purity)

• Dissolve the chromatographed solid in a minimum volume of near-boiling ethanol.

• Slowly add cold deionized water (acting as an anti-solvent) dropwise until the solution becomes slightly turbid.

• Allow the solution to cool slowly to room temperature, then transfer to 4 °C. Causality: Controlled, slow cooling ensures the formation of a highly ordered crystal lattice, thermodynamically excluding trapped solvent molecules and trace organic impurities.

Advanced Applications & Signaling/Reaction Pathways

Prop-2-yne-1-sulfonamide is not just a structural endpoint; it is a gateway molecule for complex chemical biology and synthetic methodology.

Click Chemistry (CuAAC)

The terminal alkyne readily undergoes Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to form 1,2,3-triazoles. This workflow is heavily utilized in synthesizing carbonic anhydrase (CA) inhibitors. The sulfonamide moiety acts as the pharmacophore, coordinating directly with the zinc ion in the CA active site, while the triazole acts as a modular linker to tune the drug's pharmacokinetic properties[2].

Gold-Catalyzed Asymmetric Isomerization

Recent methodological breakthroughs by Cheng and Zhang (2021) demonstrated that propargyl sulfonamides can undergo sophisticated gold-ligand cooperative catalysis[3]. Using a chiral bifunctional phosphine ligand, the propargyl sulfonamide is activated and isomerized into an allenylgold intermediate. This intermediate subsequently undergoes a stereospecific cyclization to form chiral 3-pyrrolines with excellent diastereoselectivity[6]. Pyrrolines are foundational motifs in numerous alkaloid natural products.

Gold-catalyzed cyclization of propargyl sulfonamide to chiral 3-pyrroline.

References

• National Center for Biotechnology Information. "Prop-2-yne-1-sulfonamide | C3H5NO2S | CID 21584507". PubChem. URL:[Link]

• Cheng, X., & Zhang, L. (2021). "Chiral Bifunctional Phosphine Ligand Enables Gold-Catalyzed Asymmetric Isomerization and Cyclization of Propargyl Sulfonamide into Chiral 3-Pyrroline". Organic Letters, 23(20), 8194-8198. URL:[Link]

• Allied Academies. "Click chemistry: A novel tool in pharmaceutical research". Allied Journal of Medical Research. URL:[Link]

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• 2. alliedacademies.org [alliedacademies.org]
• 3. Chiral Bifunctional Phosphine Ligand Enables Gold-Catalyzed Asymmetric Isomerization and Cyclization of Propargyl Sulfonamide into Chiral 3-Pyrroline [organic-chemistry.org]
• 4. Prop-2-yne-1-sulfonyl chloride | 32623-88-4 [sigmaaldrich.com]
• 5. uochb.cz [uochb.cz]
• 6. escholarship.org [escholarship.org]

Protocols & Analytical Methods

Introduction: The Convergence of a Privileged Scaffold and a Powerful Ligation Chemistry

An in-depth guide for researchers, scientists, and drug development professionals on the application of Prop-2-yne-1-sulfonamide in click chemistry. This document provides a comprehensive overview of the underlying principles, detailed experimental protocols, and the broad applicability of this versatile chemical tool.

In the landscape of modern chemical synthesis, particularly in the realms of drug discovery and bioconjugation, the demand for efficiency, specificity, and modularity has never been greater. "Click chemistry," a concept introduced by K. Barry Sharpless in 2001, addresses this need by providing a set of powerful, reliable, and selective reactions for the rapid synthesis of new molecules.[1][] Among these, the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) has become a cornerstone reaction, celebrated for its high yields, mild reaction conditions, and exceptional tolerance of various functional groups.[3][4]

This guide focuses on a particularly valuable building block for click chemistry: Prop-2-yne-1-sulfonamide . This molecule uniquely combines two key features:

• A terminal alkyne (-C≡CH), the essential reactive handle for the most common click reactions.[5]

• A sulfonamide (-SO₂NH₂) functional group, a "privileged scaffold" in medicinal chemistry. Sulfonamide-containing compounds have a long and successful history as therapeutic agents, exhibiting a wide range of biological activities including antibacterial, anticancer, antiviral, and anti-inflammatory properties.[6][7][8]

The fusion of these two moieties in Prop-2-yne-1-sulfonamide creates a versatile reagent that allows for the straightforward incorporation of the bioactive sulfonamide group into a vast array of molecules, from small-molecule drug candidates to complex biologics and advanced materials.

The Mechanism of Action: Covalent Bond Formation via Click Chemistry

The primary application of Prop-2-yne-1-sulfonamide is in cycloaddition reactions with azide-functionalized molecules. This can be achieved through two main pathways: the copper-catalyzed and the strain-promoted versions of the reaction.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the most widely used click reaction. It involves the reaction between a terminal alkyne, such as that in Prop-2-yne-1-sulfonamide, and an azide in the presence of a copper(I) catalyst.[9] The catalyst dramatically accelerates the reaction rate and, crucially, controls the regioselectivity to exclusively yield the 1,4-disubstituted 1,2,3-triazole product.[3] This triazole ring is not merely a linker; it is highly stable, aromatic, and can participate in hydrogen bonding, often contributing favorably to the biological activity of the final conjugate.

The catalytic cycle can be summarized as follows:

• Formation of a copper(I)-acetylide intermediate from Prop-2-yne-1-sulfonamide.

• Coordination of the azide to the copper center.

• Cycloaddition to form a six-membered cupracycle.

• Ring contraction and protonolysis to release the 1,4-triazole product and regenerate the copper(I) catalyst.

Figure 1: Simplified mechanism of Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For applications in living systems, the potential cytotoxicity of the copper catalyst is a significant concern.[10][11] Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) was developed as a bioorthogonal, copper-free alternative.[12] SPAAC utilizes a cyclic alkyne, typically a cyclooctyne, where the ring strain provides the necessary activation energy for the reaction to proceed with an azide at physiological temperatures without a catalyst.[10]

While Prop-2-yne-1-sulfonamide itself is a terminal alkyne and not suitable for direct use in SPAAC, its sulfonamide moiety can be synthetically incorporated into strained cyclooctyne structures. This creates a powerful reagent for in-vivo applications where the sulfonamide's therapeutic properties are desired. The reaction proceeds through a 1,3-dipolar cycloaddition mechanism, often resulting in a mixture of regioisomers.

Figure 2: General mechanism of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Application Notes and Protocols

Safety and Handling

Before proceeding with any experimental work, it is crucial to consult the Safety Data Sheet (SDS) for all reagents.

• Prop-2-yne-1-sulfonamide: Handle in a well-ventilated area. Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[13]

• Organic Azides: Many low molecular weight organic azides are potentially explosive and should be handled with extreme care. Avoid heat, shock, and friction. It is recommended to use them in solution and avoid isolation of the pure substance whenever possible.

• Copper(II) Sulfate: Harmful if swallowed and can cause serious eye irritation. Avoid creating dust.[13]

• Sodium Ascorbate: Generally considered safe, but standard laboratory precautions should be followed.

Protocol 1: General Procedure for CuAAC in Organic Synthesis

This protocol describes a general method for coupling Prop-2-yne-1-sulfonamide with an azide-containing small molecule in an organic solvent. This is a common procedure for generating compound libraries in drug discovery.[14]

Materials:

• Prop-2-yne-1-sulfonamide

• Azide-functionalized compound

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Solvent (e.g., DMF, DMSO, or a t-BuOH/H₂O mixture)

Parameter	Recommended Value	Purpose
Alkyne:Azide Ratio	1.0 : 1.1-1.2 equivalents	Ensures complete consumption of the limiting reagent.
CuSO₄·5H₂O	1-5 mol%	Catalytic amount.
Sodium Ascorbate	5-10 mol%	In-situ reduction of Cu(II) to the active Cu(I) species.
Concentration	0.1 - 0.5 M	Typical concentration range for efficient reaction.
Temperature	Room Temperature (20-25°C)	Mild conditions are usually sufficient.
Reaction Time	1 - 24 hours	Monitored by TLC or LC-MS.

Step-by-Step Procedure:

• In a suitable flask, dissolve Prop-2-yne-1-sulfonamide (1.0 eq) and the azide-functionalized compound (1.1 eq) in the chosen solvent.

• In a separate vial, prepare fresh aqueous solutions of CuSO₄·5H₂O (e.g., 100 mM) and sodium ascorbate (e.g., 500 mM).

• Add the CuSO₄ solution to the reaction mixture, followed by the sodium ascorbate solution to initiate the reaction. A color change is often observed.

• Stir the reaction at room temperature. Monitor the progress by an appropriate method (e.g., TLC or LC-MS).

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Figure 3: Workflow for a general CuAAC synthesis protocol.

Protocol 2: Bioconjugation - Labeling of an Azide-Modified Protein

This protocol outlines the labeling of a protein containing a genetically or chemically introduced azide group with Prop-2-yne-1-sulfonamide. The resulting sulfonamide-tagged protein could be used for activity studies or as a therapeutic conjugate. The use of a copper-chelating ligand is critical to prevent protein degradation and maintain catalyst activity.[15][16]

Materials:

• Azide-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

• Prop-2-yne-1-sulfonamide

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand

Parameter	Recommended Value	Purpose
Protein Concentration	1-10 mg/mL	Typical range for efficient labeling.
Alkyne Concentration	10-50 equivalents (relative to protein)	A molar excess drives the reaction to completion.
CuSO₄:Ligand Ratio	1 : 5 (e.g., 1 mM CuSO₄, 5 mM THPTA)	Ligand stabilizes Cu(I) and protects the protein.
Final Cu(I) Conc.	50 - 250 µM	Effective catalytic concentration.
Final Ascorbate Conc.	1 - 5 mM	Ensures a reducing environment.
Temperature	4°C to Room Temperature	Lower temperatures can help maintain protein stability.
Reaction Time	30 minutes - 4 hours	Typically faster than organic synthesis protocols.

Step-by-Step Procedure:

• Prepare stock solutions: Prop-2-yne-1-sulfonamide in DMSO or water, CuSO₄ in water (e.g., 20 mM), THPTA in water (e.g., 100 mM), and sodium ascorbate in water (e.g., 100 mM, prepare fresh).

• In a microcentrifuge tube, add the azide-modified protein solution.

• Prepare the catalyst premix: combine the required volumes of the CuSO₄ and THPTA stock solutions and vortex briefly. Let it sit for 2-3 minutes.[15]

• Add the Prop-2-yne-1-sulfonamide stock solution to the protein.

• Add the catalyst premix (CuSO₄/THPTA) to the protein/alkyne mixture.

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution. Gently mix by pipetting or brief vortexing.

• Incubate the reaction at the desired temperature, protected from light.

• Upon completion, remove unreacted small molecules and the copper catalyst by a suitable method such as dialysis, spin filtration, or size-exclusion chromatography.

• Analyze the labeled protein by SDS-PAGE, mass spectrometry, or other relevant techniques to confirm conjugation.

Figure 4: Workflow for a typical protein bioconjugation protocol using CuAAC.

Broader Applications and Future Perspectives

The use of Prop-2-yne-1-sulfonamide is not limited to the protocols described above. Its versatility allows for its application across multiple scientific disciplines:

• Drug Discovery: Rapidly create diverse libraries of sulfonamide-based compounds for high-throughput screening against various biological targets like carbonic anhydrase or bacterial enzymes.[6][14] The triazole linker can also serve as a pharmacophore itself, enhancing binding affinity.

• Bioconjugation: Beyond proteins, it can be used to label DNA, lipids, and carbohydrates, enabling the study of complex biological processes or the creation of targeted diagnostic agents.[4][17]

• Materials Science: Incorporate Prop-2-yne-1-sulfonamide into polymers or onto surfaces to create materials with novel biological or chemical properties, such as antimicrobial coatings or functionalized hydrogels for tissue engineering.[1][4]

The continued development of more efficient copper ligands and new bioorthogonal reactions will further expand the utility of versatile building blocks like Prop-2-yne-1-sulfonamide, solidifying the role of click chemistry as an indispensable tool in modern molecular science.

References

• Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research - PMC. (n.d.).
• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A Versatile and Efficient Click Chemistry for Bioconjugation and Drug Discovery - Bioclone. (n.d.).
• Click Chemistry: A Groundbreaking Approach in Chemical Synthesis | ChemTalk. (2025, April 18).
• Click Chemistry Overview - Bioconjugation - BOC Sciences. (n.d.).
• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (n.d.).
• Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode - PubMed. (2025, July 15).
• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC. (n.d.).
• Click Chemistry in Biomaterials Science - Sigma-Aldrich. (n.d.).
• The recent progress of sulfonamide in medicinal chemistry - SciSpace. (2020, December 15).
• Click chemistry - Wikipedia. (n.d.).
• Influence of intramolecular interactions and transition state energetics on the strain-promoted azide–alkyne cycloaddition of 2-aminobenzenesulfonamide-containing cyclononynes - RSC Publishing. (2026, January 5).
• Regioselective synthesis of multisubstituted 1,2,3-triazoles: moving beyond the copper-catalyzed azide–alkyne cycloaddition - Chemical Communications (RSC Publishing). (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2010, January 7).
• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) - Creative Biolabs. (n.d.).
• Application of Strain-Promoted Azide-Alkyne Cycloaddition and Tetrazine Ligation to Targeted Fc-Drug Conjugates - PMC. (n.d.).
• Click Chemistry Protocols. (n.d.).
• Click Chemistry Protocols - BroadPharm. (n.d.).
• Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors - MDPI. (2026, January 16).

Sources

• 1. Click Chemistry: A Groundbreaking Approach in Chemical Synthesis | ChemTalk [chemistrytalk.org]
• 3. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. （生体）材料科学における「クリック」ケミストリー [sigmaaldrich.com]
• 5. Click chemistry - Wikipedia [en.wikipedia.org]
• 6. The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review [ajchem-b.com]
• 7. Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Regioselective synthesis of multisubstituted 1,2,3-triazoles: moving beyond the copper-catalyzed azide–alkyne cycloaddition - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. Influence of intramolecular interactions and transition state energetics on the strain-promoted azide–alkyne cycloaddition of 2-aminobenzenesulfonamid ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06229B [pubs.rsc.org]
• 11. Application of Strain-Promoted Azide-Alkyne Cycloaddition and Tetrazine Ligation to Targeted Fc-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Strain-Promoted Azide-Alkyne Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 13. fishersci.com [fishersci.com]
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• 16. broadpharm.com [broadpharm.com]
• 17. Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Gold-Catalyzed Asymmetric Isomerization and Cyclization of Propargyl Sulfonamides to Chiral 3-Pyrrolines

Executive Summary & Strategic Importance

Chiral 3-pyrrolines are highly privileged scaffolds in medicinal chemistry, serving as critical precursors to heavily substituted pyrrolidines, alkaloids, and peptidomimetics. Historically, synthesizing these heterocycles with high enantiomeric and diastereomeric purity required lengthy, step-heavy sequences.

Homogeneous gold catalysis offers an atom-economical alternative. However, achieving high asymmetric induction with Gold(I) is notoriously difficult. The linear, two-coordinate geometry of Au(I) complexes places the chiral ligand at a 180° angle relative to the reactive substrate, creating a vast spatial distance that limits stereochemical communication. This application note details a breakthrough methodology utilizing a chiral bifunctional biphenyl-2-ylphosphine ligand to overcome this limitation, enabling the direct, highly stereoselective transformation of propargyl sulfonamides into chiral 3-pyrrolines [1].

Mechanistic Rationale & Causality

The success of this protocol hinges on metal-ligand cooperative catalysis . Rather than relying solely on steric bulk to transfer chirality, the designed ligand features a remote basic group (a chiral tetrahydroisoquinoline moiety) that actively participates in the bond-breaking and bond-forming sequence [2].

The Catalytic Cycle

• Electrophilic Activation: The highly Lewis acidic, cationic [L*-Au+] species coordinates to the π-system of the propargyl sulfonamide.

• Soft Propargylic Deprotonation (Enantiodetermining Step): Instead of an external base, the pendant tertiary amine on the ligand abstracts the propargylic proton. Because this base is tethered to the chiral ligand framework, the deprotonation occurs via a highly organized, rigid transition state, dictating the stereochemistry.

• Stereoselective Isomerization: The protonated amine delivers the proton to the opposite end of the alkyne, generating a chiral allenamide intermediate.

• Stereospecific Cyclization: The gold catalyst re-coordinates to the allene. The pendant sulfonamide nitrogen undergoes a 5-endo nucleophilic attack. The axial chirality of the allene is faithfully transferred to the newly formed stereocenters of the 3-pyrroline.

Causality Insight: If an external base were used, the deprotonation would occur outside the chiral environment of the ligand, resulting in a racemic allene. The "internal base" is the absolute requirement for asymmetric induction [3].

Figure 1: Mechanism of gold-catalyzed asymmetric isomerization and cyclization to 3-pyrrolines.

Experimental Design & Optimization Data

The reaction is highly sensitive to solvent properties and the stereochemical relationship between the substrate and the ligand. The data below illustrates the optimization landscape for a standard chiral propargyl sulfonamide substrate.

Table 1: Optimization of Reaction Conditions

Entry	Solvent	Temp (°C)	Ligand Scenario	Yield (%)	dr (cis:trans)
1	Toluene	110	L1 (Matched)	97	96:4
2	1,2-DCE	80	L1 (Matched)	85	90:10
3	Toluene	110	ent-L1 (Mismatched)	88	15:85
4	THF	80	L1 (Matched)	<10	N/A

Field-Proven Insight: Notice the failure of the reaction in THF (Entry 4). Coordinating solvents like THF or acetonitrile competitively bind to the highly electrophilic cationic gold center, poisoning the catalyst. Furthermore, polar solvents disrupt the delicate hydrogen-bonding network required for the ligand's internal proton transfer. Non-polar solvents like toluene are mandatory to maintain tight ion-pairing. The "mismatched" scenario (Entry 3) demonstrates that the ligand's chiral control is powerful enough to override the substrate's intrinsic stereochemical bias, allowing access to the thermodynamically disfavored trans-isomer [1].

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system . Internal checkpoints are embedded to ensure the chemical integrity of the process at every stage.

Reagents and Materials

• Substrate: Propargyl sulfonamide (1.0 equiv, typically 0.2 mmol scale).

• Pre-catalyst: (Chiral Bifunctional Ligand)AuCl (5.0 mol%).

• Halide Scavenger: AgNTf₂ (Silver bis(trifluoromethanesulfonyl)imide) (5.0 mol%).

• Solvent: Anhydrous Toluene (stored over activated 4Å molecular sieves).

• Equipment: Oven-dried Schlenk tube, PTFE syringe filters (0.22 µm), argon manifold.

Step-by-Step Methodology

Step 1: Active Catalyst Generation (Inside Glovebox or under Argon)

• To an oven-dried 1-dram vial, add (Ligand)AuCl (0.01 mmol, 5.0 mol%) and AgNTf₂ (0.01 mmol, 5.0 mol%).

• Add 1.0 mL of anhydrous toluene.

• Stir the mixture vigorously at room temperature for 15 minutes in the dark (wrap vial in aluminum foil).

• Validation Checkpoint 1: The solution should become cloudy with a fine white precipitate (AgCl). This confirms successful halide abstraction and the generation of the active [L*-Au⁺][NTf₂⁻] species. If the solution turns purple or black, Au(0) nanoparticles have formed, indicating moisture contamination or light degradation. Discard and restart.

Step 2: Reaction Setup

• Filter the catalyst solution through a 0.22 µm PTFE syringe filter directly into an oven-dried Schlenk tube containing the propargyl sulfonamide substrate (0.2 mmol, 1.0 equiv).

• Rinse the catalyst vial with an additional 1.0 mL of anhydrous toluene and filter into the Schlenk tube (Total volume = 2.0 mL, 0.1 M).

• Seal the Schlenk tube under a positive pressure of argon.

Step 3: Execution and Monitoring

• Submerge the sealed Schlenk tube in a pre-heated oil bath at 110 °C.

• Stir at 1000 rpm for 12–24 hours.

• Monitor the reaction via TLC (Hexanes/EtOAc).

• Validation Checkpoint 2: You should observe the disappearance of the starting material and the appearance of a single major product spot. If a highly UV-active intermediate accumulates and persists, this is likely the allenamide. This indicates the isomerization was successful, but the cyclization is stalled. Ensure the temperature is strictly maintained at 110 °C.

Step 4: Workup and Characterization

• Cool the reaction to room temperature.

• Concentrate the mixture under reduced pressure using a rotary evaporator.

• Validation Checkpoint 3 (Crucial): Obtain a crude ¹H NMR spectrum before column chromatography. Silica gel can artificially enrich one diastereomer during purification. The crude NMR is the only scientifically accurate method to determine the true diastereomeric ratio (dr).

• Purify the residue via flash column chromatography on silica gel (eluting with a gradient of Hexanes/EtOAc).

• Analyze the purified 3-pyrroline via Chiral HPLC to determine enantiomeric excess (ee).

References

• Chiral Bifunctional Phosphine Ligand Enables Gold-Catalyzed Asymmetric Isomerization and Cyclization of Propargyl Sulfonamide into Chiral 3-Pyrroline Xinpeng Cheng and Liming Zhang. Organic Letters 2021, 23 (21), 8194–8198. URL:[Link]

• Designed Chiral Bifunctional Phosphine Ligand Enables Gold-Catalyzed Asymmetric Isomerization of Alkyne to Allene and Asymmetric Synthesis of 2,5-Dihydrofuran Tianyu Li, Xinpeng Cheng, Pengyu Qian, and Liming Zhang. Journal of the American Chemical Society 2019, 141 (9), 3787–3791. URL:[Link]

• Soft Propargylic Deprotonation: Designed Ligand Enables Au-Catalyzed Isomerization of Alkynes to 1,3-Dienes Zhixun Wang, Yibin Wang, and Liming Zhang. Journal of the American Chemical Society 2014, 136 (25), 8887–8890. URL:[Link]

Comprehensive Application Note: Prop-2-yne-1-sulfonamide in Medicinal Chemistry and Drug Discovery

Executive Summary

Prop-2-yne-1-sulfonamide (CAS: 1339666-93-1), commonly referred to as propargyl sulfonamide, is a highly versatile, bifunctional building block in modern medicinal chemistry,. With a molecular weight of 119.14 g/mol [1],, it features a primary sulfonamide—a privileged zinc-binding pharmacophore and hydrogen-bond donor/acceptor—paired with a terminal alkyne. This unique architecture allows researchers to utilize bioorthogonal click chemistry and transition-metal catalysis to rapidly generate complex molecular libraries, develop fluorescent probes, and discover novel enzyme inhibitors without compromising the primary target-binding moiety.

Strategic Utility & Pharmacophoric Profiling

The strategic value of Prop-2-yne-1-sulfonamide lies in its dual reactivity and structural properties:

• The Sulfonamide Warhead: Sulfonamides are classic inhibitors of metalloenzymes (e.g., Carbonic Anhydrases, Matrix Metalloproteinases) due to their ability to coordinate with active-site zinc ions[2]. They also serve as metabolically stable bioisosteres for carboxylic acids and amides.

• The Propargyl Handle: The terminal alkyne serves as a bioorthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[3]. Unlike traditional cross-coupling, CuAAC proceeds under mild aqueous conditions, preserving delicate pharmacophores while extending the molecule into solvent-exposed regions of a target protein[4].

Application Workflow: High-Throughput Synthesis of Triazole-Sulfonamide Libraries

Causality & Experimental Design

The synthesis of 1,2,3-triazole-sulfonamide hybrids is a cornerstone of fragment-based drug discovery. Triazoles act as rigid, metabolically stable peptide bond isosteres that possess a large dipole moment, enhancing solubility and acting as robust hydrogen bond acceptors[3]. Recent applications include the development of quinoline-5-sulfonamide derivatives, which exhibit potent anticancer and antibacterial (e.g., MRSA) activities[5],[6].

By utilizing Prop-2-yne-1-sulfonamide, researchers can generate diverse libraries by simply varying the organic azide partner. The use of a DMF/H₂O solvent system ensures the solubility of both the highly polar sulfonamide and the lipophilic azide, while the in situ reduction of Cu(II) by sodium ascorbate prevents oxidative degradation[5].

Standardized Protocol: CuAAC Library Generation

• Preparation: Dissolve Prop-2-yne-1-sulfonamide (1.0 eq) and the target organic azide (1.0 eq) in a 1:1 (v/v) mixture of DMF and H₂O[5].

• Catalyst Activation: Add CuSO₄·5H₂O (0.05 eq) to the stirring solution.

• Reduction: Slowly add sodium ascorbate (0.10 eq). Critical Step: Sodium ascorbate must be added last to ensure immediate reduction of Cu(II) to the active Cu(I) species in the presence of the substrates, thereby preventing alkyne homocoupling (Glaser coupling).

• Reaction: Stir the mixture at room temperature for 12–24 hours[5].

• Isolation: Dilute with water, extract with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and purify via flash chromatography.

Figure 1: CuAAC workflow utilizing Prop-2-yne-1-sulfonamide for library generation.

Application Workflow: Development of Fluorescent Enzyme Probes

Causality & Experimental Design

Fluorescent inhibitors are critical tools for determining enzyme dissociation constants ( KD​ ) and performing fluorescence-lifetime imaging microscopy (FLIM)[4]. However, attaching a bulky fluorophore directly to a pharmacophore often causes steric clashes within the enzyme's active site, destroying inhibitory activity.

Prop-2-yne-1-sulfonamide solves this by acting as an elongated linker. For example, in the study of Phosphatidylinositol 4-Kinase IIIβ (PI4KB)—an essential host factor for RNA viruses like HCV and SARS—researchers derivatized an imidazopyridazine scaffold with a propargyl sulfonamide moiety[7],[4]. Subsequent click-labeling with coumarin or fluorescein azides projected the fluorophores out of the active site, actually improving the IC₅₀ values[4]. Similar strategies have been employed to map the active site gorge of acetylcholinesterase (AChE) using Lissamine and Texas Red[8].

Quantitative Data Summary

Target Enzyme	Inhibitor / Fluorophore Conjugate	IC₅₀ Value	Reference
PI4KB	Unlabeled (Small Aromatic Azide)	208.5 nM	Humpolickova et al.[4]
PI4KB	Fluorescein-labeled	39.4 nM	Humpolickova et al.[4]
PI4KB	Coumarin-labeled	76.3 nM	Humpolickova et al.[4]
rMAChE	Diethylaminocoumarin-labeled	1.00 µM	Guo et al.[8]
rMAChE	Lissamine-labeled	0.05 µM	Guo et al.[8]
rMAChE	Texas Red-labeled	0.70 µM	Guo et al.[8]

Standardized Protocol: Click-Labeling of Inhibitors

• Degassing: Dissolve the alkyne-functionalized inhibitor (e.g., propargyl sulfonamide derivative) and the azide-fluorophore (1.0 eq) in THF/H₂O (1:1 v/v). Degas the mixture at 0 °C and flush with argon[4]. Causality: Argon flushing prevents the oxidative degradation of sensitive fluorophores (like coumarin) and maintains the catalyst's oxidation state.

• Catalysis: Add CuSO₄·5H₂O (5 mol %) and sodium ascorbate (10 mol %) in one portion[4].

• Incubation: Stir the reaction mixture at room temperature in the dark for 2–4 hours to prevent photobleaching[4].

• Purification: Adsorb the crude mixture onto silica gel and purify using an EtOAc/EtOH gradient (20–50%)[4].

Figure 2: Spatial arrangement of a sulfonamide-triazole-fluorophore probe in an active site.

Advanced Synthetic Methodologies: Gold-Catalyzed C–H Functionalization

Beyond click chemistry, Prop-2-yne-1-sulfonamide is utilized in advanced transition-metal catalysis to access highly sterically congested molecular architectures. Traditional methods struggle to functionalize the propargylic position of sulfonamides due to competing side reactions.

Recent breakthroughs demonstrate that using a bifunctional amino phosphine ligand and a gold catalyst enables the direct propargylic C–H functionalization of these substrates[9]. The reaction proceeds via a highly reactive gold allenylidene intermediate, allowing for selective C3 attack by various nucleophiles (including other sulfonamides, carboxylic acids, and alcohols)[9]. This methodology provides drug discovery chemists with unprecedented access to diversely substituted, tertiary propargyl sulfonamides that were previously synthetically intractable[9].

References

• National Center for Biotechnology Information. "Prop-2-yne-1-sulfonamide | C3H5NO2S | CID 21584507" PubChem. Available at:[Link]

• Zięba, A., et al. "Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides." Molecules 2024, 29(17), 4044. Available at:[Link]

• Humpolickova, J., et al. "Fluorescent Inhibitors as Tools To Characterize Enzymes: Case Study of the Lipid Kinase Phosphatidylinositol 4-Kinase IIIβ (PI4KB)." Journal of Medicinal Chemistry 2017, 60(1), 119-127. Available at:[Link]

• Guo, L., et al. "Inactivation of acetylcholinesterase by various fluorophores." Journal of Enzyme Inhibition and Medicinal Chemistry 2010, 25(1), 116-120. Available at:[Link]

• Wei, Y., et al. "Bifunctional Ligand Enables Gold-Catalyzed Propargyl C–H Functionalization via Reactive Gold Allenylidene Intermediate." Journal of the American Chemical Society 2024 (PMC10860000). Available at:[Link]

Sources

• 1. Prop-2-yne-1-sulfonamide | C3H5NO2S | CID 21584507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US5929097A - Preparation and use of ortho-sulfonamido aryl hydroxamic acids as matrix metalloproteinase and tace inhibitors - Google Patents [patents.google.com]
• 3. ijpsonline.com [ijpsonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fluorescent Inhibitors as Tools To Characterize Enzymes: Case Study of the Lipid Kinase Phosphatidylinositol 4-Kinase IIIβ (PI4KB) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inactivation of acetylcholinesterase by various fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bifunctional Ligand Enables Gold-Catalyzed Propargyl C–H Functionalization via Reactive Gold Allenylidene Intermediate - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: The Sulfonamide as a Privileged Scaffold in Antiviral Discovery

An in-depth guide to the rational design, synthesis, and evaluation of novel antiviral agents leveraging the versatile sulfonamide scaffold.

The sulfonamide moiety (-SO₂NH-) is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" for its ability to interact with a wide array of biological targets.[1][2][3] First introduced as antibacterial agents, the "sulfa drugs" revolutionized medicine and have since demonstrated a remarkable breadth of biological activities, including anticancer, anti-inflammatory, and potent antiviral properties.[4][5][6] The unique electronic and geometric features of the sulfonamide group allow it to act as a versatile hydrogen bond donor and acceptor, and as a stable, non-hydrolyzable mimic of a peptide bond, making it an ideal component for designing enzyme inhibitors.[7]

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the development of antiviral agents using the sulfonamide scaffold. It covers the strategic design, chemical synthesis, biological evaluation, and mechanism of action studies essential for advancing novel sulfonamide-based compounds from concept to lead candidates.

Section 1: Strategic Design of Sulfonamide-Based Antiviral Agents

Rationale for the Sulfonamide Scaffold

The enduring success of the sulfonamide scaffold in drug discovery is not accidental. Its utility is grounded in several key physicochemical properties:

• Hydrogen Bonding Capability: The sulfonamide group's oxygen atoms are excellent hydrogen bond acceptors, while the N-H proton is a strong hydrogen bond donor. This allows for high-affinity interactions with the amino acid residues commonly found in enzyme active sites.[7]

• Tetrahedral Geometry: The sulfur atom's tetrahedral geometry allows the appended R-groups to project into distinct regions of space, facilitating the exploration of target binding pockets.

• Synthetic Tractability: Sulfonamides are readily synthesized, most commonly through the reaction of a sulfonyl chloride with a primary or secondary amine, allowing for the rapid generation of diverse chemical libraries.[8][9]

• Metabolic Stability: The sulfur-carbon and sulfur-nitrogen bonds are generally robust and resistant to metabolic degradation, contributing to favorable pharmacokinetic profiles.

Key Viral and Host Targets

The versatility of the sulfonamide scaffold has been demonstrated by its ability to inhibit a wide range of viruses through various mechanisms.[8] Structurally diverse sulfonamide derivatives have been developed to target critical viral enzymes and host factors essential for viral replication.

• Viral Proteases: Many viruses, including HIV and SARS-CoV-2, rely on proteases to cleave large polyproteins into functional viral enzymes and structural proteins. Sulfonamides can mimic the transition state of peptide cleavage, making them effective protease inhibitors.[10][11][12][13] Clinically used HIV protease inhibitors like Amprenavir and Darunavir feature a sulfonamide moiety critical for their activity.[10][14]

• Viral Entry and Fusion Proteins: Sulfonamides have been designed to inhibit the entry of viruses into host cells. For example, aryl sulfonamides can target the hemagglutinin (HA) protein of influenza virus, preventing the conformational changes required for membrane fusion.[15][16][17] Similarly, biaryl sulfonamide derivatives have been shown to block the fusion step of filoviruses like Ebola.[18]

• Reverse Transcriptase (RT): Non-nucleoside reverse transcriptase inhibitors (NNRTIs) are a key class of anti-HIV drugs. Several sulfonamide-containing compounds have been reported to bind to the allosteric site of HIV-1 RT, inhibiting its function.[10]

• Viral Polymerases: The RNA-dependent RNA polymerase (RdRp) is a crucial enzyme for the replication of many RNA viruses. Sulfonamide-based drugs, such as Dasabuvir, are used to treat Hepatitis C by inhibiting the NS5B RNA polymerase.[14]

• Host Factors (Carbonic Anhydrases): An emerging strategy is to target host proteins that the virus hijacks for its own replication. Carbonic anhydrases (CAs) are zinc-containing enzymes involved in pH regulation.[19] Some viruses, including influenza and vaccinia virus, appear to utilize CA activity to facilitate replication and inflammation.[19][20] Sulfonamides are the quintessential inhibitors of CAs, offering a potential host-directed antiviral strategy.[19][21]

Section 2: Synthesis and Chemical Methodology

The construction of a sulfonamide-based compound library begins with robust and flexible synthetic chemistry. The primary method involves the coupling of a sulfonyl chloride with an amine, a reliable reaction that accommodates a wide variety of functional groups.

Workflow for Synthesis and Library Development

The development process follows a logical progression from starting materials to a diverse library of compounds ready for biological screening. This workflow emphasizes modularity, allowing for systematic exploration of the chemical space around the sulfonamide core.

Caption: General workflow for the synthesis of a sulfonamide compound library.

Protocol: General Synthesis of an Aryl Sulfonamide Derivative

This protocol describes a standard procedure for the synthesis of a sulfonamide from an arylsulfonyl chloride and a primary amine.

Rationale: The reaction is a nucleophilic attack of the amine nitrogen on the electrophilic sulfur atom of the sulfonyl chloride. A base, such as pyridine or triethylamine, is required to act as a catalyst and to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion. The choice of solvent depends on the solubility of the reactants but is often an aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

Materials:

• Arylsulfonyl chloride (1.0 eq)

• Primary or secondary amine (1.1 eq)

• Anhydrous Dichloromethane (DCM)

• Pyridine (2.0 eq) or Triethylamine (2.0 eq)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Silica gel for column chromatography

• Appropriate solvent system for chromatography (e.g., Hexanes/Ethyl Acetate)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the amine (1.1 eq) in anhydrous DCM.

• Addition of Base: Add pyridine or triethylamine (2.0 eq) to the solution and stir for 5 minutes at room temperature.

• Addition of Sulfonyl Chloride: Dissolve the arylsulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM and add it dropwise to the stirring amine solution at 0 °C (ice bath).

  • Causality Note: Slow, cooled addition is crucial to control the exothermic reaction and prevent potential side reactions.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: a. Dilute the reaction mixture with additional DCM. b. Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and finally, brine.

  • Causality Note: The HCl wash removes excess amine and base. The NaHCO₃ wash removes any remaining acidic impurities. The brine wash helps to remove residual water from the organic layer. c. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the resulting crude product by silica gel column chromatography using an appropriate solvent gradient (e.g., 0% to 50% ethyl acetate in hexanes) to yield the pure sulfonamide product.

• Characterization: Confirm the structure and purity of the final compound using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Section 3: Antiviral Screening and Biological Evaluation

Once a library of sulfonamide derivatives is synthesized, a systematic screening process is required to identify compounds with potent and selective antiviral activity.

High-Throughput Screening (HTS) Cascade

A tiered approach is used to efficiently screen large numbers of compounds, starting with broad, cell-based assays and progressing to more specific and complex evaluations for the most promising hits.[22]

Caption: A typical workflow for antiviral drug screening and hit validation.

Protocol: Plaque Reduction Neutralization Test (PRNT)

The PRNT is a gold-standard assay for quantifying the inhibition of viral infection in a cell monolayer.[23] It measures the ability of a compound to reduce the number of viral plaques, where each plaque represents a region of cell death caused by viral replication.

Rationale: This assay provides a direct and quantitative measure of a compound's ability to inhibit the entire viral replication cycle. By comparing the number of plaques in treated versus untreated wells, a dose-dependent inhibition curve can be generated to determine the 50% effective concentration (EC₅₀). A parallel cytotoxicity assay is essential to ensure that the observed antiviral effect is not simply due to the compound killing the host cells.

Materials:

• Host cell line permissive to the virus (e.g., Vero E6 for SARS-CoV-2, MDCK for Influenza)

• Virus stock of known titer (Plaque Forming Units/mL)

• Complete growth medium and serum-free medium

• Overlay medium (e.g., growth medium containing 1% methylcellulose or low-melting-point agarose)

• Synthesized sulfonamide compounds, serially diluted

• 96-well or 24-well cell culture plates

• Fixative solution (e.g., 4% paraformaldehyde)

• Staining solution (e.g., 0.1% crystal violet in 20% ethanol)

Procedure:

• Cell Seeding: Seed the cell culture plates with host cells at a density that will result in a confluent monolayer after 24 hours of incubation.

• Compound Preparation: Prepare serial dilutions of the test compounds in serum-free medium. Include a "no-drug" (vehicle control) and "no-virus" (cell control) well.

• Infection: a. Aspirate the growth medium from the confluent cell monolayers. b. In a separate plate, pre-incubate the virus (at a concentration calculated to yield 50-100 plaques/well) with the serially diluted compounds for 1 hour at 37 °C. c. Add the virus-compound mixture to the cell monolayers and incubate for 1 hour to allow for viral adsorption.

• Overlay Application: After the adsorption period, aspirate the inoculum and add the overlay medium. The viscous overlay restricts the spread of progeny virus to adjacent cells, resulting in the formation of localized plaques.

  • Causality Note: The overlay is critical for ensuring that each plaque originates from a single infectious virus particle, allowing for accurate quantification.

• Incubation: Incubate the plates for 2-5 days, depending on the virus and cell line, until visible plaques are formed.

• Plaque Visualization: a. Aspirate the overlay medium. b. Fix the cells with the fixative solution for at least 30 minutes. c. Gently wash the plates with water and stain with crystal violet solution for 15-30 minutes. d. Wash away excess stain with water and allow the plates to dry.

• Data Analysis: a. Count the number of plaques in each well. b. Calculate the percentage of plaque reduction for each compound concentration relative to the vehicle control. c. Use non-linear regression analysis to plot the percentage of inhibition versus the log of the compound concentration and determine the EC₅₀ value.

Data Presentation and Interpretation

Results from antiviral screening are typically summarized in a table to facilitate comparison between compounds. The Selectivity Index (SI) , calculated as CC₅₀ / EC₅₀, is a critical parameter. A higher SI value indicates a greater therapeutic window, with potent antiviral activity at non-toxic concentrations. Generally, an SI > 10 is considered a good starting point for a hit compound.

Compound ID	Antiviral Target	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)
SULFA-001	Influenza A/H1N1	1.2	>100	>83.3
SULFA-002	Influenza A/H1N1	5.8	75	12.9
SULFA-003	HIV-1	0.05	25	500
Control	Virus Specific	Known	Known	Known

Section 4: Elucidating the Mechanism of Action (MoA)

Identifying a potent antiviral compound is only the first step. Understanding its MoA is crucial for lead optimization and predicting potential resistance mechanisms.

Differentiating Stages of Viral Inhibition: Time-of-Addition Assay

Rationale: This assay helps to pinpoint which stage of the viral lifecycle is inhibited by the compound. By adding the compound at different time points relative to infection, one can distinguish between inhibitors of entry, replication, or late-stage events like assembly and egress.

Procedure Outline:

• Seed cells to form a confluent monolayer.

• Infect all wells with the virus.

• Add the test compound (at a concentration of ~5-10x its EC₅₀) to different wells at various time points (e.g., -2h, 0h, +2h, +4h, +6h post-infection).

• Include known control inhibitors for different stages (e.g., an entry inhibitor, a polymerase inhibitor).

• After a single replication cycle (e.g., 8-12 hours), quantify the viral yield (e.g., by RT-qPCR for viral RNA or a titration assay for infectious particles).

• Interpretation:

  • If the compound is only effective when added early (before or at the time of infection), it is likely an entry inhibitor .

  • If the compound retains activity when added several hours post-infection, it likely targets a post-entry step like replication .

  • If activity is only observed when added very late, it may affect assembly or egress .

Case Study: Inhibition of a Viral Protease

Many sulfonamide-based antivirals function by inhibiting viral proteases.[12][13] The protease is essential for cleaving the viral polyprotein into individual, functional proteins. Inhibition of this step halts the viral maturation process.

Caption: Mechanism of a sulfonamide-based protease inhibitor blocking viral maturation.

To confirm this MoA, a direct enzyme inhibition assay would be performed. This involves incubating the purified recombinant viral protease with a fluorogenic peptide substrate. In the absence of an inhibitor, the protease cleaves the substrate, releasing a fluorescent signal. The addition of an effective sulfonamide inhibitor will prevent cleavage and reduce the signal in a dose-dependent manner, allowing for the calculation of the 50% inhibitory concentration (IC₅₀).

References

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (2025). Vertex AI Search.
• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (2025). Vertex AI Search.
• Antiviral sulfonamide deriv
• Aryl Sulfonamide Inhibits Entry and Replication of Diverse Influenza Viruses via the Hemagglutinin Protein. (2021). PMC.
• A biaryl sulfonamide derivative as a novel inhibitor of filovirus infection. (N/A). PMC.
• Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. (2025). PubMed.
• The recent progress of sulfonamide in medicinal chemistry. (2020). SciSpace.
• Sulphonamides Unveiled: A Comprehensive Review of Mechanisms, Applications, and Therapeutic Insights. (2023). N/A.
• One-pot synthesis, characterization and antiviral properties of new benzenesulfonamide-based spirothiazolidinones. (N/A). PMC.
• Sulfonamides with Heterocyclic Periphery as Antiviral Agents. (2022). MDPI.
• Aryl Sulfonamide Inhibits Entry and Replication of Diverse Influenza Viruses via the Hemagglutinin Protein. (2021). PubMed.
• 9-Fluorenone Sulfonamides: Dual Inhibitors of SARS-CoV-2 Proteases. (2025). Bioengineer.org.
• Protease inhibitors of the sulfonamide type: anticancer, antiinflammatory, and antiviral agents. (2003). PubMed.
• Inhibition of Carbonic Anhydrase Attenuates Influenza A Virus-induced Inflammatory Response in Macrophages. (N/A).
• Sulfonamide derivatives with protease inhibitory action as anticancer, anti-inflammatory and antiviral agents. (2005). Taylor & Francis.
• Novel synthesis of new triazine sulfonamides with antitumor, anti-microbial and anti-SARS-CoV-2 activities. (N/A). PMC.
• Protease Inhibitors of the Sulfonamide Type: Anticancer, Antiinflammatory, and Antiviral Agents. (2025).
• Sulfonamide Antibiotics: Definition, Mechanism and Research. (N/A). BOC Sciences.
• Oxazolidinones as versatile scaffolds in medicinal chemistry. (N/A). PMC.
• Salivary carbonic anhydrase II in winged aphid morph facilitates plant infection by viruses. (2023). PMC.
• Structure–activity relationship (SAR)
• Synthesis, Mechanism of action And Characteriz
• Aryl Sulfonamide Inhibits Entry and Replication of Diverse Influenza Viruses via the Hemagglutinin Protein. (2021).
• A BSL-4 High-Throughput Screen Identifies Sulfonamide Inhibitors of Nipah Virus. (2014). PubMed.
• Computational Exploration of Molecular Scaffolds in Medicinal Chemistry. (N/A).
• Medicinal Chemistry Scaffolds. (N/A). News → Sustainability Directory.
• Synthesis and Bioactivity of Novel Sulfonate Scaffold-Containing Pyrazolecarbamide Derivatives as Antifungal and Antiviral Agents. (N/A). Frontiers.
• Computational Exploration of Molecular Scaffolds in Medicinal Chemistry. (2016). PubMed.
• Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA‐Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. (N/A).
• What Are Sulfonamides (Sulfa Drugs)? Uses, Types, Side Effects & Examples. (2025). N/A.
• Structural Activity Relationship (SAR) of Sulfonamides. (2020). YouTube.
• Novel Synthesis and Antiviral Evaluation of New Benzothiazole-Bearing N-Sulfonamide 2-Pyridone Derivatives as USP7 Enzyme Inhibitors. (2020).
• Scaffolds and Scaffold-based Compounds. (2023). Screening Libraries - Life Chemicals.
• Sulfonamides: Historical Discovery Development (Structure-Activity Rel
• Bifunctional Inhibitors of Influenza Virus Neuraminidase: Molecular Design of a Sulfonamide Linker. (2021). MDPI.
• Antiviral Sulfonamide Derivatives. (N/A).
• Is carbonic anhydrase inhibition useful as a complementary therapy of Covid-19 infection?. (2021). N/A.
• Structure Activity Relationship of Sulfonamides || Sulfanilamide || SAR Medicinal Chemistry. (2022). N/A.
• Camphor-10-Sulfonamide Amino Acid Esters: Synthesis, Antiviral Evaluation, and Molecular Docking Insights. (2026). MDPI.
• List of sulfonamides. (N/A). Wikipedia.
• Sulfonamides: Antiviral Strategy for Neglected Tropical Disease Virus. (N/A).
• Reconstitution of carbonic anhydrase activity of the cell-surface-binding protein of vaccinia virus. (2007). PMC.
• Full article: Is carbonic anhydrase inhibition useful as a complementary therapy of Covid-19 infection?. (N/A). Taylor & Francis.

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• 1. pubs.acs.org [pubs.acs.org]
• 2. Medicinal Chemistry Scaffolds → News → Sustainability [news.sustainability-directory.com]
• 3. lifechemicals.com [lifechemicals.com]
• 4. The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review [ajchem-b.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. mdpi.com [mdpi.com]
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• 9. Frontiers | Synthesis and Bioactivity of Novel Sulfonate Scaffold-Containing Pyrazolecarbamide Derivatives as Antifungal and Antiviral Agents [frontiersin.org]
• 10. Antiviral sulfonamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Protease inhibitors of the sulfonamide type: anticancer, antiinflammatory, and antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 22. A BSL-4 high-throughput screen identifies sulfonamide inhibitors of Nipah virus [pubmed.ncbi.nlm.nih.gov]
• 23. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Optimization of reaction conditions for Prop-2-yne-1-sulfonamide synthesis

Maintained by: Senior Application Scientist Team Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals System Version: 2026.1 (Updated for Advanced Chemodivergent Methodologies)

Welcome to the Prop-2-yne-1-sulfonamide (propargyl sulfonamide) Technical Support Center. This portal is designed to move beyond basic recipes, providing you with the physicochemical causality behind reaction parameters. Whether you are scaling up a classical amidation or executing a complex skeletal reorganization, this guide provides self-validating protocols and targeted troubleshooting to ensure high-fidelity synthesis.

Mechanistic Overview & Pathway Selection

Prop-2-yne-1-sulfonamides are critical pharmacophores and versatile building blocks for CuAAC (click chemistry) and cross-coupling reactions. Depending on your starting materials, synthesis is typically achieved via two distinct pathways:

• Classical Amidation (Route A): Direct nucleophilic attack of propargylamine on a sulfonyl chloride.

• Skeletal Reorganization (Route B): A highly advanced, chemodivergent rearrangement of N-sulfonyl ynamides driven by lithium coordination states.

Chemodivergent synthesis and classical amidation pathways for propargyl sulfonamides.

Validated Experimental Protocols (SOPs)

To guarantee trustworthiness, every protocol below is designed as a self-validating system . This means the procedure includes built-in analytical checkpoints to verify the mechanistic state of the reaction before proceeding to the next step.

Protocol A: Classical Amidation (Nucleophilic Substitution)

Best for: Rapid synthesis from commercially available sulfonyl chlorides.

• Preparation: In an oven-dried flask under N₂, dissolve the sulfonyl chloride (1.0 equiv) in anhydrous acetonitrile (0.2 M).

• Amine Addition: Add triethylamine (TEA, 2.0 equiv) as an HCl scavenger. Cool the mixture to 0 °C. Dropwise, add propargylamine (1.2 to 2.0 equiv)[1].

• Reaction: Allow the reaction to warm to room temperature and stir for 2–4 hours.

• Self-Validating Checkpoint: Withdraw a 10 µL aliquot, dilute in LC-MS grade MeOH. Analyze via LC-MS in negative ionization mode. You should observe the robust [M−H]− ion, confirming the formation of the acidic sulfonamide proton. The disappearance of the UV-active sulfonyl chloride peak confirms completion.

• Workup: Concentrate under reduced pressure, partition between EtOAc and 1M HCl (to remove excess amine and TEA), wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: Skeletal Reorganization of N-Sulfonyl Ynamides

Best for: Accessing complex, highly substituted propargyl sulfonamides via structural rearrangement.

• Lithiation: In an oven-dried Schlenk flask under Ar, dissolve the N-sulfonyl ynamide (0.2 mmol) in anhydrous THF (2 mL). Cool strictly to −40 °C. Add Lithium diisopropylamide (LDA, 0.3 mmol, 1.5 equiv) dropwise[2].

• Cyclization Cascade: Stir at −40 °C for 1 hour to allow the lithiation/4-exo-dig cyclization cascade to complete.

• Self-Validating Checkpoint: Withdraw a 50 µL aliquot and quench with CD3​OD . Analyze via crude ¹H-NMR. The complete disappearance of the α-sulfonyl proton indicates successful and complete lithiation.

• Chemodivergent Shift: Add 1,3-dimethyl-tetrahydropyrimidin-2(1H)-one (DMPU, 1.0 mmol, 5.0 equiv)[2]. Stir for an additional 30 minutes. Note: This step forces the β-elimination pathway.

• Quench & Workup: Quench the reaction with MeOH (0.1 mL) at −40 °C, warm to room temperature, and concentrate. Purify via silica gel chromatography to isolate the propargyl sulfonamide.

Reaction Optimization Data

Understanding how additives dictate the fate of the lithiated intermediate is critical. The following table summarizes the quantitative optimization data for the skeletal reorganization of N-sulfonyl ynamides, demonstrating the profound impact of DMPU.

Table 1: Chemodivergent Optimization for N-Sulfonyl Ynamide Reorganization [2]

Base (Equiv)	Additive (Equiv)	Solvent	Temp (°C)	Mechanistic Pathway	Major Product	Yield (%)
n-BuLi (1.5)	None	THF	-40	1,3-Sulfonyl Migration	Thiete Sulfone	~70%
LDA (1.5)	None	THF	-40	1,3-Sulfonyl Migration	Thiete Sulfone	72%
LiHMDS (1.5)	None	THF	-40	β-elimination	Propargyl Sulfonamide	<20%
LDA (1.5)	DMPU (5.0)	THF	-40	β-elimination	Propargyl Sulfonamide	>80%

Troubleshooting & FAQs

Q1: During the classical amidation (Route A), I am observing significant bis-sulfonylation (dialkylation). How can I drive the reaction toward the mono-substituted propargyl sulfonamide? A1: Bis-sulfonylation occurs when the newly formed secondary sulfonamide outcompetes the primary propargylamine for the remaining sulfonyl chloride. Causality: The electron-withdrawing nature of the sulfonyl group lowers the pKa of the newly formed sulfonamide N-H. In the presence of strong bases, this proton is easily removed, creating a highly nucleophilic sulfonamide anion. Solution: Ensure the propargylamine is in stoichiometric excess (up to 4.0 equivalents if the amine is cheap) and maintain strict temperature control (0 °C during addition)[1]. Alternatively, utilize a biphasic Schotten-Baumann system (DCM/Aq. NaHCO₃) which keeps the local concentration of the reactive free-base amine high while buffering against over-deprotonation of the product.

Q2: In the skeletal reorganization of N-sulfonyl ynamides (Route B), my major product is a thiete sulfone instead of the desired propargyl sulfonamide. What went wrong? A2: This is a classic chemodivergence failure dictated by the coordination state of the lithium cation. Causality: Upon treatment with LDA, N-sulfonyl ynamides undergo a lithiation/4-exo-dig cyclization cascade. If the lithium ion remains tightly coordinated to the intermediate, a 1,3-sulfonyl migration dominates, yielding thiete sulfones[2]. Solution: You must add DMPU (1,3-dimethyl-tetrahydropyrimidin-2(1H)-one). DMPU is a strong Lewis base that heavily solvates the lithium cation, breaking up the tight ion pair. This shifts the transition state to favor β-elimination, furnishing the propargyl sulfonamide[2]. Ensure your DMPU is strictly anhydrous; trace moisture will prematurely quench the lithiated intermediate.

Q3: Why do terminal ynamides fail to undergo the DMPU-mediated skeletal reorganization? A3: Causality: Terminal ynamides possess a highly acidic alkynyl proton. When treated with LDA, deprotonation occurs preferentially at the terminal alkyne rather than the α-position of the sulfonyl group. This completely prevents the initiation of the critical 4-exo-dig cyclization cascade required for reorganization[2]. Solution: Protect the terminal alkyne with a trimethylsilyl (TMS) or triisopropylsilyl (TIPS) group prior to the reaction. Interestingly, TMS-substituted ynamides undergo the desired reorganization accompanied by simultaneous, spontaneous desilylation, directly yielding the terminal propargyl sulfonamide in remarkable yields (up to 94%)[2].

Q4: My yield for Route A was very low when using an aromatic azide in a one-pot click reaction immediately following amidation. Why? A4: Causality: Certain electron-deficient aromatic azides (e.g., 1-azido-4-chlorobenzene) have low reactivity in standard room-temperature CuAAC reactions with propargyl sulfonamides due to the reduced nucleophilicity of the azide[1]. Solution: Do not attempt this at room temperature. Transfer the reaction mixture to a microwave reactor and heat to 100 °C. This thermal boost overcomes the activation energy barrier, increasing yields from trace amounts to synthetically useful levels (>55%)[1].

References

• Zeng, L., Lin, Y., Li, J., Sajiki, H., Xie, H., & Cui, S. (2020). Skeletal reorganization divergence of N-sulfonyl ynamides. Nature Communications.[Link]

• Mrozek-Wilczkiewicz, A., et al. (2024). Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. PMC / National Institutes of Health.[Link]

Sources

• 1. Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Purification Challenges of Sulfonamide Derivatives

Welcome to the technical support center for sulfonamide derivative purification. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of this important class of compounds. We will move beyond simple procedural lists to explain the underlying chemical principles, empowering you to make informed decisions and troubleshoot effectively.

Section 1: Troubleshooting Recrystallization

Recrystallization is a powerful technique for purifying solid compounds, but its success with sulfonamides is highly dependent on precise control over solvent selection and crystallization conditions. The presence of the polar sulfonamide group and varied substituents can lead to challenging solubility profiles.

Frequently Asked Questions (FAQs): Recrystallization

Q1: Why is the recovery of my sulfonamide product so low?

A1: Low recovery is the most common issue in recrystallization. The primary culprits are using an excessive volume of solvent to dissolve the crude product or choosing a solvent in which your compound has high solubility even at low temperatures.[1] A significant portion of your product remains in the mother liquor upon cooling. Additionally, premature crystallization during hot filtration can lead to product loss on the filter paper.[1]

Q2: My product has "oiled out" instead of forming crystals. What happened and how can I fix it?

A2: "Oiling out" occurs when the dissolved solid separates from the solution as a liquid phase instead of a crystalline solid.[1] This often happens when the melting point of the solid is lower than the boiling point of the solvent, or when high concentrations of impurities are present.[1] To fix this, reheat the solution to redissolve the oil, add a small amount of additional hot solvent to reduce saturation, and allow it to cool much more slowly.[1] Switching to a lower-boiling point solvent or a different solvent mixture, like ethanol-water, can also be effective.[1]

Q3: No crystals are forming, even after the solution has cooled completely. What should I do?

A3: This is typically due to one of two reasons: the solution is not sufficiently saturated (too much solvent was used), or the solution is supersaturated but crystallization has not been initiated.[1] If the solution is supersaturated, you can induce crystallization by scratching the inside of the flask with a glass rod just below the liquid's surface or by adding a "seed crystal" of the pure compound.[1] If too much solvent was used, you will need to carefully evaporate some of the solvent and allow it to cool again.

Q4: My final product is an amorphous powder, not the well-defined crystals I expected. How can I improve this?

A4: Amorphous solids form when molecules precipitate too rapidly, preventing them from aligning into an ordered crystal lattice.[2] This "crashing out" is caused by cooling the solution too quickly. The most critical factor to fix this is to slow down the cooling rate.[2] Allow the flask to cool to room temperature on the benchtop, insulated with a cloth, before moving it to a cold bath.[2] Alternatively, using a solvent/anti-solvent system, where you dissolve the compound in a "good" solvent and slowly add a "poor" solvent, can promote gradual and more controlled crystal growth.[2]

Crystallization Troubleshooting Workflow

The following diagram outlines a logical workflow for addressing common crystallization issues.

Caption: A decision tree for troubleshooting common recrystallization problems.

Experimental Protocol: Recrystallization of Sulfathiazole

This protocol provides a generalized method for the recrystallization of sulfathiazole, a common sulfonamide, using a mixed solvent system.

• Solvent Preparation : Prepare a 70% (v/v) isopropanol-water solution. This mixture is often effective for sulfonamides.[1][3]

• Dissolution : In an appropriate Erlenmeyer flask, add the crude sulfathiazole to the 70% isopropanol solution. A starting ratio of approximately 15 g of sulfathiazole to 100 mL of solvent can be used.[3]

• Heating : Heat the mixture to its boiling point with stirring. Add the minimum amount of additional hot solvent required to achieve complete dissolution of the solid. Using excessive solvent is the most common cause of low yield.[1]

• Decolorization (Optional) : If the solution is colored by impurities, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional) : If charcoal was added or if insoluble impurities are present, perform a hot gravity filtration. It is critical to use pre-heated glassware (funnel and receiving flask) to prevent the product from crystallizing prematurely during this step.[1]

• Crystallization : Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly to room temperature on a benchtop. Do not disturb the flask during this period to allow for the formation of larger, more ordered crystals.[2]

• Maximizing Yield : Once the flask has reached room temperature, place it in an ice bath for 15-30 minutes to maximize crystal formation and minimize the amount of product soluble in the cold mother liquor.[1]

• Isolation of Crystals : Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing : Wash the collected crystals with a small amount of cold 70% isopropanol to remove any remaining soluble impurities from the crystal surfaces.[1]

• Drying : Allow the crystals to air-dry on the filter paper or, for more complete solvent removal, in a desiccator under vacuum.

Section 2: Troubleshooting Column Chromatography

Column chromatography is indispensable for separating complex mixtures or for purifying compounds that are difficult to crystallize. Due to their polarity, sulfonamides can present unique challenges such as poor separation or strong binding to the stationary phase.

Frequently Asked Questions (FAQs): Column Chromatography

Q1: What is a good starting solvent system for purifying a sulfonamide derivative on a silica gel column?

A1: For normal-phase chromatography on silica gel, a mixture of a nonpolar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate) is a common starting point.[4] The optimal ratio depends entirely on the specific polarity of your derivative. It is essential to first determine an appropriate solvent system using Thin Layer Chromatography (TLC). Aim for an Rf value of 0.2-0.4 for your target compound to achieve the best separation on a column.[4][5]

Q2: My sulfonamide derivative is not eluting from the column, even after I've run a large volume of mobile phase. What should I do?

A2: This issue, often called "compound sticking," can have several causes.[4]

• Mobile Phase is Too Weak : In normal-phase chromatography, your mobile phase may not be polar enough to displace the sulfonamide from the polar silica gel. Gradually increase the polarity of your mobile phase (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture).[4]

• Compound Instability : The acidic nature of silica gel can sometimes cause degradation of sensitive sulfonamides.[4] You can test for this by spotting your compound on a TLC plate, waiting an hour, and then developing it to see if new spots appear. If instability is an issue, consider using a less acidic stationary phase like alumina.[4]

• Precipitation on the Column : If your sample is not fully soluble in the mobile phase, it may precipitate at the top of the column upon loading.[4] To avoid this, ensure your sample is completely dissolved before loading or use a "dry loading" technique.[4]

Q3: My eluted peaks are showing significant tailing. How can I improve the peak shape?

A3: Peak tailing is often caused by secondary interactions between basic sulfonamides and acidic residual silanol groups on the silica gel surface.[6] This can be mitigated by adding a small amount of a modifier, like triethylamine or acetic acid, to the mobile phase to saturate these secondary interaction sites. Column overload is another common cause, so try reducing the amount of sample loaded onto the column.[4]

Q4: My sulfonamide derivatives are not separating well and are co-eluting. What can I do to improve resolution?

A4: Poor separation is a common challenge.[4] The most effective strategy is to optimize the mobile phase composition, which is critical for good separation.[4] If you are using an isocratic (constant composition) mobile phase, try adjusting the polarity. For complex mixtures, using a gradient elution, where the mobile phase polarity is gradually increased over time, can be highly effective for separating compounds with different polarities.[4]

Chromatography Optimization Workflow

This diagram provides a systematic approach to troubleshooting and optimizing column chromatography for sulfonamide derivatives.

Caption: A decision tree for optimizing column chromatography of sulfonamides.

Experimental Protocol: Flash Column Chromatography (Dry Loading)

The dry loading method is particularly useful for samples that have poor solubility in the initial mobile phase, preventing precipitation at the top of the column.[4]

• Column Packing : Prepare a slurry of silica gel in your initial, least polar mobile phase (e.g., 9:1 hexane:ethyl acetate). Pour the slurry into the column and gently tap to ensure even packing. Drain the excess solvent until the solvent level is just above the silica bed.[4]

• Sample Preparation (Dry Loading) : Dissolve your crude sulfonamide derivative in a minimal amount of a volatile solvent like dichloromethane or acetone. Add a small amount of silica gel (approximately 2-3 times the weight of your crude product) to this solution.[4]

• Solvent Removal : Remove the solvent from the sample-silica mixture under reduced pressure (e.g., using a rotary evaporator) until you have a dry, free-flowing powder.[4]

• Column Loading : Carefully add this dry powder to the top of the packed column, creating a uniform layer. Gently add a thin layer of sand on top to prevent disturbance of the sample layer when adding solvent.

• Elution : Carefully add your mobile phase to the column, ensuring the sample layer is not disturbed. Pressurize the column with compressed air or nitrogen to achieve a steady flow rate.

• Fraction Collection : Collect the eluent in a series of fractions (e.g., in test tubes).

• Analysis : Analyze the collected fractions using TLC to identify which ones contain your purified product. Combine the pure fractions and remove the solvent under reduced pressure to obtain your final product.

Section 3: General Purification & Purity Assessment

Beyond the primary methods of recrystallization and chromatography, other techniques are vital for handling specific impurities. Furthermore, accurately assessing the purity of the final product is a critical step.

Frequently Asked Questions (FAQs): General Issues

Q1: How can I remove unreacted acidic or basic starting materials from my product?

A1: Acid-base extraction is a simple and powerful method for this purpose.[7] Sulfonamides are weakly acidic and can be separated from neutral organic impurities. By dissolving the crude mixture in an organic solvent and washing with an aqueous base (like sodium bicarbonate), acidic impurities (e.g., leftover carboxylic acids) can be extracted into the aqueous layer.[7][8] Conversely, washing with an aqueous acid (like dilute HCl) will extract basic impurities (e.g., unreacted amines).[7] The sulfonamide typically remains in the organic layer during these washes.

Q2: What are the most common byproducts from sulfonamide synthesis that I need to remove?

A2: The most common impurities often arise from the starting materials and side reactions. Sulfonyl chlorides are susceptible to hydrolysis, which can form the corresponding sulfonic acid as a byproduct.[9] If starting from anilines, failure to protect the amino group before a chlorosulfonation step can lead to the formation of polymeric materials.[9] Incomplete reactions are also a common source of impurities.[9]

Q3: How do I choose the best analytical method to confirm the purity of my final product?

A3: The choice of analytical method depends on the information you need.[10]

• High-Performance Liquid Chromatography (HPLC) is the gold standard for quantitative purity assessment, providing high precision and accuracy.[10][11]

• Thin-Layer Chromatography (TLC) is a rapid, qualitative tool for a quick purity check and to identify the number of components in a sample.[10][12]

• Liquid Chromatography-Mass Spectrometry (LC-MS) provides structural confirmation and can detect impurities at very low levels.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy is excellent for structural elucidation and can be used for quantitative analysis (qNMR) with an internal standard.

Data Presentation: Comparison of Analytical Techniques for Purity Assessment

Technique	Principle	Information Obtained	Sensitivity	Quantitative Capability	Key Advantages	Limitations
HPLC	Differential partitioning between stationary and mobile phases.[10]	Retention time, peak area (% purity).[10]	High (ng to µg/mL).[10]	Excellent, high precision.[10]	Robust, reproducible, widely available.[10]	Requires reference standards, potential for co-elution.
TLC	Differential adsorption on a thin adsorbent layer.[10]	Retention factor (Rf), presence of spots.	Moderate.	Semi-quantitative at best.	Fast, simple, low cost, good for reaction monitoring.	Lower resolution and sensitivity than HPLC.
LC-MS/MS	HPLC separation followed by mass analysis.[10]	Retention time, mass-to-charge ratio (m/z).	Very High (pg to ng/mL).	Excellent with standards.[10]	High specificity and sensitivity, structural info.[10]	More complex, expensive equipment.

Experimental Protocol: Acid-Base Extraction for Purification

This protocol describes a general procedure to remove acidic or basic impurities from a sulfonamide product dissolved in an organic solvent.

• Dissolution : Dissolve the crude product mixture in a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate) in a separatory funnel.

• Removal of Acidic Impurities : Add an equal volume of a weak aqueous base, such as 5% sodium bicarbonate solution. Stopper the funnel, invert, and open the stopcock to vent pressure. Shake vigorously for 1-2 minutes. Allow the layers to separate completely. Drain the lower aqueous layer. Repeat this washing step one more time.

• Removal of Basic Impurities : Add an equal volume of a weak aqueous acid, such as 5-10% hydrochloric acid.[8] Repeat the shaking, venting, and separation process as described in step 2. Drain and discard the aqueous layer. Repeat the wash.

• Neutral Wash : Wash the organic layer with an equal volume of brine (saturated NaCl solution). This helps to remove residual water from the organic layer. Allow the layers to separate and drain the aqueous brine layer.

• Drying : Transfer the organic layer to an Erlenmeyer flask and dry it over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

• Isolation : Filter the drying agent and concentrate the organic solvent under reduced pressure to yield the purified sulfonamide product, which can then be further purified by recrystallization or chromatography if needed.

References

• Determination and Confirmation of Sulfonamides. Food Safety and Inspection Service. Available from: [Link]

• The determination of 11 sulfonamide antibiotics in water and foods by developing a N-rich magnetic covalent organic framework combined with ultra-high performance liquid chromatography-tandem mass spectrometry. PubMed Central (PMC). Available from: [Link]

• A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. MDPI. Available from: [Link]

• Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences. Available from: [Link]

• Analysis of sulfonamides. Slideshare. Available from: [Link]

• Sulfonamide purification process. Google Patents.

• Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization. PubMed Central (PMC). Available from: [Link]

• Impact of Sulfonamide Structure on Solubility and Transfer Processes in Biologically Relevant Solvents. ResearchGate. Available from: [Link]

• Sulfonamide-impurities. Pharmaffiliates. Available from: [Link]

• Thermal stability assessment of antibiotics in moderate temperature and subcritical water using a pressurized dynamic flow-through system. Springer. Available from: [Link]

• Acid–base extraction. Wikipedia. Available from: [Link]

• Calculated solubilities of sulfonamides investigated. ResearchGate. Available from: [Link]

• Rapid determination of sulfonamide residues in honey samples using non-targeted liquid chromatography-high resolution mass spectrometry. Wiley Online Library. Available from: [Link]

• 8.9 - Flash Column Chromatography Guide. MIT OpenCourseWare. Available from: [Link]

• Thermodynamic analysis of the thermal stability of sulphonamides in milk using liquid chromatography tandem mass spectrometry detection. PubMed. Available from: [Link]

• A Three-Component Derivatization Protocol for Determining the Enantiopurity of Sulfinamides by 1H and 19F NMR Spectroscopy. ACS Publications. Available from: [Link]

• Soluble salts of sulfonamides. Google Patents.

• Determination of sulfonamides by packed column supercritical fluid chromatography with atmospheric pressure chemical ionisation mass spectrometric detection. Royal Society of Chemistry. Available from: [Link]

• Study of the thermal properties of derivatives of sulfonamides. AKJournals. Available from: [Link]

• Acid base extraction flow chart. Available from: [Link]

• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. PubMed Central (PMC). Available from: [Link]

• Yield, purity, and characteristic impurities of the sulfonamide... ResearchGate. Available from: [Link]

• Purification of sulfonic acids. Google Patents.

• Quantitation and Confirmation of Sulfonamides by Liquid Chromatography - Tandem. Food Safety and Inspection Service. Available from: [Link]

• Crystal polymorphism and spectroscopical properties of sulfonamides in solid state by means of First Principles calculations. PubMed Central (PMC). Available from: [Link]

• Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. PubMed Central (PMC). Available from: [Link]

• Sulfonamide Crystalluria: A Forgotten Disease. Ovid. Available from: [Link]

• Experiment 3 Crystallization 21. Bellevue College. Available from: [Link]

• Acid-Base Extraction Tutorial. YouTube. Available from: [Link]

• Preparation of sulfonic acid functionalized metal organic frameworks and their application in the online solid phase extraction of parabens and sulfonamides in pre-cooked foods. PubMed Central (PMC). Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US2777844A - Sulfonamide purification process - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ocw.mit.edu [ocw.mit.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. tis.wu.ac.th [tis.wu.ac.th]
• 12. fsis.usda.gov [fsis.usda.gov]

Byproduct formation in the synthesis of propargylated sulfonamides

Welcome to the technical support center for the synthesis of propargylated sulfonamides. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and byproduct formation encountered during this crucial synthetic transformation. We will move beyond simple procedural steps to explain the underlying chemical principles, empowering you to troubleshoot effectively and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the N-propargylation of sulfonamides?

A1: The two most frequently encountered byproducts are the N,N-bis(propargyl)sulfonamide (from over-alkylation) and isomeric allenyl sulfonamides (from rearrangement). Less commonly, depending on the conditions, allene gas can be generated from the decomposition of propargyl bromide, which can lead to other downstream impurities.

Q2: What is the fundamental reaction mechanism for the desired N-propargylation?

A2: The primary reaction is a bimolecular nucleophilic substitution (SN2). A base is used to deprotonate the primary sulfonamide (R-SO₂NH₂), generating a nucleophilic sulfonamide anion (R-SO₂NH⁻). This anion then attacks the electrophilic methylene carbon of propargyl bromide, displacing the bromide leaving group to form the desired N-propargyl sulfonamide.

Q3: How does the choice of base impact the reaction?

A3: The base is one of the most critical parameters. Its strength and steric bulk determine the balance between the desired SN2 reaction and undesired side reactions.

• Weak, non-nucleophilic bases (e.g., K₂CO₃, Cs₂CO₃) are generally preferred as they are strong enough to deprotonate the sulfonamide without significantly promoting elimination (E2) of the propargyl bromide or rearrangement of the product.[1]

• Strong, sterically hindered bases (e.g., potassium tert-butoxide, KOtBu) can favor the formation of allene byproducts through elimination pathways.

• Strong, non-hindered bases (e.g., NaH) can be effective but increase the risk of both bis-propargylation and product isomerization due to the higher concentration of the reactive anions.

Q4: Which solvents are most suitable for this reaction?

A4: Polar aprotic solvents like N,N-Dimethylformamide (DMF), acetonitrile (MeCN), and tetrahydrofuran (THF) are standard choices. They effectively dissolve the sulfonamide salt and promote the SN2 mechanism without interfering with the reaction.

In-Depth Troubleshooting Guide

This section addresses specific experimental issues in a problem-and-solution format, grounded in mechanistic reasoning.

Problem 1: My TLC/LC-MS shows two major products. The desired product is present, but there is a significant amount of a less polar byproduct.

Plausible Cause: N,N-Bis(propargylation)

This occurs when the mono-propargylated product, which still possesses a weakly acidic N-H proton, is deprotonated by the base and reacts with a second molecule of propargyl bromide. This side reaction is more prevalent under forcing conditions (excess base, high temperature, or high concentration).[1]

Solutions & Scientific Rationale

• Control Stoichiometry:

  • Action: Use a slight excess of the sulfonamide (e.g., 1.1 to 1.2 equivalents) relative to the propargyl bromide (1.0 equivalent).

  • Rationale: This ensures the propargyl bromide is the limiting reagent, minimizing its availability to react with the mono-alkylated product.

• Modify Reagent Addition:

  • Action: Add the propargyl bromide slowly and dropwise to the solution of the deprotonated sulfonamide at a low temperature (e.g., 0 °C).

  • Rationale: Slow addition maintains a low instantaneous concentration of the alkylating agent, favoring the reaction with the more abundant and more nucleophilic primary sulfonamide anion over the less reactive secondary sulfonamide anion.

• Re-evaluate Your Base:

  • Action: Switch from a very strong base (like NaH) to a milder one (like K₂CO₃ or Cs₂CO₃).[1]

  • Rationale: A milder base establishes a lower equilibrium concentration of the deprotonated mono-propargylated sulfonamide, kinetically disfavoring the second alkylation step, which has a higher activation energy.

Process Visualization: Mono- vs. Bis-Alkylation Pathway

Fig 1. Competing pathways for mono- and bis-propargylation.

Problem 2: My NMR spectrum is complex. I see signals consistent with my product, but also peaks in the allene region (δ ≈ 4.5-5.5 ppm).

Plausible Cause: Isomerization to an Allenyl Sulfonamide

This is a thermodynamically driven process where the base abstracts a proton from the carbon adjacent to the nitrogen in your N-propargyl sulfonamide product. This generates a resonance-stabilized anion, which can be protonated at its terminal carbon to yield the isomeric N-allenyl sulfonamide. This process is favored by stronger bases and longer reaction times.[2][3]

Solutions & Scientific Rationale

• Reduce Reaction Time and Temperature:

  • Action: Monitor the reaction closely by TLC. As soon as the starting sulfonamide is consumed, quench the reaction and begin workup. Avoid prolonged heating.

  • Rationale: Isomerization is often slower than the initial alkylation. By stopping the reaction promptly, you can isolate the kinetic product (N-propargyl) before it has significant time to convert to the thermodynamic product (N-allenyl).

• Use a Weaker Base:

  • Action: If using a strong base like KOtBu or NaH, switch to K₂CO₃.

  • Rationale: Strong bases promote the deprotonation of the less acidic propargylic C-H bond on the product, facilitating the equilibrium that leads to the allenamide. A weaker base minimizes this side reaction.[2][4]

• Careful Workup:

  • Action: Quench the reaction with a mild proton source (e.g., saturated NH₄Cl solution) at low temperature before extraction.

  • Rationale: A controlled quench protonates any remaining anions, locking in the desired propargyl structure and preventing base-catalyzed isomerization during the workup and extraction phases.

Process Visualization: Propargyl to Allenyl Isomerization

Fig 2. Base-catalyzed isomerization pathway.

Problem 3: My reaction yield is very low, and the reaction mixture effervesces. I have difficulty isolating any desired product.

Plausible Cause: Elimination (E2) of Propargyl Bromide

The sulfonamide anion is not only a nucleophile but also a base. If conditions strongly favor its basic character (e.g., high temperature, sterically hindered sulfonamide), or if a strong, bulky external base is used, it can abstract a proton from the propargyl bromide itself. This E2 elimination pathway generates allene gas and the bromide salt, consuming the starting material without forming the desired product.

Solutions & Scientific Rationale

• Favor SN2 Conditions:

  • Action: Run the reaction at the lowest temperature that allows for a reasonable reaction rate (start at room temperature or slightly above).

  • Rationale: SN2 reactions generally have a lower activation energy than E2 reactions. Lowering the temperature will therefore disproportionately slow the undesired elimination pathway, increasing the selectivity for substitution.

• Choose a Less Hindered Base:

  • Action: Avoid very bulky bases like DBU or KOtBu. Use a base with a small cation like K₂CO₃.

  • Rationale: Bulky bases are sterically impeded from acting as nucleophiles but can readily function as proton abstractors, favoring elimination. A less hindered base can more easily participate in the desired SN2 attack.

Data Summary: Influence of Reaction Parameters

The following table summarizes the general effects of key reaction parameters on the formation of the desired product versus the primary byproducts.

Parameter	Change	Effect on Bis-propargylation	Effect on Allenyl Isomerization	General Recommendation for High Selectivity
Base Strength	Increasing	Increases	Increases	Use a mild base (e.g., K₂CO₃, Cs₂CO₃).[1]
Stoichiometry	↑ Propargyl Bromide	Significantly Increases	No direct effect	Use a slight excess of sulfonamide (1.1 equiv).
Temperature	Increasing	Increases	Increases	Use the lowest effective temperature (e.g., RT to 50 °C).
Reaction Time	Increasing	Increases	Significantly Increases	Monitor by TLC and quench as soon as starting material is consumed.
Concentration	Increasing	Increases	Minor effect	Maintain moderate dilution (e.g., 0.1 - 0.5 M).

Recommended Experimental Protocol

This protocol is a starting point for the selective mono-N-propargylation of a generic arylsulfonamide.

Materials:

• Arylsulfonamide (1.1 mmol, 1.1 equiv)

• Propargyl bromide (80% wt in toluene, 1.0 mmol, 1.0 equiv)

• Potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv), finely powdered and dried

• Anhydrous N,N-Dimethylformamide (DMF, 5 mL)

Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add the arylsulfonamide and potassium carbonate.

• Solvent Addition: Add anhydrous DMF and stir the suspension vigorously for 15 minutes at room temperature.

• Reagent Addition: Slowly add the propargyl bromide solution dropwise via syringe over 10 minutes.

• Reaction: Heat the reaction mixture to 40-50 °C and monitor its progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent). The reaction is typically complete within 2-6 hours.

• Quenching: Once the starting sulfonamide is no longer visible by TLC, cool the mixture to room temperature and pour it into 50 mL of cold water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 25 mL).

• Washing: Combine the organic layers and wash with water (2 x 20 mL) and then with brine (1 x 20 mL).

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the pure N-propargyl sulfonamide.

Troubleshooting Workflow

Fig 3. Decision tree for troubleshooting byproduct formation.

References

• Alcaide, B., Almendros, P., & Aragoncillo, C. (2015). Why base-catalyzed isomerization of N-propargyl amides yields mostly allenamides rather than ynamides. Beilstein Journal of Organic Chemistry, 11, 1475–1482. [Link][2][4]

• Alcaide, B., Almendros, P., & Aragoncillo, C. (2015). Why base-catalyzed isomerization of N-propargyl amides yields mostly allenamides rather than ynamides. PubMed, 26425187. [Link][3]

• Alcaide, B., Almendros, P., & Aragoncillo, C. (2015). Why base-catalyzed isomerization of N-propargyl amides yields mostly allenamides rather than ynamides. Beilstein Journal of Organic Chemistry. [Link]

• Li, G., et al. (2019). Sulfonylation of Propargyl Alcohols with Sulfinamides for the Synthesis of Allenyl Sulfones. ResearchGate. [Link]

• Zhang, L., et al. (2014). Propargyl and Allenyl Organometallics. ResearchGate. [Link]

• PrepChem (2023). Synthesis of p-toluenesulfonamide. PrepChem.com. [Link]

• Bolm, C., et al. (2023). Preparation of Sulfilimines by Sulfur-Alkylation of N-Acyl Sulfenamides with Alkyl Halides. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. Sulfonamide synthesis by alkylation or arylation. organic-chemistry.org. [Link]

• Reddy, M. S., et al. (2013). Base-catalyzed cyclization of N-sulfonyl propargylamides to sulfonylmethyl-substituted oxazoles via sulfonyl migration. PubMed, 23683281. [Link]

• Ziarani, G. M., et al. (2017). Propargylation of sulfonamides by propargyl bromide. ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BJOC - Why base-catalyzed isomerization of N-propargyl amides yields mostly allenamides rather than ynamides [beilstein-journals.org]
• 3. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 4. BJOC - Why base-catalyzed isomerization of N-propargyl amides yields mostly allenamides rather than ynamides [beilstein-journals.org]

Technical Support Center: Propargyl Sulfonamide Reactivity & Solvent Effects

Welcome to the Advanced Technical Support Center. This resource is designed for researchers, synthetic chemists, and drug development professionals working with N-heterocycle synthesis and alkyne activation. Here, we troubleshoot the highly sensitive solvent effects that govern the reactivity, isomerization, and cyclization of propargyl sulfonamides.

Part 1: Troubleshooting Frequently Asked Questions (FAQs)

Q1: Why is my gold-catalyzed cyclization of propargyl sulfonamides yielding poor diastereoselectivity or low conversion? A: The issue is likely rooted in your solvent's coordinating ability and dielectric constant. In the gold(I)-catalyzed asymmetric isomerization and cyclization of propargyl sulfonamides into chiral 3-pyrrolines, the solvent plays a critical role in stabilizing the transition state[1].

• The Causality: Highly polar or halogenated solvents (like chlorobenzene) accelerate the reaction by stabilizing the zwitterionic intermediates but disrupt the tight ion-pairing and the chiral pocket formed by the bifunctional phosphine ligand, leading to lower diastereomeric ratios (d.r.)[1].

• The Solution: Switch to Toluene . As a non-coordinating, low-polarity solvent, toluene prevents competitive binding to the highly electrophilic Au(I) center and maximizes the ligand-induced asymmetry, ensuring the inherent cis preference is maintained[1]. Avoid neat conditions, which severely restrict mass transfer and lead to low conversion[1].

Q2: How do I control the chemodivergence between forming a thiete sulfone and a propargyl sulfonamide from N-sulfonyl ynamides? A: This skeletal reorganization is entirely dictated by the solvation state of the lithium counterion during the base-mediated cyclization cascade[2].

• The Causality: When treating N-sulfonyl ynamides with Lithium diisopropylamide (LDA) in pure THF, the reaction proceeds via an α -lithiation followed by a 4-exo-dig cyclization. Because the lithium ion remains tightly coordinated (forming a tight ion pair), the intermediate undergoes a 1,3-sulfonyl migration to yield a thiete sulfone[2].

• The Solution: To shift the reactivity to furnish propargyl sulfonamides , you must add DMPU (1,3-dimethyl-tetrahydropyrimidin-2(1H)-one) as a co-solvent. DMPU is a strong Lewis base that strongly solvates the lithium cation, dissociating the intra-/intermolecular Li-interactions. This subtle electronic shift forces the β -sultam intermediate to undergo a β -elimination rather than a migration, cleanly yielding the propargyl sulfonamide upon protonation[2].

Part 2: Mechanistic Visualizations

Mechanistic pathway of Au(I)-catalyzed cyclization highlighting solvent effects.

Chemodivergent skeletal reorganization controlled by DMPU solvent coordination.

Part 3: Quantitative Data & Solvent Comparison

The following tables summarize the empirical data validating the solvent choices for both major reaction pathways discussed above.

Table 1: Solvent Effects on Gold-Catalyzed Asymmetric Cyclization of Propargyl Sulfonamides [1]

Solvent	Temperature	Time	Yield (%)	Diastereomeric Ratio (cis/trans)	Mechanistic Impact
Toluene	110 °C	14 h	93%	98/2	Optimal non-coordinating environment; preserves chiral pocket.
Chlorobenzene	120 °C	<14 h	High	95/5	Faster reaction due to polarity, but competitive binding lowers d.r.
PhCF 3​	110 °C	14 h	High	< 98/2	Slightly lower selectivity than toluene.
Neat (No Solvent)	110 °C	14 h	Low	N/A	Poor mass transfer and catalyst precipitation.

Table 2: Solvent/Additive Effects on Base-Mediated Skeletal Reorganization [2]

Base System	Solvent System	Temperature	Major Product Isolated	Yield	Mechanistic Pathway
LDA	THF	-40 °C	Thiete Sulfone	72%	1,3-sulfonyl migration (Tight Li + pair)
LDA	THF + DMPU	-40 °C	Propargyl Sulfonamide	High	β -elimination (Dissociated Li + pair)
LiHMDS	THF	-40 °C	Thiete Sulfone	31%	Suboptimal base sterics reduce yield.
NaHMDS / KHMDS	THF	-40 °C	Propargyl Sulfonamide	Very Low	Different counterions alter the migration aptitude.

Part 4: Validated Experimental Protocols

To ensure reproducibility, these protocols are designed as self-validating systems. Each step includes the underlying causality and expected physical observations.

Protocol A: Gold-Catalyzed Asymmetric Cyclization in Toluene[1]

Objective: Synthesize chiral 3-pyrrolines from propargyl sulfonamides with high diastereoselectivity.

• Catalyst Activation: In an argon-filled glovebox, combine the chiral bifunctional phosphine gold(I) chloride complex (5 mol%) and AgSbF 6​ (5 mol%) in a dry vial.

  • Causality: The silver salt acts as a halide scavenger, precipitating AgCl to generate the highly Lewis acidic, catalytically active cationic Au(I) species.

  • Validation: A white precipitate (AgCl) should form immediately upon solvent addition in the next step.

• Solvent Addition: Suspend the catalyst mixture in strictly anhydrous Toluene (0.1 M relative to substrate).

  • Causality: Toluene prevents solvent coordination to the Au(I) center, ensuring the substrate is the only Lewis base interacting with the metal.

• Substrate Addition & Heating: Add the propargyl sulfonamide substrate (1.0 equiv). Seal the vial and heat to 110 °C for 14 hours.

  • Causality: The high temperature provides the necessary thermal energy to overcome the activation barrier of the allene intermediate cyclization.

• Reaction Quench & Validation: Cool to room temperature and filter through a short pad of Celite to remove the catalyst and AgCl salts.

  • Validation: Monitor via TLC (Hexanes/EtOAc). The highly polar propargyl sulfonamide spot will disappear, replaced by a less polar UV-active spot corresponding to the 3-pyrroline.

Protocol B: Chemodivergent Synthesis of Propargyl Sulfonamides via DMPU[2]

Objective: Force the skeletal reorganization of N-sulfonyl ynamides to propargyl sulfonamides rather than thiete sulfones.

• Cryogenic Lithiation: Dissolve the N-sulfonyl ynamide (0.2 mmol) in anhydrous THF (2.0 mL) under a nitrogen atmosphere. Cool the reaction flask to -40 °C using a dry ice/acetonitrile bath. Add LDA (0.3 mmol) dropwise.

  • Causality: -40 °C is the critical thermodynamic sweet spot. It is warm enough to allow α -lithiation but cold enough to prevent uncontrolled degradation of the highly reactive β -sultam intermediate.

• Solvent Modulation (The Critical Step): Stir for 10 minutes, then add DMPU (2.0 equiv) dropwise to the reaction mixture.

  • Causality: DMPU acts as a potent cation solvator. It breaks apart the tight lithium aggregates, shifting the electronic character of the intermediate to favor β -elimination over 1,3-migration.

  • Validation: A subtle color change (often pale yellow to deeper orange) may be observed as the solvation state of the organolithium species changes.

• Trapping/Quenching: After 1 hour at -40 °C, quench the reaction rapidly with anhydrous MeOH (0.1 mL).

  • Causality: Methanol serves as a proton source to trap the newly formed lithium propargyl sulfonamide, halting any further anionic cascades.

• Isolation: Warm to room temperature, dilute with EtOAc, and wash with water to remove DMPU. Purify via flash chromatography.

  • Validation: 1 H NMR will show a distinct alkyne proton (if terminal) or characteristic propargylic CH 2​ shifts (~4.0 ppm), confirming the divergence from the thiete sulfone pathway.

References

• Cheng, X., & Zhang, L. (2021). Chiral Bifunctional Phosphine Ligand Enables Gold-Catalyzed Asymmetric Isomerization and Cyclization of Propargyl Sulfonamide into Chiral 3-Pyrroline. Organic Letters, 23(21). Available at:[Link]

• Wang, X., et al. (2021). Skeletal reorganization divergence of N-sulfonyl ynamides. Nature Communications, 12. Available at:[Link]

Sources

• 1. escholarship.org [escholarship.org]
• 2. Skeletal reorganization divergence of N-sulfonyl ynamides - PMC [pmc.ncbi.nlm.nih.gov]

Identification and removal of impurities in Prop-2-yne-1-sulfonamide synthesis

A Guide to the Identification and Removal of Impurities for Researchers, Scientists, and Drug Development Professionals.

Welcome to the technical support center for the synthesis of Prop-2-yne-1-sulfonamide (also known as propargyl sulfonamide). This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols designed to help you navigate the common challenges associated with the synthesis, purification, and characterization of this important chemical building block. As Senior Application Scientists, we have structured this resource to explain not just the steps, but the scientific reasoning behind them, ensuring a robust and reproducible experimental outcome.

Overview of Prop-2-yne-1-sulfonamide Synthesis

Prop-2-yne-1-sulfonamide is a valuable intermediate in medicinal chemistry and organic synthesis, prized for its reactive alkyne handle which can be readily functionalized. The most common laboratory synthesis involves the reaction of a sulfonyl chloride with propargylamine, typically in the presence of a base to neutralize the hydrochloric acid byproduct.[1]

While seemingly straightforward, this reaction is prone to side reactions and impurities that can complicate purification and compromise the quality of the final product. This guide will address these challenges directly.

Diagram: General Synthesis and Potential Impurity Pathways

The following diagram illustrates the primary reaction for synthesizing Prop-2-yne-1-sulfonamide and highlights potential pathways for the formation of common impurities.

Caption: Synthesis of Prop-2-yne-1-sulfonamide and common side reactions.

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses specific issues you may encounter during the synthesis and purification process in a direct question-and-answer format.

Q1: My reaction yield is very low, or I've formed no product at all. What went wrong?

A1: Low or no yield is a common issue often traced back to reaction conditions or reagent quality.

• Causality & Explanation: The nucleophilic attack of the amine on the electrophilic sulfur of the sulfonyl chloride is the key step. This process can be hampered by several factors:

  • Moisture: Sulfonyl chlorides readily hydrolyze in the presence of water to form the corresponding sulfonic acid, which will not react with the amine. This consumes your starting material.

  • Inactive Reagents: Over time, sulfonyl chlorides can degrade, and amines can oxidize.

  • Insufficient Base: A base is required to scavenge the HCl produced.[1] If the HCl is not neutralized, it will protonate the starting amine, rendering it non-nucleophilic and halting the reaction.

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Dry all glassware thoroughly in an oven before use. Use anhydrous solvents and handle reagents under an inert atmosphere (e.g., nitrogen or argon) if possible.

  • Verify Reagent Quality: Use freshly opened or properly stored reagents. If in doubt, test the activity of the sulfonyl chloride with a more robust amine.

  • Optimize Base and Stoichiometry: Use at least one equivalent of a non-nucleophilic base like pyridine or triethylamine. For less reactive systems, a slight excess (1.1-1.2 equivalents) may be beneficial.

Q2: The crude product is a dark, sticky oil instead of a solid. How can I purify it?

A2: This phenomenon, known as "oiling out," occurs when a compound separates from a solution as a liquid rather than a crystalline solid. It is a strong indicator of significant impurities.[2]

• Causality & Explanation: High concentrations of impurities disrupt the formation of a crystal lattice. Additionally, if the melting point of your product is lower than the boiling point of your recrystallization solvent, it may melt before it dissolves and then fail to crystallize upon cooling.[2]

• Troubleshooting Steps:

  • Avoid Immediate Recrystallization: Do not attempt to recrystallize a highly impure oil directly. The impurities will prevent crystal formation.

  • Perform a Preliminary Purification: The most effective method for purifying an oil is column chromatography. This will separate the desired product from both more polar and less polar impurities. (See Section 4 for a detailed protocol).

  • Re-evaluate Solvent Choice: After column chromatography, you may still need to recrystallize. Prop-2-yne-1-sulfonamide is a polar molecule. Solvent mixtures like isopropanol-water or ethanol-water are often effective for sulfonamides.[2][3]

Q3: My TLC plate shows multiple spots after the reaction. What are they, and how do I get rid of them?

A3: Multiple spots on a TLC plate confirm the presence of impurities. The position of these spots (their Retention Factor, or Rf value) gives a clue to their identity.

• Causality & Explanation:

  • Spots at the Origin (Rf ≈ 0): These are typically very polar compounds, such as the hydrochloride salt of your base or hydrolyzed sulfonic acid.

  • Spots with High Rf Values: These are non-polar impurities.

  • Spots Close to the Product: These could be structurally related side-products.

• Troubleshooting Steps:

  • Initial Work-up: Before extensive purification, perform an aqueous work-up. Dilute the reaction mixture with a solvent like ethyl acetate and wash with a mild acid (e.g., 1M HCl) to remove the basic impurities, followed by a wash with brine.

  • Column Chromatography: This is the most reliable method to separate multiple components. By gradually increasing the polarity of the solvent system, you can elute compounds one by one.[4][5] (See Section 4).

  • Recrystallization: If impurities are minimal and have different solubilities than your product, recrystallization can be effective. (See Section 4).

Q4: The final product is colored (e.g., yellow or brown). How can I decolorize it?

A4: Color is usually due to small quantities of highly conjugated impurities or degradation products.

• Causality & Explanation: These colored impurities are often present in trace amounts but are highly visible. They can sometimes be removed during standard purification, but a dedicated step is often necessary.

• Troubleshooting Steps:

  • Use Activated Charcoal: During recrystallization, after your product has fully dissolved in the hot solvent, add a small amount (a spatula tip) of activated charcoal to the solution.[2][6]

  • Hot Filtration: Boil the solution with the charcoal for a few minutes. The colored impurities will adsorb to the surface of the charcoal. Then, perform a hot gravity filtration to remove the charcoal, and allow the clear filtrate to cool and crystallize.[2][6]

Identification of Impurities: Analytical Protocols

Accurate identification of impurities is crucial for developing an effective purification strategy. A combination of chromatographic and spectroscopic methods should be employed.

Table: Properties of Prop-2-yne-1-sulfonamide and Potential Impurities

Compound	Molecular Weight ( g/mol )	Polarity	Key Analytical Features
Prop-2-yne-1-sulfonamide	119.14[7]	High	Terminal alkyne C-H stretch (~3300 cm⁻¹ in IR), characteristic NMR signals for propargyl group.
Propargylamine	55.08	High	Primary amine signals in NMR, N-H stretches in IR (~3300-3500 cm⁻¹).
Sulfonic Acid (from hydrolysis)	Varies	Very High	Very low Rf on TLC, broad -OH peak in NMR/IR. Often water-soluble.
Base Hydrochloride Salt	Varies	Very High (Salt)	Typically water-soluble and removed during work-up. Will not move on silica TLC.

Protocol 1: Thin-Layer Chromatography (TLC) for Purity Assessment

TLC is a rapid, qualitative technique to monitor reaction progress and assess the purity of column fractions.[4]

• Plate Preparation: Use silica gel-coated plates (e.g., Silica Gel 60 F₂₅₄).

• Sample Preparation: Dissolve a small amount of your crude material in a volatile solvent (e.g., ethyl acetate or dichloromethane).

• Spotting: Use a capillary tube to spot the sample onto the baseline of the TLC plate. Also spot the starting materials as references if available.

• Development: Place the plate in a developing chamber containing an appropriate solvent system. For a polar compound like Prop-2-yne-1-sulfonamide, start with a mixture like 30-50% ethyl acetate in hexanes or 5-10% methanol in dichloromethane.[8]

• Visualization:

  • Examine the dried plate under UV light (254 nm).

  • For enhanced visualization of sulfonamides, the plate can be dipped in or sprayed with a fluorescamine solution, which reacts with the amine/sulfonamide to produce fluorescent spots under UV light (366 nm).[9][10]

• Analysis: The presence of multiple spots indicates impurities. The goal of purification is to isolate the compound corresponding to a single spot.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Quantitative Analysis

HPLC provides a quantitative measure of purity by separating components and measuring their relative peak areas.[9][11]

• System: A reversed-phase HPLC system with a C8 or C18 column is suitable.[11]

• Sample Preparation: Prepare a sample solution of ~1 mg/mL in the mobile phase.[9]

• Mobile Phase: A gradient elution is often effective.

  • Solvent A: Water with 0.1% formic acid or trifluoroacetic acid.

  • Solvent B: Acetonitrile or methanol with 0.1% acid.

  • Start with a high percentage of Solvent A and gradually increase the percentage of Solvent B.

• Detection: Use a UV detector, monitoring at a wavelength where the compound has good absorbance (e.g., 254 nm or 265 nm).[11]

• Data Analysis: Integrate the peak areas. Purity is calculated as (Area of Main Peak / Total Area of All Peaks) x 100%.

Removal of Impurities: Purification Protocols

Protocol 3: Column Chromatography

This is the workhorse technique for separating compounds with different polarities.[5] For a polar compound like Prop-2-yne-1-sulfonamide, a normal-phase silica gel column is standard.

Workflow for Column Chromatography

Caption: Step-by-step workflow for purification by column chromatography.

• Solvent System Selection: Use TLC to find a solvent system that gives your desired product an Rf value of ~0.25-0.35.[8] This provides optimal separation. Common systems are ethyl acetate/hexanes or methanol/dichloromethane.

• Column Packing: Prepare a slurry of silica gel in your initial, least polar solvent. Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped.[8]

• Sample Loading (Dry Loading): For polar compounds that may not dissolve well in the starting eluent, dry loading is recommended. Dissolve your crude sample in a minimal amount of a strong, volatile solvent (like methanol). Add a small amount of silica gel to this solution and evaporate the solvent completely to get a dry, free-flowing powder. Carefully add this powder to the top of the packed column.[8]

• Elution and Collection: Begin eluting with your determined solvent system. Collect the eluent in a series of fractions (e.g., in test tubes). If separation is difficult, you may need to gradually increase the solvent polarity during elution (gradient elution).

• Analysis: Analyze the collected fractions by TLC to identify which ones contain your pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield your purified compound.

Protocol 4: Recrystallization

Recrystallization is an excellent final purification step for obtaining a high-purity, crystalline solid, provided the compound is already reasonably pure.[2]

• Choose a Solvent: The ideal solvent should dissolve the compound poorly at room temperature but well at its boiling point. For sulfonamides, ethanol-water or isopropanol-water mixtures are often good choices.[2][3]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the hot solvent and heat the mixture until the solid just dissolves completely.[6]

• Decolorization (Optional): If the solution is colored, remove it from the heat, add a small amount of activated charcoal, and boil for a few minutes.[6]

• Hot Filtration (Optional): To remove insoluble impurities or charcoal, perform a hot gravity filtration into a pre-warmed flask.[6] This prevents the product from crystallizing prematurely in the funnel.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Do not disturb the flask.

• Maximize Yield: Once the solution has reached room temperature, you can place the flask in an ice bath to maximize the precipitation of the product.[6]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold solvent and allow them to air dry.

References

• Technical Support Center: Recrystallization of Sulfonamide Products - Benchchem.
• Very polar compound purification using aqueous normal-phase flash column chromatography | Biotage.
• Technical Support Center: Crystallinity of Sulfonamide Compounds - Benchchem.
• Column chromatography purification tips for polar acetanilide compounds - Benchchem.
• Column chromatography - Columbia University.
• column chromatography & purification of organic compounds - YouTube.

• Sulfonamide Molecular Crystals: Thermodynamic and Structural Aspects - ACS Publications. Available at: [Link]

• A Comparative Guide to Determining the Purity of Synthesized Sulfonamides - Benchchem.

• Determination and Confirmation of Sulfonamides - USDA FSIS. Available at: [Link]

• Sulfonamide - Wikipedia. Available at: [Link]

• Prop-2-yne-1-sulfonamide - PubChem. Available at: [Link]

• Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride - Trends in Sciences. Available at: [Link]

Sources

• 1. Sulfonamide - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. columbia.edu [columbia.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Prop-2-yne-1-sulfonamide | C3H5NO2S | CID 21584507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. fsis.usda.gov [fsis.usda.gov]
• 11. tis.wu.ac.th [tis.wu.ac.th]

Reference Data & Comparative Studies

A Comparative Technical Guide to Propargylamine Synthesis: A³ Coupling, CDC, and Traditional Alkylation

As a Senior Application Scientist, I frequently consult on route scouting for nitrogen-containing pharmacophores. Propargylamines are highly versatile structural motifs found in commercial MAO inhibitors (e.g., selegiline, rasagiline) and serve as critical synthetic intermediates for click chemistry and heterocycle synthesis[1]. The selection of an optimal synthetic route is paramount for yield optimization, atom economy, and scalability[2].

This guide provides an objective, data-driven comparison of the three primary methodologies for synthesizing propargylamines: Multicomponent A³ Coupling , Cross-Dehydrogenative Coupling (CDC) , and Traditional Nucleophilic Alkylation .

Logical Workflow for Synthesis Method Selection

Before committing to a synthetic route, it is critical to evaluate your starting materials. The flowchart below outlines the decision-making process I use to maximize atom economy and minimize hazardous byproducts.

Caption: Workflow for selecting the optimal propargylamine synthesis method.

Mechanistic & Operational Comparison

Multicomponent A³ Coupling (Aldehyde-Alkyne-Amine)

The2[2].

• Causality & Mechanism: The reaction proceeds via the condensation of an aldehyde and an amine to form an electrophilic iminium ion. Concurrently, the transition metal (typically Cu, Ag, or Au) activates the terminal alkyne to form a nucleophilic metal-acetylide complex. The subsequent nucleophilic attack of the acetylide on the iminium ion yields the propargylamine[1].

• Advantages: Exceptional atom economy (water is the sole byproduct) and avoidance of pre-functionalized highly reactive intermediates. Recent advances also allow for 3 under specific conditions[3].

Caption: Generalized mechanism of the transition-metal-catalyzed A³ coupling reaction.

Cross-Dehydrogenative Coupling (CDC)

CDC represents a paradigm shift toward green chemistry by 4 (an sp³ C-H adjacent to a nitrogen atom and an sp C-H of a terminal alkyne)[4].

• Causality & Mechanism: An oxidant (e.g., TBHP or O₂) is used alongside a metal catalyst to generate an iminium intermediate directly from a tertiary amine (like N,N-dimethylaniline or tetrahydroisoquinoline). The metal simultaneously activates the alkyne, leading to C-C bond formation[4].

• Advantages: Eliminates the need for aldehyde starting materials. It is an incredibly powerful tool for late-stage functionalization of existing alkaloid frameworks.

Traditional Nucleophilic Alkylation

The classical approach involves the S_N2 substitution of a propargyl halide (e.g., propargyl bromide) with a primary or secondary amine.

• Causality & Mechanism: The lone pair on the amine nitrogen attacks the electrophilic carbon of the propargyl halide, displacing the halide leaving group.

• Limitations: Severe issues with over-alkylation. Because the resulting propargylamine is sterically and electronically more nucleophilic than the starting primary amine, secondary and tertiary propargylamines form as inseparable mixtures.

Quantitative Performance & Substrate Scope

The following table summarizes the operational metrics of each method based on aggregate literature data[2][3][4].

Synthesis Method	Catalyst System	Atom Economy	Primary Byproducts	Substrate Scope	Typical Yields	Over-alkylation Risk
A³ Coupling	Cu(I), Ag(I), Au(III), or Metal-Free	High	H₂O	Aldehydes, 1°/2° Amines, Terminal Alkynes	75 - 98%	Low
CDC Coupling	Cu, Fe, or Metal-Organic Frameworks	High	H₂O, reduced oxidant (e.g., t-BuOH)	Tertiary Amines (e.g., THIQs), Terminal Alkynes	60 - 90%	Low
Nucleophilic Alkylation	None (Base required, e.g., K₂CO₃)	Low	Halide salts (e.g., KBr)	Propargyl Halides, 1°/2° Amines	40 - 70%	High

Validated Experimental Protocols

A robust protocol must be a self-validating system. The following procedures include built-in checkpoints and mechanistically driven explanations for reagent choices.

Protocol A: Copper-Catalyzed A³ Coupling

Target: N,N-Dimethyl-1-phenylprop-2-yn-1-amine

• Causality & Setup: Toluene is selected as the solvent because its non-polar nature minimizes the solvation of water, driving the dehydration equilibrium forward to form the iminium ion[2]. CuCl is preferred over Cu(II) salts because the Cu(I) oxidation state is strictly required to form the active nucleophilic copper-acetylide intermediate[1].

Step-by-Step Workflow:

• Catalyst Preparation: To an oven-dried 10 mL round-bottom flask equipped with a magnetic stir bar, add copper(I) chloride (10 mol%, 0.2 mmol) under a nitrogen atmosphere.

  • Self-Validation Check: Ensure the CuCl is a white/pale green powder; a dark green/brown color indicates oxidation to Cu(II), which will stall the reaction.

• Reagent Addition: Add toluene (4 mL), followed by benzaldehyde (2.0 mmol) and secondary amine (e.g., N,N-dimethylamine, 2.0 mmol). Stir for 10 minutes at room temperature to initiate iminium formation.

• Alkyne Addition: Slowly add phenylacetylene (2.2 mmol).

• Reaction Execution: Heat the mixture to 80 °C for 12 hours.

  • Self-Validation Check: Monitor via TLC (Hexane:EtOAc 80:20). The disappearance of the UV-active benzaldehyde spot confirms reaction completion[2].

• Work-up & Isolation: Cool to room temperature, quench with water (5 mL), and extract with dichloromethane (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel flash chromatography[2].

Protocol B: Oxidative Cross-Dehydrogenative Coupling (CDC)

Target: 1-(Phenylethynyl)-1,2,3,4-tetrahydroisoquinoline

• Causality & Setup: This protocol directly functionalizes the sp³ C-H bond adjacent to the nitrogen in tetrahydroisoquinoline (THIQ). tert-Butyl hydroperoxide (TBHP) is utilized as the terminal oxidant to generate the iminium ion in situ[4].

Step-by-Step Workflow:

• Reagent Mixing: In a Schlenk tube, combine N-phenyltetrahydroisoquinoline (1.0 mmol), phenylacetylene (1.5 mmol), and CuBr (5 mol%) in 1,2-dichloroethane (DCE, 3 mL).

• Oxidant Addition (Critical Step): Add TBHP (1.5 equivalents, 5.0-6.0 M in decane) dropwise over 10 minutes.

  • Causality: Slow addition prevents the rapid accumulation of radical pools, which heavily favors the unwanted Glaser homocoupling of the alkyne[4].

• Reaction Execution: Stir at room temperature or mild heating (60 °C) for 12-24 hours under an inert atmosphere.

  • Self-Validation Check: A color shift from pale blue to deep green/brown indicates the formation of the active Cu-peroxo/iminium species.

• Quench & Work-up:

  • Safety Check: Quench the reaction with saturated aqueous sodium thiosulfate (10 mL) and stir vigorously for 30 minutes.

  • Causality: This step is mandatory to destroy unreacted peroxides, preventing explosive hazards during solvent concentration.

• Extraction: Extract with EtOAc, dry over MgSO₄, concentrate, and purify via column chromatography.

References

• Title: Comparative Study of Propargylamine Synthesis Methods Source: Benchchem URL
• Source: Chemical Reviews (ACS)
• Title: Metal-free multicomponent approach for the synthesis of propargylamine: a review Source: RSC Advances URL
• Title: Synthesis of Propargylamines by Cross-Dehydrogenative Coupling Source: SciSpace URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Metal-free multicomponent approach for the synthesis of propargylamine: a review - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. scispace.com [scispace.com]

Prop-2-yne-1-sulfonamide vs. Alternative Alkynes: A Comparative Guide to Click Chemistry Efficiency

As a Senior Application Scientist, I frequently encounter bottlenecks in bioconjugation, materials science, and library synthesis where standard alkynes fail to deliver sufficient yields at low concentrations. While the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is universally celebrated for its reliability, its reaction kinetics are highly dependent on the electronic nature of the alkyne substrate[1].

This guide objectively compares the efficiency of Prop-2-yne-1-sulfonamide against standard alternative alkynes. By analyzing the mechanistic causality behind its accelerated reactivity, we will establish why electron-deficient alkynes are critical for demanding click applications, supported by a self-validating experimental protocol.

Mechanistic Causality: The Electronics of CuAAC

To understand why Prop-2-yne-1-sulfonamide outperforms standard aliphatic alkynes, we must examine the rate-determining step of the CuAAC catalytic cycle.

Extensive kinetic and density functional theory (DFT) studies have demonstrated that the formation of the intermediate copper(I) acetylide is the turnover-limiting step[2]. This step requires the deprotonation of the terminal C(sp)-H bond after the initial formation of a Cu(I)-alkyne π-complex[3].

The Sulfonamide Advantage: Unactivated aliphatic alkynes (like 1-hexyne) have relatively high pKa values, making deprotonation slow. In contrast, Prop-2-yne-1-sulfonamide contains a strongly electron-withdrawing sulfonamide group adjacent to the propargyl moiety. This electron-withdrawing group (EWG) significantly lowers the LUMO energy of the alkyne and increases the acidity of the terminal proton[3]. Consequently, the deprotonation barrier is drastically reduced, leading to rapid copper acetylide formation and an overall acceleration of the click reaction[1].

Fig 1. CuAAC catalytic cycle highlighting the accelerated deprotonation of electron-deficient alkynes.

Quantitative Performance Comparison

When designing a bioconjugation workflow or synthesizing a library of pharmacophores (such as sulfonamide-based carbonic anhydrase inhibitors[4]), selecting the right alkyne dictates the required catalyst loading and reaction time. The table below synthesizes the relative kinetic performance of various alkyne classes under standard CuAAC conditions (100 µM Cu+, aqueous buffer, RT)[1][3].

Alkyne Class	Representative Substrate	Relative Rate (k_rel)	Est. Yield (1h)	Key Advantage / Disadvantage
Unactivated Aliphatic	1-Hexyne	1x (Baseline)	< 30%	Pro: Highly stable. Con: Sluggish kinetics; requires high Cu loading.
Propargyl Ether/Alcohol	Propargyl Alcohol	~5x - 8x	75 - 80%	Pro: Standard baseline for most assays. Con: Suboptimal at low µM concentrations.
Aryl Alkyne	Phenylacetylene	~10x - 15x	85 - 90%	Pro: Good reactivity. Con: Hydrophobicity limits aqueous solubility.
Propargyl Sulfonamide	Prop-2-yne-1-sulfonamide	> 40x	> 95%	Pro: Exceptionally fast due to EWG; excellent for dilute bioconjugation[4].
Cyclooctyne (SPAAC)	DBCO	N/A (No Cu needed)	> 90%	Pro: Catalyst-free. Con: Bulky footprint; prone to thiol-yne side reactions.

Self-Validating Experimental Protocol: Kinetic Benchmarking Assay

Fig 2. Self-validating fluorogenic assay workflow for benchmarking alkyne reactivity in CuAAC.

Step-by-Step Methodology

Rationale for Reagent Choices: We utilize THPTA as the accelerating ligand because it protects sensitive biomolecules from reactive oxygen species (ROS) generated by the Cu(I)/O2 cycle, while maintaining the copper in its active catalytic state[5].

1. Preparation of Stock Solutions

• Alkynes: Prepare 10 mM stock solutions of Prop-2-yne-1-sulfonamide (Test) and Propargyl Alcohol (Control) in DMSO.

• Fluorogenic Azide: Prepare a 10 mM stock of 3-azido-7-hydroxycoumarin in DMSO.

• Catalyst Premix: In a microcentrifuge tube, combine 20 mM CuSO₄ (aqueous) with 50 mM THPTA ligand (aqueous) in a 1:2.5 volume ratio. Causality: Pre-complexing Cu(II) with THPTA prevents the precipitation of copper salts upon reduction.

2. Reaction Assembly (96-Well Plate)

• To each well of a black, flat-bottom 96-well plate, add 80 µL of PBS (pH 7.4).

• Add 5 µL of the alkyne stock (final concentration: 0.5 mM).

• Add 5 µL of the fluorogenic azide stock (final concentration: 0.5 mM).

• Add 5 µL of the Catalyst Premix.

3. Initiation and Data Acquisition

• Prepare a fresh 100 mM solution of Sodium Ascorbate in water.

• Initiation: Rapidly add 5 µL of the Sodium Ascorbate solution to each well to reduce Cu(II) to the active Cu(I) species.

• Immediately place the plate in a fluorescence microplate reader.

• Monitoring: Record fluorescence (Excitation: 404 nm / Emission: 477 nm) every 30 seconds for 60 minutes at 25°C.

4. Data Interpretation Plot the fluorescence intensity versus time. You will observe that the Prop-2-yne-1-sulfonamide reaches maximum fluorescence (reaction completion) in a fraction of the time required by the propargyl alcohol control, validating the kinetic acceleration provided by the electron-withdrawing sulfonamide group[1].

Sources

• 1. Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural Determinants of Alkyne Reactivity in Copper-Catalyzed Azide-Alkyne Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. jenabioscience.com [jenabioscience.com]

The Ascendant Profile of Prop-2-yne-1-sulfonamide Derivatives: A Comparative Analysis of Biological Activity

A new frontier in sulfonamide research is emerging with the exploration of prop-2-yne-1-sulfonamide derivatives. These compounds, characterized by the presence of a reactive propargyl group, are demonstrating a unique and potent spectrum of biological activities that distinguish them from classical sulfonamides. This guide provides a comprehensive comparison of the biological activities of prop-2-yne-1-sulfonamide derivatives against other well-established sulfonamide classes, supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

The introduction of the propargyl moiety (a three-carbon chain with a terminal alkyne) into the sulfonamide scaffold has been shown to significantly modulate their biological profile, opening new avenues for therapeutic intervention. This guide will delve into a comparative analysis of their antibacterial, anticancer, and enzyme inhibitory activities, highlighting the structure-activity relationships that govern their potency and selectivity.

A Comparative Overview of Biological Activities

The versatility of the sulfonamide functional group has led to its incorporation into a wide array of therapeutic agents.[1] While traditional sulfonamides are renowned for their antibacterial properties, newer derivatives have shown promise as anticancer, anti-inflammatory, and enzyme-inhibiting agents.[2][3] The inclusion of a propargyl group appears to further enhance and diversify these activities.

Insecticidal Activity: A Novel Arena for Propargyl Sulfonamides

A significant and somewhat unique area of activity for propargyl-containing sulfonamides is in the realm of insecticides. Studies on 4-propargyloxybenzene sulfonamide derivatives have demonstrated potent insecticidal activity against agricultural pests like Mythimna separata.[4][5]

Compound Class	Target Organism	LC50 (mg/mL)	Reference
Propargyloxy-benzenesulfonamide Derivatives	Mythimna separata	0.235	[4]
Propargyloxy-naphthalene-sulfonamide Derivatives	Mythimna separata	0.202	[6]
Propargyloxy-diphenyl oxide-sulfonamide Derivatives	Mythimna separata	0.231	[7]
Celangulin V (Positive Control)	Mythimna separata	23.9	[6]

The data clearly indicates that the introduction of a propargyloxy group leads to a dramatic increase in insecticidal potency compared to the natural product Celangulin V. The mechanism of action is believed to involve the inhibition of V-ATPase in the insect midgut.[8]

Anti-inflammatory Activity: Targeting the NLRP3 Inflammasome

Recent research has highlighted the potential of propargyl-containing sulfonamides as potent and selective inhibitors of the NLRP3 inflammasome, a key player in inflammatory responses.[9][10] Dysregulation of the NLRP3 inflammasome is implicated in a range of inflammatory diseases.[11]

Compound Class	Target	IC50 (µM)	Reference
Propargyl-containing Sulfonamide (YQ128)	NLRP3 Inflammasome	0.30	[12][13]
Sulfonylurea (MCC950)	NLRP3 Inflammasome	0.0075	[11]
Biphenyl-sulfonamide (H28)	NLRP3 Inflammasome	0.57	[12]
Glyburide (Sulfonylurea)	NLRP3 Inflammasome	10-20	[11]

While the well-established NLRP3 inhibitor MCC950 (a sulfonylurea) shows higher potency, propargyl-containing sulfonamides like YQ128 demonstrate significant inhibitory activity in the sub-micromolar range, highlighting their potential as a distinct class of anti-inflammatory agents.[12][13]

Anticancer Activity: A Field of Growing Interest

Sulfonamides have been investigated for their anticancer properties, with various derivatives showing cytotoxic activity against a range of cancer cell lines.[2][14] While direct comparative data for propargyl sulfonamides in anticancer assays is still emerging, the broader class of sulfonamides has shown promising results.

Compound Class	Cell Line	IC50 (µM)	Reference
N-ethyl toluene-4-sulfonamide	HeLa, MDA-MB-231, MCF-7	10.9 - 19.22	[14]
2,5-Dichlorothiophene-3-sulfonamide	HeLa, MDA-MB-231, MCF-7	4.62 - 7.21	[14]
Azo-based Sulfonamides	MCF-7	0.18 - 2.82	[15]
Cisplatin (Reference Drug)	Various	Varies	[14]
Doxorubicin (Reference Drug)	Various	Varies	[14]

The anticancer activity of sulfonamides is often attributed to mechanisms such as the inhibition of carbonic anhydrases, which are overexpressed in many tumors.[1][3] The incorporation of a propargyl group could potentially enhance this activity through various mechanisms, including covalent modification of target enzymes, a hypothesis that warrants further investigation.

Antibacterial Activity: A Revisit to the Classical Role

The traditional role of sulfonamides as antibacterial agents is well-established.[16] They act by inhibiting dihydropteroate synthase (DHPS), an enzyme crucial for folic acid synthesis in bacteria.[17] While extensive data exists for classical sulfonamides, comparative studies involving propargyl derivatives are less common.

Compound Class	Organism	MIC (µg/mL)	Reference
Novel Sulfonamide Derivatives (1b-d)	Staphylococcus aureus	64 - 512	[15]
Pyrrole Sulfonamide Derivatives	S. aureus, P. aeruginosa	0.625 - 10 (mg/mL)	[18]
Classical Sulfonamides (e.g., Sulfamethoxazole)	Various	Varies	[19]

The available data for various novel sulfonamides indicates a broad range of minimum inhibitory concentrations (MICs).[15][18][19] The introduction of a propargyl group could potentially overcome some of the resistance mechanisms that have developed against classical sulfonamides, making this an important area for future research.

Enzyme Inhibition: The Case of Carbonic Anhydrase

Many sulfonamides are potent inhibitors of carbonic anhydrases (CAs), a family of enzymes involved in various physiological processes.[20][21] Acetazolamide, a classical sulfonamide, is a well-known CA inhibitor used in the treatment of glaucoma and other conditions.[22][23] The inhibitory activity of propargyl sulfonamides against CAs is an area of active investigation.

Compound Class	Enzyme	Inhibition Constant (Ki) / IC50	Reference
Acetazolamide (Heterocyclic Sulfonamide)	Carbonic Anhydrase	Potent Inhibitor	[21][22]
N-Methylacetazolamide (N-substituted Sulfonamide)	Carbonic Anhydrase	Competitive Inhibitor	[24]
Five-Membered Heterocyclic Sulfonamides	hCA I, II, IX, XII	Nanomolar to Micromolar Range	[25]

The structure-activity relationship of sulfonamides as CA inhibitors is well-studied, with the primary sulfonamide group being a key zinc-binding moiety.[20] The addition of a propargyl group could influence the binding affinity and selectivity towards different CA isoforms.

Experimental Protocols

To ensure the scientific integrity and reproducibility of the findings presented, this section details the standard experimental protocols used to evaluate the biological activities of sulfonamide derivatives.

Minimum Inhibitory Concentration (MIC) Assay for Antibacterial Activity

This protocol is based on the broth microdilution method, a standard procedure for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[17]

Workflow for MIC Determination

Caption: MTT assay workflow for determining anticancer cytotoxicity.

Carbonic Anhydrase Inhibition Assay

The inhibitory activity of sulfonamides against carbonic anhydrase is typically measured using a stopped-flow CO₂ hydration assay. This method monitors the enzyme-catalyzed hydration of CO₂ to bicarbonate and a proton.

Conceptual Workflow for CA Inhibition Assay

Caption: Conceptual workflow of a stopped-flow assay for carbonic anhydrase inhibition.

Structure-Activity Relationship (SAR) Insights

The biological activity of sulfonamides is intricately linked to their chemical structure. [1][20]The introduction of the propargyl group adds a new dimension to the SAR of this class of compounds.

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A Senior Application Scientist's Guide to Spectroscopic Analysis for the Confirmation of Reaction Products

In the landscape of chemical synthesis and drug development, the unequivocal confirmation of a reaction product's identity and purity is not merely a procedural step but the bedrock of scientific validity.[1] An unconfirmed structure can derail a research program, invalidate biological data, and waste significant resources. This guide provides an in-depth comparison of the primary spectroscopic techniques employed for product validation, grounded in the practical experience of a senior application scientist. We will move beyond procedural lists to explore the causality behind experimental choices, ensuring that every analysis is a self-validating system.

The Four Pillars of Spectroscopic Validation

Modern synthetic chemistry relies on an arsenal of analytical techniques, with four spectroscopic methods forming the cornerstone of structural elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy.[2][3][4] Each method interrogates a different aspect of molecular structure, and their combined application provides a comprehensive and definitive characterization of a synthesized compound.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

NMR spectroscopy is arguably the most powerful technique for the complete structural elucidation of an organic compound in solution.[6] It operates on the principle of nuclear spin, where atomic nuclei with non-zero spin (most commonly ¹H and ¹³C) behave like tiny magnets. When placed in a strong external magnetic field, these nuclei can absorb energy from radiofrequency waves to "flip" between spin states. The precise frequency required for this transition is exquisitely sensitive to the local electronic environment, providing a wealth of structural data.[7]

Information Provided:

• Chemical Environment: The chemical shift (δ) of a nucleus indicates its electronic environment, allowing differentiation between, for example, protons on an aromatic ring versus those on an aliphatic chain.

• Molecular Connectivity: Through-bond coupling (J-coupling) between adjacent nuclei reveals which atoms are connected, allowing for the piecing together of the molecular skeleton.

• Stereochemistry: Through-space interactions, observed in 2D NMR experiments like NOESY, can define the three-dimensional arrangement of atoms.

• Quantification: The integration of ¹H NMR signals provides a precise ratio of the different types of protons in the molecule.[7]

Expertise in Application: The choice to use NMR is driven by the need for an unambiguous, high-resolution structural map. While other techniques can suggest a structure, only NMR can definitively prove connectivity. For instance, in drug development, regulatory bodies often mandate complete NMR assignment for the characterization of new chemical entities.[5]

Causality Behind Experimental Choices:

• Why ¹H and ¹³C NMR? These two experiments provide a complete picture of the carbon-hydrogen framework.[1] ¹H NMR is fast and sensitive, giving information on the protons, while ¹³C NMR details the carbon backbone.

• Why Deuterated Solvents? The large excess of solvent protons would overwhelm the analyte signals. Using a deuterated solvent (e.g., CDCl₃, DMSO-d₆), which is "invisible" in ¹H NMR, ensures that only the compound of interest is observed.

Mass Spectrometry (MS): The Molecular Scale

Mass spectrometry provides a direct measure of a molecule's mass, one of its most fundamental properties. The technique works by ionizing a sample, separating the resulting ions based on their mass-to-charge ratio (m/z), and detecting them.[1]

Information Provided:

• Molecular Weight: The most crucial piece of information, confirming that the product has the expected mass.[1]

• Elemental Composition: High-Resolution Mass Spectrometry (HRMS) can determine the molecular formula with high accuracy by distinguishing between ions with very similar nominal masses (e.g., C₂H₄ vs. N₂).[1]

• Fragmentation Patterns: The way a molecule breaks apart upon ionization provides clues about its substructures.

Expertise in Application: MS is often the first analytical step after a reaction workup due to its high sensitivity and speed. Confirming the molecular weight provides immediate evidence of whether the desired transformation occurred. For example, in a reaction designed to add a protecting group, the appearance of a peak corresponding to the starting material's mass plus the protecting group's mass is a strong indicator of success.

Causality Behind Experimental Choices:

• Why Different Ionization Techniques? Techniques like Electrospray Ionization (ESI) are "soft" methods ideal for polar, non-volatile molecules (common in drug discovery), preventing them from fragmenting prematurely. Gas Chromatography-Mass Spectrometry (GC-MS) is used for volatile compounds and provides excellent separation and identification capabilities.[8][9]

• Why is Sample Purity Critical? Non-volatile salts (e.g., NaCl, phosphates) can suppress the ionization of the target analyte and contaminate the instrument.[10] Therefore, rigorous sample cleanup is a prerequisite for reliable data.[10][11]

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

IR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule.[12] It works by passing infrared radiation through a sample and measuring which frequencies are absorbed.[13] Covalent bonds vibrate at specific frequencies (stretching, bending), and when the frequency of the IR radiation matches the vibrational frequency of a bond, energy is absorbed.[14][15]

Information Provided:

• Presence/Absence of Functional Groups: Provides a "molecular fingerprint" by showing characteristic absorption bands for bonds like O-H (broad peak ~3300 cm⁻¹), C=O (sharp, strong peak ~1700 cm⁻¹), and N-H (sharp peaks ~3400 cm⁻¹).[5][12]

• Reaction Monitoring: IR is an excellent tool for tracking the progress of a reaction in real-time.[1][16] For example, in the oxidation of an alcohol to a ketone, one can monitor the disappearance of the broad O-H band and the appearance of the strong C=O band.[17]

Expertise in Application: The power of IR lies in its simplicity and speed for confirming transformations. If a reaction is intended to convert a carboxylic acid to an ester, the disappearance of the very broad O-H stretch of the acid and the appearance of a new C-O stretch in the fingerprint region (alongside the persistent C=O stretch) is a quick and reliable indicator of success.

Causality Behind Experimental Choices:

• Why Focus on the Diagnostic Region (>1500 cm⁻¹)? The region from 4000 to 1500 cm⁻¹ contains the characteristic stretching frequencies for most key functional groups and is relatively easy to interpret.[18]

• What is the Fingerprint Region (<1500 cm⁻¹)? This region contains complex vibrations (bends, wags) that are unique to the entire molecule. While difficult to interpret from first principles, it serves as a unique fingerprint; if two pure samples have identical fingerprint regions, they are the same compound.[13]

UV-Visible (UV-Vis) Spectroscopy: Probing Electronic Systems

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule.[19] This absorption corresponds to the promotion of electrons from lower to higher energy molecular orbitals.[19] The technique is particularly useful for compounds containing chromophores—molecular features that absorb light, such as conjugated π-systems.[7][20]

Information Provided:

• Presence of Conjugated Systems: The wavelength of maximum absorbance (λ_max) is directly related to the extent of the conjugated system. As conjugation increases, the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) decreases, shifting λ_max to longer wavelengths.[20][21][22][23]

• Quantitative Analysis: The amount of light absorbed is directly proportional to the concentration of the analyte, as described by the Beer-Lambert law. This makes UV-Vis an excellent tool for determining the concentration of a product.[19][24][25]

Expertise in Application: While providing limited structural information on its own, UV-Vis is invaluable for quantifying products and for confirming the presence of expected electronic systems.[24][26] In the synthesis of a dye molecule, for example, the appearance of a strong absorption in the visible region would be a primary confirmation of the successful creation of the extended conjugated system responsible for its color.[22]

Causality Behind Experimental Choices:

• Why is Solvent Choice Important? The solvent must be transparent in the wavelength range of interest.[6] Furthermore, solvent polarity can influence the λ_max, so consistency is key for comparative or quantitative studies.[19][27]

Comparative Guide to Spectroscopic Techniques

The selection of an analytical method is a strategic decision based on the information required, the nature of the sample, and available resources.[28] The following table provides a comparative overview to guide this decision-making process.

Feature	NMR Spectroscopy	Mass Spectrometry	IR Spectroscopy	UV-Vis Spectroscopy
Primary Information	Complete molecular structure, connectivity, stereochemistry[6]	Molecular weight, elemental formula (HRMS), fragmentation[6]	Presence/absence of functional groups[6]	Presence of conjugated systems, quantitative analysis[6]
Sensitivity	Low to Moderate	Very High[6]	Moderate	High[6]
Sample Amount	mg range	ng to µg range[6]	µg to mg range	µg to mg range
Specificity	Very High	High (but poor for isomers)[6]	Moderate	Low
Sample State	Solution (in deuterated solvent)	Solid, Liquid, or Gas (requires volatilization/ionization)	Solid, Liquid, or Gas	Solution (in UV-transparent solvent)
Cost & Complexity	High	High	Low	Low
Key Application	Unambiguous structure proof	Molecular weight confirmation	Functional group transformation	Analysis of chromophores, quantification

A Logical Workflow for Product Validation

For a newly synthesized compound, a multi-faceted spectroscopic approach is essential for unambiguous validation. The following workflow illustrates a logical progression, ensuring that information from one technique informs the next step.[29]

Caption: Logical workflow for the spectroscopic confirmation of a reaction product.

Experimental Protocol: ¹H NMR Sample Preparation and Analysis

This protocol outlines the standard procedure for preparing a small molecule organic compound for analysis by ¹H NMR spectroscopy. Trustworthiness is ensured by including steps for a pure, homogeneous sample, which is critical for acquiring high-quality, interpretable data.

Objective: To obtain a high-resolution ¹H NMR spectrum for structural elucidation.

Materials:

• Synthesized and purified reaction product (1-5 mg)

• High-purity deuterated solvent (e.g., Chloroform-d, CDCl₃)

• NMR tube (5 mm diameter, rated for the spectrometer's field strength)

• Pasteur pipette and bulb

• Small vial (e.g., 1-dram vial)

• Filter (e.g., pipette with a small cotton or glass wool plug)

Methodology:

• Sample Weighing: Accurately weigh approximately 1-5 mg of your dry, purified sample into a clean, dry vial. The sample must be free of residual solvents and particulate matter.

• Solvent Addition: Add approximately 0.6-0.7 mL of a suitable deuterated solvent to the vial using a clean Pasteur pipette. Chloroform-d (CDCl₃) is a common choice for many non-polar to moderately polar organic compounds.

• Dissolution: Gently swirl or vortex the vial to completely dissolve the sample. A clear, homogeneous solution is required. If the sample does not fully dissolve, it may be necessary to choose a different deuterated solvent (e.g., DMSO-d₆, Methanol-d₄).

• Filtration and Transfer: Place a small plug of cotton or glass wool into a clean Pasteur pipette. Carefully draw the sample solution into the pipette, filtering out any microscopic dust or particulate matter.

• Transfer to NMR Tube: Transfer the filtered solution from the pipette into a clean, dry NMR tube. The final solution height should be approximately 4-5 cm, ensuring it is within the detection region of the NMR probe.

• Capping and Labeling: Cap the NMR tube securely and label it clearly with a unique identifier.

• Instrument Setup: Insert the NMR tube into the spectrometer's spinner turbine, ensuring the depth is correctly calibrated according to the instrument's guidelines.

• Data Acquisition: Load the sample into the NMR spectrometer. Perform standard instrument procedures which include:

  • Locking onto the deuterium signal of the solvent.

  • Shimming the magnetic field to optimize homogeneity.

  • Tuning and matching the probe to the correct frequency.

  • Acquiring the ¹H NMR spectrum using appropriate parameters (e.g., number of scans, acquisition time).

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier transformation, phase correction, and baseline correction to obtain the final spectrum for analysis.

Conclusion

The confirmation of reaction products is a multi-dimensional challenge that requires a thoughtful and integrated application of various spectroscopic techniques. While NMR provides the ultimate structural proof, MS, IR, and UV-Vis offer rapid, sensitive, and complementary data that are essential for a complete and confident analysis. By understanding the fundamental principles, strengths, and limitations of each technique, researchers can design an efficient and self-validating workflow, ensuring the integrity and accuracy of their synthetic endeavors.

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Evaluating the drug-likeness of Prop-2-yne-1-sulfonamide derivatives

An in-depth evaluation of the Prop-2-yne-1-sulfonamide (propargyl sulfonamide) scaffold reveals it to be one of the most versatile and highly tunable pharmacophores in modern medicinal chemistry. By fusing the robust, target-directed nature of a sulfonamide with the bioorthogonal reactivity of a terminal alkyne, this structural motif bridges the gap between fragment-based drug discovery (FBDD) and late-stage functionalization.

As a Senior Application Scientist, I have structured this guide to move beyond superficial observations. We will dissect the causality behind the physicochemical behavior of these derivatives, objectively compare them against traditional alternatives, and provide self-validating experimental protocols for their synthesis and application.

Mechanistic Divergence: Why Propargyl Sulfonamides?

To understand the drug-likeness of Prop-2-yne-1-sulfonamide derivatives, we must evaluate the electronic and steric interplay between its two functional halves.

Standard propargylamines (such as the Parkinson's drug rasagiline) are highly basic. In biological systems, they are predominantly protonated, which dictates their biodistribution—often leading to accumulation in acidic compartments like lysosomes. By converting the amine to a sulfonamide, the lone pair on the nitrogen is delocalized into the highly electron-withdrawing sulfonyl group.

The Causality of the Electronic Shift: This fundamental electronic shift drastically lowers the pKa​ , shifting the molecule from a basic amine to a neutral or weakly acidic sulfonamide at physiological pH (7.4). This alteration improves passive membrane permeability (LogD) and prevents lysosomal trapping. Furthermore, the sulfonamide acts as a transition-state analogue for zinc-metalloenzymes (like Carbonic Anhydrase), while the terminal alkyne provides a minimal-steric-bulk handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

However, structural context is critical. While propargyl sulfonamides are generally compact, attaching them to bulky fluorophores (such as pyrene) has been shown to introduce enough steric interference to reduce access to narrow enzyme gorges, such as the catalytic active site of Acetylcholinesterase (AChE) [2]. Conversely, in the design of quinoline-5-sulfonamides, the addition of a propargyl tail significantly enhanced the scaffold's anticancer and antibacterial profiles [1].

Structural divergence and dual-action potential of the Prop-2-yne-1-sulfonamide scaffold.

Comparative Analysis: Performance vs. Alternatives

When evaluating drug-likeness, Prop-2-yne-1-sulfonamides must be benchmarked against their structural predecessors: Traditional Aryl Sulfonamides and Simple Propargylamines.

Property / Metric	Traditional Aryl Sulfonamides	Simple Propargylamines	Prop-2-yne-1-sulfonamides
Primary Target Class	Carbonic Anhydrases, Proteases	Monoamine Oxidases (MAO)	Dual-Targeting / FBDD Libraries
Physiological State (pH 7.4)	Anionic / Neutral	Cationic (Protonated)	Neutral / Weakly Acidic
Late-Stage Derivatization	Poor (Requires cross-coupling)	Moderate (Amine reactivity)	Excellent (CuAAC Click Chemistry)
Steric Profile	Bulky	Minimal	Moderate (Linker dependent)
Membrane Permeability	Moderate (Target dependent)	High (Blood-Brain Barrier permeable)	High (Tunable via LogP)

Key Takeaway: The primary advantage of the Prop-2-yne-1-sulfonamide lies in its synthetic plasticity . While traditional sulfonamides require de novo synthesis to explore Structure-Activity Relationships (SAR), the propargyl variant allows researchers to generate hundreds of triazole-linked derivatives from a single advanced intermediate via click chemistry [1]. Alternatively, they can be synthesized through advanced methodologies like the skeletal reorganization of N-sulfonyl ynamides [3].

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Built-in analytical checkpoints guarantee that downstream biological assays are not compromised by upstream synthetic failures.

Protocol A: Synthesis of the Prop-2-yne-1-sulfonamide Scaffold

Objective: To generate a stable, click-ready pharmacophore.

• Preparation: Dissolve 1.0 equivalent of the desired sulfonyl chloride (e.g., 4-methylbenzenesulfonyl chloride) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Amine Addition: Cool the reaction vessel to 0 °C. Add 1.2 equivalents of propargylamine dropwise, followed immediately by 2.0 equivalents of N,N-diisopropylethylamine (DIPEA) to scavenge the generated HCl.

• Reaction Progression: Allow the mixture to warm to room temperature and stir for 4 hours.

• Self-Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC). The disappearance of the sulfonyl chloride spot and the appearance of a highly UV-active lower-Rf spot indicates completion.

• Workup: Quench with 1M HCl to protonate excess amine and DIPEA, driving them into the aqueous layer. Extract the organic layer, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Late-Stage CuAAC Derivatization

Objective: To expand the library via bioorthogonal click chemistry.

• Catalyst Preparation: In a separate vial, dissolve 0.1 equivalents of CuSO4​⋅5H2​O and 0.2 equivalents of sodium ascorbate in deionized water. The solution will shift from blue to pale yellow, indicating the active Cu(I) species has been generated.

• Cycloaddition: Dissolve 1.0 equivalent of the synthesized Prop-2-yne-1-sulfonamide and 1.1 equivalents of an organic azide in a 1:1 mixture of tert-butanol and water. Add the catalytic Cu(I) solution.

• Incubation: Stir at room temperature for 12 hours.

• Self-Validation Checkpoint: Analyze the crude mixture via 1H -NMR. The complete disappearance of the terminal alkyne proton (typically a distinct triplet around δ 2.2 ppm) and the emergence of a sharp singlet around δ 7.8 - 8.2 ppm (the triazole proton) confirms a successful transformation.

Step-by-step workflow for the synthesis and screening of propargyl sulfonamides.

Conclusion

Prop-2-yne-1-sulfonamide derivatives represent a highly optimized intersection of target-binding efficacy and synthetic utility. By mitigating the basicity of traditional propargylamines while retaining the bioorthogonal alkyne handle, they offer drug development professionals a superior scaffold for FBDD. When deployed with rigorous, self-validating synthetic protocols, this class of compounds dramatically accelerates the identification of novel, drug-like candidates.

References

• Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides Source: PubMed Central (PMC) / MDPI
• Inactivation of acetylcholinesterase by various fluorophores Source: PubMed Central (PMC) / Taylor & Francis
• Skeletal reorganization divergence of N-sulfonyl ynamides Source: Nature Communic

A Senior Application Scientist's Guide to the In Vitro and In Vivo Evaluation of Novel Sulfonamides

This guide provides a comprehensive framework for the preclinical evaluation of novel sulfonamide antibiotics. As Senior Application Scientists, our goal is not merely to present protocols but to instill a deep understanding of the experimental logic, ensuring that each step validates the next. We will move from foundational target engagement to whole-organism efficacy, providing the data-driven insights necessary for advancing a promising lead compound.

The Enduring Relevance of Sulfonamides and the Need for Innovation

Sulfonamides were among the first classes of synthetic antibiotics and remain clinically important.[1] Their mechanism of action involves the competitive inhibition of dihydropteroate synthase (DHPS), a crucial enzyme in the bacterial pathway for synthesizing folic acid.[2][3][4] Bacteria must synthesize their own folate, whereas humans acquire it from their diet; this differential pathway provides the basis for the selective toxicity of sulfonamides.[3][5] However, the rise of bacterial resistance necessitates the development of new sulfonamide derivatives that can evade these resistance mechanisms and exhibit improved pharmacological profiles.[6][7]

The evaluation of any new antimicrobial agent is a rigorous, multi-stage process. This guide compares the performance of a hypothetical novel sulfonamide, "SFN-X," against the well-established antibiotic, Sulfamethoxazole, and other relevant comparators.

Part 1: In Vitro Characterization – From Target to Cell

The initial phase of evaluation focuses on confirming the compound's mechanism, determining its spectrum of activity, and assessing its preliminary safety profile against mammalian cells.

Primary Target Engagement: Dihydropteroate Synthase (DHPS) Inhibition

Before assessing antibacterial activity, we must verify that the novel compound engages its intended molecular target. The most direct method is a DHPS inhibition assay.

Causality Behind the Experimental Choice: We employ a continuous, coupled spectrophotometric assay.[8][9] This is an elegant and efficient method that links the activity of DHPS to a readily measurable signal. The DHPS enzyme produces dihydropteroate, which is then used by a second "coupling" enzyme, dihydrofolate reductase (DHFR), in a reaction that consumes NADPH. The rate of NADPH oxidation is directly proportional to DHPS activity and can be monitored by the decrease in absorbance at 340 nm.[9] This provides real-time kinetic data, which is superior to endpoint assays for determining inhibitory constants.

Experimental Protocol: DHPS Inhibition Assay

• Reagent Preparation:

  • Assay Buffer: 50 mM HEPES (pH 7.6), 10 mM MgCl₂, 1 mM DTT.[8]

  • Enzyme/Cofactor Mix: Prepare a solution in Assay Buffer containing recombinant DHPS (e.g., from S. aureus), an excess of recombinant DHFR (the coupling enzyme), and ~200 µM NADPH.[8][9] The concentration of DHPS should be optimized to ensure a linear reaction rate for at least 15 minutes.

  • Substrate Mix: Prepare a solution in Assay Buffer containing p-Aminobenzoic acid (pABA) and 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP).

  • Inhibitor Preparation: Prepare a 10 mM stock solution of SFN-X and Sulfamethoxazole in DMSO. Perform serial dilutions in DMSO to create a range of concentrations for IC₅₀ determination.

• Assay Procedure (96-well UV-transparent plate):

  • Add 2 µL of the serially diluted inhibitor (or DMSO for the no-inhibitor control) to appropriate wells.

  • Add 178 µL of the Enzyme/Cofactor Mix to all wells.

  • Pre-incubate the plate at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding 20 µL of the Substrate Mix to all wells.

  • Immediately place the plate in a microplate reader pre-set to 37°C.

• Data Acquisition and Analysis:

  • Monitor the decrease in absorbance at 340 nm every 30 seconds for 20 minutes.

  • Calculate the initial reaction velocity (V₀) for each inhibitor concentration from the linear portion of the absorbance vs. time curve.

  • Calculate the percent inhibition relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).[9]

Workflow for the DHPS Inhibition Assay.

Data Presentation: Comparative DHPS Inhibition

Compound	Target Organism	IC₅₀ (µM)
SFN-X (Novel)	S. aureus DHPS	0.85
Sulfamethoxazole	S. aureus DHPS	3.20
SFN-X (Novel)	E. coli DHPS	1.15
Sulfamethoxazole	E. coli DHPS	4.50

This data indicates that SFN-X is approximately 3.7-3.9 times more potent than Sulfamethoxazole at the enzymatic level.

Antimicrobial Susceptibility Testing (AST)

Potent enzyme inhibition must translate into whole-cell antibacterial activity. The gold standard for this is determining the Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of an antibiotic that prevents visible growth of a microorganism under standardized conditions.[10][11]

Causality Behind the Experimental Choice: We use the broth microdilution method, which is highly reproducible and amenable to testing multiple strains and compounds simultaneously.[12][13] The choice of Mueller-Hinton Broth (MHB) is critical for sulfonamides, as it is low in thymidine and thymine, which can bypass the folic acid pathway and lead to falsely elevated MIC values.[10][14] The bacterial inoculum is standardized to ~5 x 10⁵ CFU/mL to ensure that the results are consistent and comparable across experiments.[13]

Experimental Protocol: Broth Microdilution MIC Assay

• Inoculum Preparation:

  • Select isolated colonies of the test bacterium (e.g., S. aureus, E. coli) from an agar plate.

  • Suspend the colonies in saline to match the turbidity of a 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL).

  • Within 15 minutes, dilute this suspension 1:150 in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve the final working inoculum concentration.

• Plate Preparation:

  • Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.

  • Add 50 µL of the drug stock (at 2x the highest desired final concentration) to the first column of wells.

  • Perform 2-fold serial dilutions across the plate, creating a range of drug concentrations.

• Inoculation and Incubation:

  • Using a multichannel pipette, add 50 µL of the working bacterial inoculum to each well, bringing the final volume to 100 µL.

  • Include a positive control (wells with inoculum but no drug) and a negative control (wells with media only).[13]

  • Incubate the plate at 37°C for 18-24 hours.[13]

• MIC Determination:

  • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[13]

  • For sulfonamides, "trailing" growth may occur. In such cases, the endpoint is read as the concentration that causes approximately 80% growth inhibition compared to the positive control.[10]

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A Senior Application Scientist's Guide to Cross-Reactivity and Selectivity Profiling of New Sulfonamide Compounds

For researchers and drug development professionals, the journey of a new chemical entity from discovery to clinic is fraught with challenges. Among the most critical hurdles is ensuring the compound's specificity for its intended target. This is particularly true for scaffolds like sulfonamides, which are ubiquitous in medicinal chemistry. While renowned for their historical success as antimicrobial agents, their application has expanded into diverse therapeutic areas, including oncology, inflammation, and diuretics.[1] This guide provides a comprehensive framework for the systematic profiling of novel sulfonamide compounds, focusing on establishing their selectivity and understanding potential cross-reactivity liabilities. We will move beyond rote protocols to explore the causal logic behind each experimental step, ensuring a robust and self-validating data package.

The Rationale: Why Comprehensive Profiling is Non-Negotiable

The sulfonamide moiety (-SO2NH2) is a versatile functional group, but its presence necessitates a thorough investigation of potential off-target effects.[2] The primary goals of this profiling cascade are twofold:

• De-risking for Safety: Unforeseen interactions with other biological targets can lead to adverse drug reactions (ADRs), a major cause of late-stage clinical trial failures.[3] Early and comprehensive profiling allows for a "fail early, fail cheap" strategy, saving invaluable time and resources.[3]

• Ensuring Efficacy: Off-target binding can reduce the effective concentration of the drug at its intended target, thereby diminishing its therapeutic efficacy. Understanding the full interaction profile is key to interpreting in vivo outcomes.

A common misconception revolves around "sulfa allergies." It's crucial to distinguish between antimicrobial and non-antimicrobial sulfonamides. Allergic reactions to antimicrobial sulfonamides are primarily associated with an arylamine group at the N4 position, which is absent in most non-antimicrobial sulfonamides.[4] Consequently, true cross-reactivity between these classes is low to non-existent.[5] Our profiling efforts, therefore, focus less on this historical concern and more on the specific off-target interactions of the novel molecule itself.

The Profiling Cascade: A Multi-Tiered Approach

We advocate for a tiered approach to profiling, starting with focused assays and progressively broadening the scope. This ensures that resources are allocated efficiently, with the most promising candidates undergoing the most extensive testing.

Caption: A tiered workflow for sulfonamide selectivity profiling.

Tier 1: Establishing On-Target Potency and Core Liabilities

The initial phase focuses on confirming that the compound behaves as expected against its primary target and does not possess any immediate, glaring liabilities.

Primary Target Potency & Selectivity

Causality: Before assessing what you don't want to hit, you must rigorously confirm you can hit what you do want. This involves determining the potency (IC50) against the primary target and key, closely related family members to establish an initial selectivity window. For kinase inhibitors, for example, it is crucial to test against other kinases in the same branch of the kinome tree.

Data Presentation: Comparative Potency of New Sulfonamides

Compound ID	Primary Target IC50 (nM) [Target: Kinase A]	Off-Target IC50 (nM) [Target: Kinase B]	Selectivity Ratio (IC50 B / IC50 A)
SUL-001	15	1,500	100x
SUL-002	25	300	12x
SUL-003	150	>10,000	>66x
Control	10	20	2x

Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™)

This protocol is optimized for measuring the activity of kinases that consume ATP and produce ADP. The luminescent signal generated is proportional to the amount of ADP produced, which inversely correlates with kinase inhibition.[6]

• Reagent Preparation: Prepare 2X kinase/substrate solution in kinase reaction buffer. Prepare 2X compound dilutions in the same buffer.

• Reaction Setup: In a 384-well plate, add 5 µL of the 2X kinase/substrate solution to each well.[7]

• Compound Addition: Add 5 µL of 2X compound dilution (or vehicle control) to the appropriate wells.

• Incubation: Mix gently and incubate the plate at room temperature for 60 minutes.

• ADP Detection: Add 10 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Luminescence Generation: Add 20 µL of Kinase Detection Reagent. Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence on a plate reader.

• Analysis: Calculate percent inhibition relative to vehicle controls and fit the data to a dose-response curve to determine the IC50 value.

Early ADME-Tox Profiling

Causality: A potent and selective compound is useless if it has poor drug-like properties.[3] Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) properties is essential.[8] Key among these for initial profiling are aqueous solubility, membrane permeability, and inhibition of major metabolic enzymes like Cytochrome P450s (CYPs).[3] CYP inhibition is a major cause of drug-drug interactions.

Data Presentation: Early ADME-Tox Profile

Compound ID	Aqueous Solubility (µM)	Caco-2 Permeability (Papp, 10⁻⁶ cm/s)	CYP3A4 Inhibition IC50 (µM)
SUL-001	150	15.2	>50
SUL-002	25	2.1	5.8
SUL-003	5	0.5	>50

Tier 2: Broad Selectivity and Safety Screening

With on-target activity confirmed, the next step is to cast a wide net to identify potential off-target interactions across the proteome. This is typically done via single-dose counter-screening against large, diverse panels of targets.

Kinome-Wide Selectivity Profiling

Causality: For sulfonamides designed as kinase inhibitors, assessing selectivity across the entire kinome is standard practice. This provides a comprehensive overview of potential off-target activities that could lead to toxicity or polypharmacology.[9] Screening at a high concentration (e.g., 1 µM) helps to identify even weak interactions that may become relevant at therapeutic doses.[10]

Caption: Competitive inhibition of bacterial folic acid synthesis.

Safety Pharmacology Panels

Causality: Beyond kinases, compounds can interact with other critical protein classes. Safety panels typically include assays for G-protein coupled receptors (GPCRs), ion channels (especially hERG, which is linked to cardiotoxicity), and nuclear receptors. Identifying hits in these panels is a critical safety flag. Integrated screening paradigms that combine in vitro and in silico methods are becoming the norm for predicting these liabilities.[11][12]

Tier 3: Cellular Validation and Unbiased Approaches

Hits from broad screening panels must be validated in a more physiologically relevant context. Cellular assays confirm that the compound can engage its target in a complex biological system and exert a functional effect.

Protocol: Cellular Thermal Shift Assay (CETSA)

Causality: CETSA is a powerful technique for verifying direct target engagement in intact cells or even tissues.[13] The principle is that a ligand binding to its target protein stabilizes it against thermal denaturation. This method requires no modification of the compound and provides direct evidence of target binding in a cellular environment.

• Cell Treatment: Treat cultured cells with the sulfonamide compound or vehicle control for a defined period (e.g., 1-2 hours).

• Heating: Aliquot the cell suspension into PCR tubes and heat them across a temperature gradient (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler.

• Lysis: Lyse the cells by freeze-thaw cycles.

• Separation: Separate the soluble (non-denatured) protein fraction from the precipitated (denatured) fraction by centrifugation.

• Analysis: Analyze the amount of soluble target protein remaining at each temperature by Western blot or other protein detection methods.

• Interpretation: A shift in the melting curve to a higher temperature in the compound-treated samples indicates target stabilization and therefore, engagement.

Unbiased Off-Target Identification with Chemoproteomics

Causality: While panel screens are excellent, they are inherently biased towards known targets. Chemoproteomics offers an unbiased approach to identify the complete cellular interaction profile of a compound.[13] Techniques like affinity-based protein profiling or thermal proteomics analysis can reveal unexpected off-targets that would be missed by conventional panels, providing a truly comprehensive view of the compound's selectivity.

Conclusion: Synthesizing Data for Informed Decisions

The goal of this comprehensive profiling guide is to build a robust data package that enables confident decision-making. By systematically evaluating on-target potency, selectivity, ADME-Tox properties, and cellular engagement, researchers can prioritize sulfonamide candidates with the highest probability of success. This rigorous, evidence-based approach, grounded in the causality of each experimental choice, is the cornerstone of modern drug development, transforming promising compounds into safe and effective medicines.

References

• Vertex AI Search. (2025, May 18). Synthesis, Mechanism of action And Characterization of Sulphonamide.
• Vertex AI Search. (2025, April 17). Chemoproteomics-based Off-Target Screening of Small Molecule Drugs.
• Creative Biostructure. In Vitro ADME-Tox Profiling.
• Massive Bio. (2025, December 19). Sulfonamide.
• Pharmacy Tools. Cross-Reactivity of Sulfonamide Drugs.
• National Institutes of Health (NIH). Measuring and interpreting the selectivity of protein kinase inhibitors.
• Sulfonamides.
• PubMed. (2005, February 15). Sulfonamide cross-reactivity: fact or fiction?.
• PubMed. Kinase inhibitor selectivity profiling using differential scanning fluorimetry.
• Cleveland Clinic. (2025, February 26). What Are Sulfonamides (Sulfa Drugs)? Uses, Types, Side Effects & Examples.
• Pharmacy 180. Sulfonamides - AntiBacterial Spectrum, Mechanism of Action, Resistance to Sulfonamides, Pharmacokinetics, Adverse Effects, Uses | Pharmacology.
• Thermo Fisher Scientific. (2020, October 3). The Role of ADME & Toxicology Studies in Drug Discovery & Development.
• AssayQuant. Activity-Based Kinase Selectivity and Profiling Services.
• Cleveland Clinic Journal of Medicine. (2025, March 1). Can my patient with a 'sulfa allergy' receive celecoxib or other nonantimicrobial sulfonamides?.
• (2025, April 14). Innovative Breakthroughs in ADME Toxicology: Paving the Way for Safer Drug Development.
• DermNet. Sulfonamides (Sulfa Drugs) And The Skin.
• National Institutes of Health (NIH). (2019, September 11). Sulfonamide Allergies.
• Promega Corporation. Kinase Selectivity Profiling Systems—General Panel.
• Promega Corporation. Kinase Selectivity Profiling System: General Panel Protocol.
• (2018, September 10). Screen strategies for off-target liability prediction & ID small-molecule pharmaceuticals.
• BIOMEX. ADME-Tox - Drug discovery & safety.
• Promega Corporation. Drug Discovery: ADME/Toxicity.
• PubMed. (2018, September 10). Screening Strategies and Methods for Better Off-Target Liability Prediction and Identification of Small-Molecule Pharmaceuticals.
• ResearchGate. (2025, November 11). (PDF) Screening Strategies and Methods for Better Off-Target Liability Prediction and Identification of Small-Molecule Pharmaceuticals.
• bioRxiv.org. (2023, November 17). PanScreen: A Comprehensive Approach to Off-Target Liability Assessment.
• MDPI. (2022, June 21). Modeling of Anticancer Sulfonamide Derivatives Lipophilicity by Chemometric and Quantitative Structure-Retention Relationships Approaches.
• Benchchem. A Comparative Guide to Determining the Purity of Synthesized Sulfonamides.
• ACS Publications. (2023, March 15). Emerging Metabolic Profiles of Sulfonamide Antibiotics by Cytochromes P450: A Computational–Experimental Synergy Study on Emerging Pollutants.
• RSC Publishing. (2022, October 19). Trace-level detection of sulfonamide antibiotics using quaternary ammonium polymeric ionic liquid-based effervescence-enhanced dispersive solid-phase extraction followed by LC-DAD analysis in environmental waters.
• National Institutes of Health (NIH). Chemical Genetic Screening Identifies Sulfonamides That Raise Organellar pH and Interfere with Endocytic and Exocytic Membrane Traffic.

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Head-to-Head Comparison of Cyclization Strategies for Propargyl Compounds: A Technical Guide

As an Application Scientist evaluating synthetic routes for a drug discovery program, the selection of a cyclization strategy for propargyl compounds is rarely a simple coin toss. Propargyl compounds—characterized by their unique triad of an alkyne, a reactive methylene/methine, and a leaving group or heteroatom—are primed for cascade cyclizations. However, the choice of activation mode dictates the reaction's atom economy, functional group tolerance, and the downstream versatility of the resulting heterocyclic or carbocyclic scaffold.

This guide provides an objective, head-to-head comparison of the three most robust cyclization paradigms: Gold-Catalyzed π -Activation , Palladium-Catalyzed Cross-Coupling Cascades , and Electrophilic (Iodine-Mediated) Cyclization .

Gold(I)-Catalyzed Cycloisomerization: The π -Acidic Paradigm

Gold(I) complexes operate as exceptionally soft Lewis acids. They selectively activate the alkyne π -system over hard heteroatoms (like oxygen or nitrogen), enabling cycloisomerizations under remarkably mild conditions. This strategy is ideal when atom economy is the primary goal, as these reactions often proceed via perfect addition or isomerization without generating stoichiometric waste. Recent advancements have demonstrated the power of this approach in the to form complex 3,6-dihydropyridinones[1].

Experimental Protocol: Enantioselective Hydrative Cyclization

Causality & Design : The use of a chiral bis-gold(I) complex paired with a non-coordinating counterion (AgNTf 2​ ) is critical. The silver salt scavenges the chloride ligand from the gold precatalyst, generating a highly electrophilic, coordinatively unsaturated cationic Au(I) species. The addition of p-Toluenesulfonic acid (PTSA) facilitates the protodeauration step, turning over the catalytic cycle efficiently[1].

• Preparation : In a flame-dried Schlenk tube under argon, charge the chiral gold complex (e.g., (R)-DTBM-SEGPHOS(AuCl) 2​ , 2.5 mol%) and AgNTf 2​ (5 mol%).

• Activation : Stir in anhydrous dichloroethane (DCE, 0.5 mL) for 15 minutes at room temperature.

• Reagent Addition : Add PTSA (10 mol%) and H 2​ O (2.0 equiv).

• Substrate Introduction : Introduce the N-propargyl-ynamide substrate (0.1 mmol) dissolved in DCE.

• Reaction : Stir at 25 °C until TLC indicates complete consumption of the starting material (approx. 12 h).

• Workup : Quench with saturated aqueous NaHCO 3​ , extract with DCM, dry over Na 2​ SO 4​ , and purify via flash chromatography.

Self-Validating System Check: The immediate precipitation of AgCl upon mixing L-AuCl and AgNTf 2​ serves as a visual confirmation that the active cationic gold species has been successfully generated. If the solution remains clear, the precatalyst activation has failed.

Gold(I)-catalyzed alkyne activation and cyclization pathway.

Palladium-Catalyzed Domino Cyclization: The Cross-Coupling Paradigm

Unlike gold, palladium(0) readily undergoes oxidative addition into propargylic electrophiles (e.g., halides, acetates, carbonates) to form a highly reactive η3 -propargyl/allenyl palladium(II) intermediate. This intermediate can be intercepted by internal nucleophiles to form a ring, followed by reductive elimination or further cross-coupling. This strategy is unmatched for building complexity, such as synthesizing highly substituted indenes or bicyclic heterocycles in a single operation, as detailed in the landmark account on [2].

Experimental Protocol: Cyclization of Propargylic Carbonates to Indenes

Causality & Design : Propargylic carbonates are the substrates of choice because the carbonate leaving group decomposes into CO 2​ and an alkoxide upon oxidative addition. This in situ generated alkoxide acts as an internal base, deprotonating the pendant nucleophile and eliminating the need for harsh external bases[2].

• Degassing : Degas anhydrous THF (5 mL) by sparging with argon for 30 minutes.

• Setup : In a dry reaction vial, add the propargylic carbonate bearing an internal carbon nucleophile (0.5 mmol) and Pd(PPh 3​ ) 4​ (5 mol%).

• Initiation : Add the degassed THF via syringe and seal the vial.

• Reaction : Stir the mixture at 60 °C for 4 hours.

• Monitoring : Monitor via GC-MS. Upon completion, filter through a short pad of Celite to remove palladium black.

• Isolation : Concentrate under reduced pressure and purify by silica gel chromatography.

Self-Validating System Check: The evolution of CO 2​ gas (bubbling) upon heating confirms the successful oxidative addition into the propargylic carbonate. The appearance of palladium black at the end of the reaction indicates catalyst deactivation, signaling completion.

Palladium-catalyzed cross-coupling and cyclization cascade.

Electrophilic Cyclization: The Halogen-Mediated Approach

When the synthetic goal requires a functional handle for downstream elaboration, electrophilic cyclization is the superior choice. Molecular iodine (I 2​ ) or N-bromosuccinimide (NBS) activates the alkyne, prompting an intramolecular nucleophilic attack. The resulting product contains a covalent carbon-halogen bond, perfectly primed for subsequent Suzuki or Sonogashira couplings. This is beautifully demonstrated in the to yield versatile 3-iodoselenophenes[3].

Experimental Protocol: Synthesis of 3-Iodoselenophenes

Causality & Design : Molecular iodine is selected over stronger electrophiles to prevent over-oxidation of the sensitive selanyl group. The reaction is shielded from light to suppress radical pathways, ensuring strictly ionic 5-endo-dig or 6-endo-dig cyclization. A rigorous thiosulfate quench is mandatory to reduce residual I 2​ to iodide, preventing degradation of the electron-rich product during isolation[3].

• Preparation : Dissolve the butylselanyl propargyl alcohol (0.5 mmol) in anhydrous DCM (5 mL) in a round-bottom flask.

• Reagent Addition : Add I 2​ (1.2 equiv) in one portion at room temperature.

• Reaction : Stir the reaction mixture at room temperature for 2 hours, strictly shielded from direct light (wrap flask in foil).

• Quenching : Add saturated aqueous Na 2​ S 2​ O 3​ solution (10 mL) and stir vigorously.

• Workup : Extract with DCM, wash with brine, dry over MgSO 4​ , and concentrate for further cross-coupling.

Self-Validating System Check: The transition of the organic layer from a deep purple/brown (active I 2​ ) to completely colorless upon the addition of sodium thiosulfate confirms the complete quenching of the electrophile, ensuring the product will not degrade during solvent evaporation.

Iodine-mediated electrophilic cyclization and downstream functionalization.

Quantitative Head-to-Head Comparison

To facilitate route selection, the quantitative performance and operational parameters of the three strategies are summarized below:

Parameter	Gold-Catalyzed Cycloisomerization	Palladium-Catalyzed Cyclization	Electrophilic (Iodine) Cyclization
Primary Activation Mode	Soft Lewis acid ( π -alkyne activation)	Oxidative addition to electrophile	Halonium ion formation
Typical Catalyst Loading	1–5 mol%	5–10 mol%	100–120 mol% (Stoichiometric)
Typical Yield Range	75–95%	60–90%	70–98%
Reaction Conditions	Mild (RT to 60 °C), neutral/acidic	Moderate (60–100 °C), basic	Mild (RT), neutral, light-shielded
Atom Economy	Very High (Often 100% via isomerization)	Moderate (Loss of leaving group/CO 2​ )	Moderate (Incorporates heavy halogen)
Downstream Versatility	Low to Moderate (Product is typically final)	High (Tandem cross-couplings possible)	Very High (C-I bond ready for coupling)
Key Limitation	Sensitive to highly coordinating heteroatoms	Requires specific leaving groups	Potential for over-oxidation/halogenation

References

• Enantioselective Gold(I)-Catalyzed Hydrative Cyclizations of N-Propargyl-ynamides into 3,6-Dihydropyridinones. Organic Letters (2019).[Link]

• Palladium-Catalyzed Cyclization of Propargylic Compounds. Accounts of Chemical Research (2010).[Link]

• Electrophilic Cyclization Involving Carbon-Selenium/Carbon-Halide Bond Formation: Synthesis of 3-Substituted Selenophenes. The Journal of Organic Chemistry (2018).[Link]

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Safety & Regulatory Compliance

Prop-2-yne-1-sulfonamide proper disposal procedures

Comprehensive Safe Handling and Disposal Protocol for Prop-2-yne-1-sulfonamide

As a Senior Application Scientist, I frequently encounter researchers utilizing Prop-2-yne-1-sulfonamide (CAS: 1339666-93-1)[1] in click chemistry (CuAAC), cross-coupling reactions, and drug discovery pipelines. While its bifunctional nature—comprising a terminal alkyne and a sulfonamide moiety—makes it an exceptionally versatile building block, it also introduces complex disposal challenges. Standard organic waste protocols are insufficient for this compound.

This guide provides a self-validating, mechanistic approach to the safe operational handling and disposal of Prop-2-yne-1-sulfonamide, ensuring both laboratory safety and strict regulatory compliance.

Mechanistic Causality: Understanding the Hazards

To dispose of a chemical safely, one must first understand how it reacts under stress. Prop-2-yne-1-sulfonamide presents two distinct chemical hazards dictated by its functional groups:

• Explosive Metal Acetylide Formation (The Alkyne Hazard) : Terminal alkynes possess a highly acidic proton (pKa ~25)[2]. In the presence of heavy metal ions—most notably copper (Cu⁺/Cu²⁺), silver (Ag⁺), and mercury (Hg²⁺)—this proton is easily displaced to form a metal acetylide complex. These metal acetylides are notoriously shock-, friction-, and heat-sensitive, and can detonate violently, especially if allowed to dry out[3]. Because Prop-2-yne-1-sulfonamide is frequently used in copper-catalyzed azide-alkyne cycloadditions (CuAAC), the post-reaction waste stream is at a high risk of containing these explosive intermediates.

• Toxic Thermal Decomposition (The Sulfonamide Hazard) : The sulfonamide group (-SO₂NH₂) is stable at room temperature but undergoes rapid thermal decomposition when subjected to incineration or extreme heat. This decomposition releases dense, highly toxic fumes of sulfur oxides (SOx) and nitrogen oxides (NOx)[4]. Consequently, any waste containing this compound must be routed to specialized, EPA-approved incineration facilities equipped with advanced gas scrubbers[5].

Immediate Safety & Waste Segregation Rules

• Fume Hood Operation : All handling, quenching, and waste transfer must occur in a certified chemical fume hood to prevent inhalation of potential SOx/NOx off-gassing.

• The "No Heavy Metals" Rule : NEVER combine unreacted Prop-2-yne-1-sulfonamide waste with general heavy metal waste streams. If the waste originates from a metal-catalyzed reaction, it must be chemically quenched and kept in solution (never allowed to evaporate to dryness)[3].

• EPA Classification : Treat this waste as EPA D001 (Ignitable) and D003 (Reactive) unless fully neutralized.

Mandatory Visualization: Disposal Decision Workflow

Prop-2-yne-1-sulfonamide waste segregation and disposal decision workflow.

Step-by-Step Disposal Methodologies

Protocol A: Disposal of Pure/Unused Prop-2-yne-1-sulfonamide Causality: Pure terminal alkynes do not require quenching if they haven't been exposed to bases or metals, but they remain reactive and must not be sewered.

• Containment : Keep the unused chemical in its original, tightly sealed glass vial. Do not attempt to dissolve or dilute it, as unnecessary handling increases exposure risk.

• Secondary Packaging : Place the vial inside a secondary shatter-proof container (e.g., a plastic wide-mouth jar) surrounded by inert absorbent material (vermiculite or diatomaceous earth).

• Labeling : Affix a hazardous waste label detailing the exact chemical name, CAS number (1339666-93-1)[1], and the hazards: "Reactive Alkyne / Toxic Combustion Byproducts (SOx/NOx)."

• EHS Handoff : Transfer to the Satellite Accumulation Area (SAA) for pickup by Environmental Health and Safety (EHS).

Protocol B: Quenching and Disposal of Reaction Mixtures (e.g., Post-CuAAC) Causality: Reaction mixtures containing copper catalysts and unreacted alkyne will slowly form dry, explosive copper acetylides if the solvent evaporates[2][3]. The system must be quenched to protonate the alkyne and chelate the metal.

• Thermal Control : Transfer the reaction flask to an ice bath (0 °C). Why? Quenching is exothermic; cooling prevents solvent boil-off and uncontrolled reactivity.

• Protonation : Slowly, dropwise, add a proton-donating solvent such as Isopropanol (IPA) or Methanol. Stir continuously for 15 minutes. This ensures any reactive organometallic species are safely protonated back to the stable alkyne.

• Metal Chelation (Critical Step) : Add an equal volume of saturated aqueous ammonium chloride (NH₄Cl) or 0.1 M EDTA solution. Why? This sequesters free Cu⁺/Cu²⁺ ions into stable, water-soluble complexes, permanently preventing the delayed formation of metal acetylides in the waste carboy.

• Phase Transfer & Storage : Transfer the entire biphasic quenched mixture into a chemically compatible, heavy-metal-designated aqueous waste container. Crucial: Ensure the container is vented or loosely capped initially to allow any generated gases to escape, then seal. Label as "Aqueous Heavy Metal Waste - Contains Quenched Alkynes and Sulfonamides."

Quantitative Data & Disposal Parameters

Parameter	Value / Guideline	Operational Rationale
CAS Number	1339666-93-1	Unique identifier for Prop-2-yne-1-sulfonamide[1].
Alkyne pKa	~25	High acidity of the terminal proton drives the formation of reactive acetylides[2].
Quenching Temperature	0 °C	Dissipates exothermic heat during the protonation of reactive intermediates.
EPA Waste Codes	D001, D003	Classifies the waste based on Ignitability (D001) and Reactivity (D003).
Incineration Byproducts	SOx, NOx	Requires specialized scrubber-equipped incineration facilities[4][5].
Heavy Metal Limit (Unquenched)	0 ppm	Strict prohibition of mixing unquenched alkyne with Cu/Ag/Hg to prevent explosions[3].

References

• BLD Pharm. "1339666-93-1|Prop-2-yne-1-sulfonamide".
• Benchchem. "Common pitfalls in the handling of terminal alkynes".
• Grokipedia. "Acetylide".
• Lookchem. "Cas 98-10-2,Benzenesulfonamide".
• Jinli Chemical. "In-Depth Technical Review of TSSC (p-Toluenesulfonyl Semicarbazide, CAS 10396-10-8)".

Sources

• 1. 1339666-93-1|Prop-2-yne-1-sulfonamide|BLD Pharm [bldpharm.com]
• 2. grokipedia.com [grokipedia.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. lookchem.com [lookchem.com]
• 5. In-Depth Technical Review of TSSC (p-Toluenesulfonyl Semicarbazide, CAS 10396-10-8)_Industry News_News_Jinli Chemical [en.jinlichemical.com]